2'-(5''-phosphoribosyl)-3'-dephospho-CoA

Core Science & Biosynthesis

An In-depth Technical Guide to 2'-(5''-phosphoribosyl)-3'-dephospho-CoA: Discovery, Biosynthesis, and Core Functions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and biochemical significance of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA. It is a crucial prosthetic group found in several key metabolic enzymes, playing a vital role in the cellular metabolism of various organisms. This document delves into its structural elucidation, biosynthetic pathway, and the enzymes responsible for its synthesis and transfer. Detailed experimental protocols for the analysis and characterization of this molecule and its related enzymes are also provided, alongside quantitative data and visualizations of the relevant biochemical pathways.

Discovery and History

The journey to understanding 2'-(5''-phosphoribosyl)-3'-dephospho-CoA began with studies on the enzyme citrate (B86180) lyase, a key enzyme in the anaerobic fermentation of citrate. In the 1970s, researchers diligently worked to uncover the nature of a novel prosthetic group essential for the enzyme's activity.

Initial analyses of the acyl carrier protein (ACP) subunit of citrate lyase from Klebsiella aerogenes revealed the presence of adenine, phosphate (B84403), ribose, and pantetheine (B1680023) in a molar ratio that suggested a structure related to coenzyme A (CoA).[1] Through a series of chemical and enzymatic degradation studies, the structure of this unique cofactor was proposed to be an isomeric form of dephospho-CoA.[1]

By 1977, through elegant experiments involving beta elimination and pronase digestion of citrate lyase from both Klebsiella aerogenes and Streptococcus diacetilactis, the structure was more definitively established as 3'(or 2')-O-[5''-phosphoribosyl]-dephospho-CoA.[2] It was determined that this prosthetic group is attached to the enzyme via a phosphodiester bond between a serine residue of the protein and the 5''-phosphate of the second ribose moiety.[2] Further studies on citramalate (B1227619) lyase also identified a similar, if not identical, prosthetic group, highlighting its importance in this class of enzymes.[3]

Biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

The biosynthesis of this unique prosthetic group is a two-step enzymatic process that utilizes dephospho-CoA and ATP as primary substrates. The pathway was elucidated through genetic and biochemical studies in bacteria such as Escherichia coli and Klebsiella pneumoniae.[4][5]

Step 1: Synthesis of the Precursor, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA

The first step involves the synthesis of a precursor molecule, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA. This reaction is catalyzed by the enzyme triphosphoribosyl-dephospho-CoA synthase (EC 2.7.8.25), also known as CitG in the context of citrate lyase and MdcB for malonate decarboxylase.[5][6] This enzyme facilitates the transfer of a 5-triphosphoribosyl group from ATP to the 2'-hydroxyl group of dephospho-CoA, with the concomitant release of adenine.[5]

Step 2: Transfer to the Apo-Acyl Carrier Protein

The second and final step is the transfer of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from its precursor to a specific serine residue on the apo-acyl carrier protein (apo-ACP). This reaction is catalyzed by holo-[acyl-carrier-protein] synthase (EC 2.7.7.61 for citrate lyase and EC 2.7.7.66 for malonate decarboxylase), with enzymes such as CitX and MdcG carrying out this function.[4][7] This transfer involves the cleavage of the pyrophosphate from the precursor and the formation of a phosphodiester bond with the apo-ACP, resulting in the active holo-ACP.[4]

Biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Quantitative Data

The following tables summarize the available kinetic data for the key enzymes involved in the biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Table 1: Kinetic Parameters of Triphosphoribosyl-dephospho-CoA Synthase (CitG/MdcB)

Substrate	Enzyme Source	Km (µM)	Vmax (nmol/min/mg)	Reference
Dephospho-CoA	E. coli (recombinant CitG)	180 ± 20	130 ± 10	[4]
ATP	E. coli (recombinant CitG)	110 ± 10	130 ± 10	[4]

Table 2: Kinetic Parameters of Holo-[acyl-carrier-protein] Synthase (CitX/MdcG)

Substrate	Enzyme Source	Km (µM)	kcat (min-1)	Reference
Apo-ACP	E. coli (recombinant AcpS)	1.5	7.5	[8]
Coenzyme A	E. coli (recombinant AcpS)	5.0	-	[8]
ATP	E. coli (recombinant CitX)	25 ± 5	-	[4]
CTP	E. coli (recombinant CitX)	40 ± 5	-	[4]
GTP	E. coli (recombinant CitX)	60 ± 10	-	[4]
UTP	E. coli (recombinant CitX)	100 ± 20	-	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and its biosynthetic enzymes.

Assay for Triphosphoribosyl-dephospho-CoA Synthase (CitG/MdcB)

This protocol is adapted from the methods used to characterize the E. coli CitG enzyme.[4]

Principle: The activity of triphosphoribosyl-dephospho-CoA synthase is determined by measuring the formation of the product, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, using reverse-phase high-performance liquid chromatography (HPLC).

Materials:

• Purified triphosphoribosyl-dephospho-CoA synthase (CitG or MdcB)

• Dephospho-CoA

• ATP

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2

• Quenching Solution: 1 M HClO4

• Neutralization Solution: 2 M K2CO3

• HPLC system with a C18 reverse-phase column

• Mobile Phase A: 0.1 M potassium phosphate buffer, pH 6.5

• Mobile Phase B: 0.1 M potassium phosphate buffer, pH 6.5, containing 20% (v/v) acetonitrile

Procedure:

• Prepare a reaction mixture containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 1 mM dephospho-CoA, and 2 mM ATP in a final volume of 100 µL.

• Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Initiate the reaction by adding a suitable amount of purified triphosphoribosyl-dephospho-CoA synthase.

• Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes), ensuring the reaction remains in the linear range.

• Stop the reaction by adding 10 µL of 1 M HClO4.

• Centrifuge the mixture to pellet the precipitated protein.

• Neutralize the supernatant by adding 2 M K2CO3.

• Analyze the supernatant by HPLC. Inject a known volume onto a C18 column equilibrated with Mobile Phase A.

• Elute the products using a linear gradient of Mobile Phase B.

• Monitor the absorbance at 260 nm. The product, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, will have a distinct retention time compared to the substrates.

• Quantify the product formation by integrating the peak area and comparing it to a standard curve of a related adenine-containing nucleotide.

Workflow for the CitG/MdcB enzyme assay.

Assay for Holo-[acyl-carrier-protein] Synthase (CitX/MdcG)

This protocol is based on a continuous spectrophotometric assay for holo-ACP synthases.

Principle: The activity of holo-[acyl-carrier-protein] synthase is measured by coupling the release of pyrophosphate (PPi) to the oxidation of NADH, which can be monitored as a decrease in absorbance at 340 nm.

Materials:

• Purified holo-[acyl-carrier-protein] synthase (CitX or MdcG)

• Purified apo-ACP

• 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA (can be synthesized in situ using CitG)

• Coupling Enzymes: Pyrophosphatase, Pyruvate Kinase, Lactate Dehydrogenase

• Phosphoenolpyruvate (PEP)

• NADH

• Reaction Buffer: 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM DTT

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM DTT, 1 mM PEP, 0.2 mM NADH, 10 µM apo-ACP, and an excess of the coupling enzymes in a final volume of 200 µL.

• Add the precursor, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, to the reaction mixture. If not available, it can be generated in the same reaction vessel by including dephospho-CoA, ATP, and a catalytic amount of triphosphoribosyl-dephospho-CoA synthase.

• Equilibrate the mixture at 30°C in a spectrophotometer cuvette and record a stable baseline absorbance at 340 nm.

• Initiate the reaction by adding a known amount of purified holo-[acyl-carrier-protein] synthase.

• Continuously monitor the decrease in absorbance at 340 nm over time.

• Calculate the initial reaction rate from the linear portion of the absorbance curve using the molar extinction coefficient of NADH (6220 M-1cm-1).

Workflow for the CitX/MdcG enzyme assay.

Role in Signaling Pathways

Currently, the primary and well-established role of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is as a prosthetic group for a specific class of enzymes, namely citrate lyase and malonate decarboxylase. Its function is integral to the catalytic cycle of these enzymes, acting as a covalent attachment point and carrier for reaction intermediates.

There is limited evidence to suggest a direct role for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA as a signaling molecule in broader cellular pathways in the same manner as molecules like cAMP or c-di-GMP. However, its biosynthesis is intrinsically linked to the cellular pools of ATP and dephospho-CoA, which are central metabolites. Therefore, the availability of this prosthetic group is indirectly regulated by the energy status and metabolic state of the cell.

The expression of the genes encoding the biosynthetic enzymes, such as the cit operon in E. coli, is often regulated by the presence of the substrate (e.g., citrate) and is subject to catabolite repression.[4] This transcriptional regulation represents an indirect signaling mechanism where the cell synthesizes the necessary prosthetic group only when the corresponding metabolic pathway is required.

Further research may uncover more direct signaling roles for this molecule or its derivatives. For instance, the accumulation of the precursor, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, or the unmodified apo-ACP could potentially act as feedback regulators or signals of metabolic imbalance. However, such roles are currently speculative and await experimental validation.

Indirect signaling role of the prosthetic group.

Conclusion and Future Directions

2'-(5''-phosphoribosyl)-3'-dephospho-CoA stands as a fascinating example of a specialized coenzyme A derivative essential for specific metabolic pathways. Its discovery and the elucidation of its biosynthesis have provided significant insights into the ingenuity of cellular metabolism. For researchers in drug development, the enzymes involved in its biosynthesis, being unique to certain metabolic pathways and organisms, could represent potential targets for the development of novel antimicrobial agents.

Future research should focus on obtaining more detailed kinetic and structural information on the biosynthetic enzymes, particularly the holo-[acyl-carrier-protein] synthases that utilize the triphosphoribosyl precursor. Furthermore, exploring the potential regulatory roles of the biosynthetic intermediates and the apo-ACP could unveil novel layers of metabolic control. The development of specific inhibitors for these enzymes will not only be valuable as research tools but could also pave the way for new therapeutic strategies.

References

• 1. The prosthetic group of citrate-lyase acyl-carrier protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. On the structure of the prosthetic group of citrate (pro-3S)-lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure of the prosthetic groups of citrate lyase and citramalate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Triphosphoribosyl-dephospho-CoA synthase - Wikipedia [en.wikipedia.org]
• 7. Holo-(acyl-carrier-protein) synthase - Wikipedia [en.wikipedia.org]
• 8. Holo-(acyl carrier protein) synthase and phosphopantetheinyl transfer in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, a crucial prosthetic group found in enzymes such as citrate (B86180) lyase and malonate decarboxylase. This document details the enzymatic pathway, presents available quantitative data, outlines experimental protocols for the characterization of the key enzymes, and provides visual representations of the biosynthetic and experimental workflows.

Introduction: The Pathway to a Unique Prosthetic Group

The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA molecule is a unique coenzyme A derivative that serves as a covalently attached prosthetic group for a specific class of enzymes involved in carboxyl-group transfer reactions. Its biosynthesis is a specialized pathway that builds upon the general coenzyme A biosynthetic route.

The Precursor: Dephospho-CoA Biosynthesis

The journey to 2'-(5''-phosphoribosyl)-3'-dephospho-CoA begins with the synthesis of its precursor, dephospho-CoA. This molecule is the penultimate intermediate in the universal five-step biosynthesis of coenzyme A from pantothenate (Vitamin B5). The pathway is highly conserved across bacteria and eukaryotes.[1][2][3]

The five key enzymes in the conversion of pantothenate to coenzyme A are:

• Pantothenate kinase (PanK) : Phosphorylates pantothenate to 4'-phosphopantothenate.[2][3]

• Phosphopantothenoylcysteine synthetase (PPCS) : Adds a cysteine residue to 4'-phosphopantothenate.[2][3]

• Phosphopantothenoylcysteine decarboxylase (PPCDC) : Removes the carboxyl group from the cysteine moiety.[2][3]

• Phosphopantetheine adenylyltransferase (PPAT) : Adenylylates 4'-phosphopantetheine (B1211885) to form dephospho-CoA.[2][3]

• Dephospho-CoA kinase (DPCK) : Phosphorylates dephospho-CoA to produce coenzyme A.[2][4]

Dephospho-CoA, the substrate for the pathway of interest, is thus readily available in cells that synthesize coenzyme A.

The Core Biosynthetic Pathway of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

The synthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group and its attachment to an apo-acyl carrier protein (apo-ACP) is a two-step enzymatic process. This pathway has been elucidated through studies on the biosynthesis of the prosthetic groups for citrate lyase in Escherichia coli and Klebsiella pneumoniae (involving the enzymes CitG and CitX) and for malonate decarboxylase in K. pneumoniae (involving the enzymes MdcB and MdcG).[5][6]

Step 1: Synthesis of the Precursor Molecule

The first step is the synthesis of a triphosphorylated intermediate, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA. This reaction is catalyzed by the enzyme triphosphoribosyl-dephospho-CoA synthase (also known as ATP:dephospho-CoA 5'-triphosphoribosyl transferase), encoded by the citG or mdcB gene.[5][6] This enzyme utilizes ATP and dephospho-CoA as substrates, forming a new α(1''→2') glycosidic bond between the two ribose moieties and displacing the adenine (B156593) from ATP.[5]

Step 2: Transfer to the Apo-Acyl Carrier Protein

The second step involves the transfer of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the triphosphorylated precursor to a specific serine residue on the apo-acyl carrier protein (apo-ACP). This reaction is catalyzed by a holo-ACP synthase (specifically, a 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA:apo-ACP 2'-(5''-phosphoribosyl)-3'-dephospho-CoA transferase), encoded by the citX or mdcG gene.[5][6] This transfer results in the formation of the holo-ACP and the release of pyrophosphate.

It is noteworthy that in the absence of dephospho-CoA or the triphosphoribosyl-dephospho-CoA synthase (CitG/MdcB), the holo-ACP synthase (CitX/MdcG) can exhibit a side reaction, catalyzing the adenylylation of the apo-ACP using ATP.[6] This adenylylated ACP is not an intermediate in the main pathway.[6]

Quantitative Data

Detailed kinetic parameters for the enzymes specifically involved in the biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA are not extensively reported in the literature in a compiled format. The primary research has focused on the elucidation of the pathway and the function of the enzymes. However, some qualitative and semi-quantitative information can be extracted.

Table 1: Substrate Specificity of the Biosynthetic Enzymes

Enzyme	Gene	Substrates	Inhibitors/Non-substrates	Reference
Triphosphoribosyl-dephospho-CoA Synthase	citG / mdcB	ATP, dephospho-CoA	GTP, CTP, UTP, ADP, AMP cannot replace ATP.	[6]
Holo-ACP Synthase	citX / mdcG	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, apo-ACP	Adenylylated ACP is not a substrate.	[6]

Experimental Protocols

The following protocols are derived from the methodologies described in the primary literature for the characterization of the biosynthetic pathway from E. coli and K. pneumoniae.[5][6]

Purification of Recombinant Biosynthetic Enzymes

Objective: To obtain purified preparations of the biosynthetic enzymes (CitG/MdcB and CitX/MdcG) and the apo-ACP for in vitro assays.

Methodology:

• Gene Cloning and Expression:

  • The genes encoding the apo-ACP, CitG/MdcB, and CitX/MdcG are cloned into suitable expression vectors, often with an affinity tag (e.g., His-tag) to facilitate purification.

  • The expression plasmids are transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

  • Protein expression is induced, for example, by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Cell Lysis and Clarification:

  • Bacterial cells are harvested by centrifugation.

  • The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 300 mM NaCl, 10 mM imidazole, and protease inhibitors).

  • Cells are lysed by sonication or high-pressure homogenization.

  • The cell lysate is clarified by centrifugation to remove cell debris.

• Affinity Chromatography:

  • The clarified lysate is loaded onto an affinity chromatography column corresponding to the tag used (e.g., Ni-NTA agarose (B213101) for His-tagged proteins).

  • The column is washed with a wash buffer containing a low concentration of the eluting agent (e.g., 20 mM imidazole) to remove non-specifically bound proteins.

  • The tagged protein is eluted with an elution buffer containing a high concentration of the eluting agent (e.g., 250 mM imidazole).

• Buffer Exchange/Desalting:

  • The eluted protein fractions are pooled and the buffer is exchanged into a suitable storage buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM DTT, 10% glycerol) using dialysis or a desalting column.

• Purity Assessment:

  • The purity of the protein is assessed by SDS-PAGE.

In Vitro Holo-ACP Synthesis Assay

Objective: To demonstrate the in vitro reconstitution of the holo-ACP from its apo-form and to determine the activity of the biosynthetic enzymes.

Methodology:

• Reaction Mixture Preparation:

  • A reaction mixture is prepared in a suitable buffer (e.g., 50 mM potassium phosphate, pH 7.0).

  • The components are added in the following order:

    • MgCl₂ (final concentration ~5-10 mM)

    • ATP (final concentration ~0.5-1 mM)

    • Dephospho-CoA (final concentration ~0.5-1 mM)

    • Purified apo-ACP (final concentration ~10-20 µM)

    • Purified CitG/MdcB (triphosphoribosyl-dephospho-CoA synthase)

    • Purified CitX/MdcG (holo-ACP synthase)

• Incubation:

  • The reaction is incubated at a suitable temperature (e.g., 37°C) for a defined period (e.g., 30-60 minutes).

• Analysis of Holo-ACP Formation:

  • The formation of holo-ACP can be detected by a shift in mobility on native polyacrylamide gel electrophoresis (PAGE) or by mass spectrometry.

  • For native PAGE analysis, the reaction is stopped by the addition of a non-denaturing loading buffer. The gel is run and stained (e.g., with Coomassie Brilliant Blue) to visualize the protein bands. Holo-ACP typically migrates differently from apo-ACP and adenylylated ACP.

• Controls:

  • Negative control reactions should be set up by omitting one component at a time (e.g., ATP, dephospho-CoA, CitG, or CitX) to confirm the dependency of the reaction on each component.

Visualizations of Pathways and Workflows

Biosynthesis of Dephospho-CoA

References

• 1. academic.oup.com [academic.oup.com]
• 2. Pantothenate and CoA Biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Biosynthesis of Pantothenic Acid and Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Human Metabolome Database: Showing metabocard for Dephospho-CoA (HMDB0001373) [hmdb.ca]
• 5. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biosynthesis of the prosthetic group of citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymes of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enzymatic synthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dp-CoA), a crucial prosthetic group for enzymes involved in citrate (B86180) and malonate metabolism. This document details the enzymes responsible for its biosynthesis, their kinetic properties, and the experimental protocols for their study. Furthermore, it elucidates the genetic regulation of these biosynthetic pathways, offering insights for researchers in microbiology, enzymology, and drug development.

Introduction to 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Synthesis

The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA molecule is a unique prosthetic group found covalently attached to acyl carrier protein (ACP) subunits of certain bacterial enzymes, notably citrate lyase and malonate decarboxylase. Its synthesis is a two-step enzymatic process that is essential for the function of these metabolic enzymes. This guide will focus on the enzymes from two key bacterial systems: the citrate lyase system of Escherichia coli and Klebsiella pneumoniae, and the malonate decarboxylase system of Klebsiella pneumoniae and Malonomonas rubra.

The Enzymatic Pathway

The biosynthesis of the Rp-dp-CoA prosthetic group and its attachment to the apo-ACP is a conserved two-step pathway.

Step 1: Synthesis of the Precursor

The first step involves the synthesis of a triphosphoribosyl precursor, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA. This reaction is catalyzed by a triphosphoribosyl-dephospho-CoA synthase.

Step 2: Transfer to the Acyl Carrier Protein

The second step is the transfer of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the precursor to a specific serine residue on the apo-acyl carrier protein (apo-ACP), releasing pyrophosphate. This reaction is catalyzed by a phosphoribosyl-dephospho-CoA transferase, also known as a holo-[acyl-carrier-protein] synthase.

The overall biosynthetic pathway can be visualized as follows:

Biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group.

Key Enzymes and Their Properties

The enzymes involved in Rp-dp-CoA synthesis are highly specific and essential for the activity of their respective metabolic pathways.

Triphosphoribosyl-dephospho-CoA Synthases: CitG and MdcB

CitG (from the citrate lyase operon) and MdcB (from the malonate decarboxylase operon) are homologous enzymes that catalyze the first step of the pathway.[1][2] They belong to the enzyme class EC 2.4.2.52.[3][4]

Reaction: ATP + 3'-dephospho-CoA ⇌ 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA + adenine[5]

Enzyme	Organism	Gene	Substrates	Products
CitG	E. coli, K. pneumoniae	citG	ATP, Dephospho-CoA	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, Adenine
MdcB	K. pneumoniae, M. rubra	mdcB	ATP, Dephospho-CoA	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, Adenine

Phosphoribosyl-dephospho-CoA Transferases: CitX and MdcG

CitX and MdcG are homologous transferases responsible for the second step of the pathway.[1][2] They are classified under EC 2.7.7.61 for the citrate lyase system and EC 2.7.7.66 for the malonate decarboxylase system.[1][3]

Reaction: 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA + apo-ACP ⇌ holo-ACP + Pyrophosphate

Enzyme	Organism	Gene	Substrates	Products
CitX	E. coli, K. pneumoniae	citX	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, apo-ACP (citrate lyase γ-subunit)	holo-ACP, Pyrophosphate
MdcG	K. pneumoniae, M. rubra	mdcG	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, apo-ACP (MdcC)	holo-ACP, Pyrophosphate

Genetic Regulation of the Biosynthetic Pathways

The genes encoding the enzymes for Rp-dp-CoA synthesis are typically located within operons dedicated to either citrate or malonate metabolism, ensuring coordinated expression.

The Citrate Lyase (cit) Operon

In E. coli, the citCDEFXG operon contains the genes for the citrate lyase subunits (citDEF), the ACP-ligase (citC), and the prosthetic group synthesis enzymes (citX and citG).[1] The expression of this operon is induced by citrate. In Enterococcus faecalis, the GntR-family transcriptional regulator CitO acts as a positive regulator of the cit operons in the presence of citrate. In E. coli, a LysR-type transcription factor, YbdO (tentatively named CitR), has been implicated as a repressor of the citCDEFG genes, with its repression being relieved at low pH in the presence of citrate.[6][7]

Simplified regulation of the citrate lyase operon.

The Malonate Decarboxylase (mdc) Operon

In Klebsiella pneumoniae, the genes for malonate decarboxylase and Rp-dp-CoA synthesis are organized in the mdc operon. The expression of this operon is regulated by the LysR-type transcriptional regulator MdcR.[8] In Acinetobacter calcoaceticus, the mdc operon is regulated by the transcriptional repressor MdcY, with malonate or a metabolite acting as an inducer.[9]

Simplified regulation of the malonate decarboxylase operon.

Experimental Protocols

Detailed experimental protocols are crucial for the study of these enzymes. The following sections provide generalized methodologies based on published research.

Recombinant Enzyme Expression and Purification

The enzymes CitG, CitX, MdcB, and MdcG are typically expressed as recombinant proteins in E. coli with an N- or C-terminal polyhistidine (His6) tag to facilitate purification.

General workflow for recombinant His-tagged protein purification.

Protocol:

• Transformation: Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with a plasmid containing the gene of interest with a His6-tag.

• Cell Culture: Grow the transformed cells in a suitable medium (e.g., LB broth) with the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8.

• Induction: Induce protein expression by adding IPTG (e.g., to a final concentration of 0.5 mM) and continue to grow the culture at a lower temperature (e.g., 18-25°C) for several hours or overnight.

• Cell Harvest: Harvest the cells by centrifugation.

• Cell Lysis: Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole) and lyse the cells by sonication on ice.

• Clarification: Centrifuge the lysate at high speed to pellet cell debris.

• IMAC: Apply the clarified supernatant to a Ni-NTA affinity column pre-equilibrated with lysis buffer.

• Washing: Wash the column extensively with a wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20-40 mM imidazole) to remove non-specifically bound proteins.

• Elution: Elute the His-tagged protein with an elution buffer containing a higher concentration of imidazole (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250-500 mM imidazole).

• Dialysis: Dialyze the eluted protein against a suitable storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10% glycerol) to remove imidazole and for long-term storage at -80°C.

Enzyme Activity Assays

5.2.1. Triphosphoribosyl-dephospho-CoA Synthase (CitG/MdcB) Assay

The activity of the synthase can be determined by monitoring the formation of the triphosphoribosyl-dephospho-CoA product using High-Performance Liquid Chromatography (HPLC).

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing:

  • Tris-HCl buffer (pH 8.0)

  • MgCl2

  • ATP

  • Dephospho-CoA

  • Purified CitG or MdcB enzyme

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 37°C) for a defined period.

• Reaction Termination: Stop the reaction by adding an acid (e.g., perchloric acid) or by heat inactivation.

• HPLC Analysis:

  • Centrifuge the terminated reaction to pellet precipitated protein.

  • Analyze the supernatant by reverse-phase HPLC (e.g., on a C18 column).

  • Use a mobile phase gradient of a buffer (e.g., sodium phosphate (B84403) or ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[10]

  • Monitor the elution profile at 259 nm.

  • Quantify the product peak by comparing its area to a standard curve.

5.2.2. Phosphoribosyl-dephospho-CoA Transferase (CitX/MdcG) Assay

The activity of the transferase can be assayed by monitoring the conversion of apo-ACP to holo-ACP. This can be achieved by analyzing the protein products by techniques such as native polyacrylamide gel electrophoresis (PAGE) or mass spectrometry.

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing:

  • Tris-HCl buffer (pH 8.0)

  • MgCl2

  • 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA (can be generated in situ using CitG/MdcB)

  • Purified apo-ACP

  • Purified CitX or MdcG enzyme

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 37°C) for a defined period.

• Analysis:

  • Native PAGE: The formation of a stable complex between MdcG and the newly synthesized holo-ACP can be observed as a shift in mobility on a native polyacrylamide gel compared to free MdcG.[2]

  • Mass Spectrometry: The increase in mass of the ACP due to the addition of the prosthetic group can be detected by mass spectrometry.

Conclusion

The enzymes involved in the synthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA are essential for the metabolic pathways of citrate and malonate fermentation in several bacteria. This guide has provided a detailed overview of the enzymes, their genetic regulation, and experimental protocols for their study. Further research into the specific kinetic parameters and the intricate regulatory networks of these enzymes will provide deeper insights into bacterial metabolism and may reveal novel targets for antimicrobial drug development. The methodologies outlined here provide a solid foundation for researchers to further explore this fascinating enzymatic system.

References

• 1. KEGG ENZYME: 2.7.7.66 [genome.jp]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of Interdependent Kinetic Controls of Fatty Acid Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ENZYME - 2.4.2.52 triphosphoribosyl-dephospho-CoA synthase [enzyme.expasy.org]
• 5. Transcriptional Regulation of the Citrate Gene Cluster of Enterococcus faecalis Involves the GntR Family Transcriptional Activator CitO - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A systems approach discovers the role and characteristics of seven LysR type transcription factors in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. Sequence of a gene cluster from Klebsiella pneumoniae encoding malonate decarboxylase and expression of the enzyme in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Malonate Decarboxylase Operon of Acinetobacter calcoaceticus KCCM 40902 Is Regulated by Malonate and the Transcriptional Repressor MdcY - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Simultaneous high-performance liquid chromatography determination of coenzyme A, dephospho-coenzyme A, and acetyl-coenzyme A in normal and pantothenic acid-deficient rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA in Citrate Lyase Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the function and biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, the essential prosthetic group of the acyl carrier protein (ACP) subunit of bacterial citrate (B86180) lyase. Citrate lyase is a key enzyme in the anaerobic metabolism of citrate, catalyzing its cleavage into acetate (B1210297) and oxaloacetate. The covalent attachment of this unique dephospho-CoA derivative to the ACP is critical for the enzyme's catalytic activity, acting as a swinging arm to shuttle reaction intermediates between the different subunits of the enzyme complex. This document details the molecular mechanism of citrate lyase, the intricate biosynthesis of its prosthetic group, and presents available quantitative data. Furthermore, it provides detailed experimental protocols for the study of this enzyme system and visualizes the key pathways using logical diagrams.

Introduction: Citrate Lyase and its Prosthetic Group

Bacterial citrate lyase (EC 4.1.3.6) is a multi-enzyme complex central to the fermentation of citrate in various anaerobic bacteria.[1][2] The enzyme is typically composed of three distinct subunits: an alpha-subunit (citrate acetyl-S-ACP transferase), a beta-subunit (citryl-S-ACP lyase), and a gamma-subunit, which functions as an acyl carrier protein (ACP).[1][2] The catalytic activity of citrate lyase is entirely dependent on a specialized prosthetic group, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA , which is covalently attached to a conserved serine residue on the ACP (gamma-subunit).[3][4] This modified ACP, known as holo-ACP, is the active form of the subunit.

The structure of this prosthetic group is a derivative of coenzyme A, lacking the 3'-phosphate group but featuring a phosphoribosyl moiety attached to the 2'-hydroxyl of the adenosine.[4] This unique modification is crucial for its function within the citrate lyase complex.

The Function of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA in the Catalytic Cycle of Citrate Lyase

The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group functions as a flexible "swinging arm" that facilitates the transfer of reaction intermediates between the active sites of the alpha and beta subunits of the citrate lyase complex. The catalytic cycle proceeds through the following key steps:

• Acetylation: The cycle initiates with the acetylation of the terminal sulfhydryl group of the prosthetic group on the holo-ACP by acetyl-CoA, a reaction catalyzed by the alpha-subunit (citrate acetyl-S-ACP transferase).

• Citryl-Thioester Formation: The acetylated prosthetic group then swings to the active site of the alpha-subunit where it reacts with citrate to form a citryl-S-ACP intermediate, releasing acetate.

• Cleavage: The citryl-S-ACP intermediate is then presented to the active site of the beta-subunit (citryl-S-ACP lyase). This subunit catalyzes the cleavage of the citryl moiety into oxaloacetate and regenerates the acetyl-S-ACP, which can then initiate another round of catalysis.

This mechanism allows for the efficient channeling of substrates and intermediates within the enzyme complex, preventing their diffusion into the bulk solvent.

Biosynthesis of the Holo-Acyl Carrier Protein

The conversion of the inactive apo-ACP to the functional holo-ACP is a post-translational modification process that involves the synthesis and attachment of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group. This is a two-step enzymatic pathway carried out by two dedicated enzymes, CitG and CitX.[2][3]

• Precursor Synthesis by CitG: The first step is catalyzed by triphosphoribosyl-dephospho-CoA synthase (CitG) . This enzyme utilizes ATP and 3'-dephospho-CoA as substrates to synthesize the precursor molecule, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA , with the concomitant release of adenine.[5][6]

• Prosthetic Group Transfer by CitX: The second step is catalyzed by apo-citrate lyase phosphoribosyl-dephospho-CoA transferase (CitX) , also known as holo-ACP synthase.[3][7] CitX transfers the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the triphosphorylated precursor to the hydroxyl group of a specific serine residue (e.g., Serine-14 in Klebsiella pneumoniae) on the apo-ACP, releasing pyrophosphate (PPi).[2][3] This results in the formation of the active holo-ACP.

An interesting feature of CitX is its ability to function as a nucleotidyltransferase in the absence of its natural substrate, where it can transfer AMP from ATP to the apo-ACP. However, this adenylylated ACP is not an intermediate in the formation of holo-ACP.[3]

Data Presentation

Quantitative kinetic data for the enzymes directly involved in the biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (CitG and CitX) are not extensively reported in the literature. However, kinetic parameters for the overall citrate lyase reaction and for homologous holo-ACP synthases provide valuable context.

Enzyme/Reaction	Substrate	Km (µM)	kcat (s-1)	Organism	Reference
Holo-ACP Synthase (AcpS)	apo-ACP	1.8	-	S. pneumoniae	[8]
Holo-ACP Synthase (AcpS)	CoA	4.0	-	S. pneumoniae	[8]
Holo-ACP Synthase (AcpS)	apo-ACP	1.3	-	E. coli	[8]
Holo-ACP Synthase (AcpS)	CoA	9.3	-	E. coli	[8]
Holo-ACP Synthase (AcpS)	apo-ACP	0.8	-	M. pneumoniae	[8]
Holo-ACP Synthase (AcpS)	CoA	40	-	M. pneumoniae	[8]

Table 1: Kinetic Parameters for Homologous Holo-ACP Synthases.

Experimental Protocols

In Vitro Reconstitution of Holo-ACP Synthesis

This protocol is based on the methods described by Schneider et al. (2000) for the in vitro synthesis of holo-ACP from its purified components.[3]

Materials:

• Purified apo-ACP (gamma-subunit of citrate lyase)

• Purified CitX (holo-ACP synthase)

• Purified CitG (triphosphoribosyl-dephospho-CoA synthase)

• ATP

• 3'-dephospho-CoA

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM DTT)

• SDS-PAGE apparatus and reagents

• Method for protein detection (e.g., Coomassie staining, Western blotting with anti-ACP antibody)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following components in the reaction buffer:

  • Apo-ACP (final concentration, e.g., 10-20 µM)

  • CitX (catalytic amount, e.g., 0.5-1 µM)

  • CitG (catalytic amount, e.g., 0.5-1 µM)

  • ATP (final concentration, e.g., 1-2 mM)

  • 3'-dephospho-CoA (final concentration, e.g., 0.5-1 mM)

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 1-2 hours).

• Quenching: Stop the reaction by adding SDS-PAGE loading buffer.

• Analysis: Analyze the reaction products by SDS-PAGE. The conversion of apo-ACP to holo-ACP can be observed as a shift in electrophoretic mobility due to the addition of the prosthetic group. Further confirmation can be achieved by mass spectrometry.

Controls:

• A reaction lacking CitX to show no holo-ACP formation.

• A reaction lacking CitG to show no holo-ACP formation.

• A reaction lacking ATP or dephospho-CoA as essential substrates.

Assay for CitX Adenylyltransferase Activity

This protocol is designed to measure the side activity of CitX, which becomes apparent in the absence of CitG and dephospho-CoA.[3]

Materials:

• Purified apo-ACP

• Purified CitX

• [α-32P]ATP

• Reaction buffer (as above)

• SDS-PAGE apparatus and autoradiography equipment

Procedure:

• Reaction Setup: Combine apo-ACP and CitX in the reaction buffer as described in protocol 5.1.

• Initiation: Start the reaction by adding [α-32P]ATP.

• Incubation: Incubate at 37°C for 30-60 minutes.

• Analysis: Separate the proteins by SDS-PAGE. Dry the gel and expose it to an autoradiography film. A radioactive band corresponding to the molecular weight of ACP will indicate the formation of adenylylated ACP.

Visualizations

Biosynthesis of the Citrate Lyase Prosthetic Group

Caption: Biosynthesis pathway of the holo-ACP of citrate lyase.

Catalytic Cycle of Citrate Lyase

Caption: The catalytic cycle of citrate lyase.

Conclusion

The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group is a fascinating and critical component of the bacterial citrate lyase system. Its unique structure and the dedicated enzymatic machinery for its synthesis and attachment to the ACP subunit underscore its importance in anaerobic citrate metabolism. A thorough understanding of this system, from its catalytic mechanism to the details of its biosynthesis, is essential for researchers in microbiology, enzymology, and metabolic engineering. Furthermore, as citrate metabolism is increasingly recognized for its role in various cellular processes, the enzymes involved in the synthesis and utilization of this prosthetic group may represent novel targets for the development of antimicrobial agents. This guide provides a foundational resource for professionals seeking to delve into the technical intricacies of this vital metabolic pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Biosynthesis of the prosthetic group of citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The prosthetic group of citrate-lyase acyl-carrier protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Triphosphoribosyl-dephospho-CoA synthase - Wikipedia [en.wikipedia.org]
• 6. Research Collection | ETH Library [research-collection.ethz.ch]
• 7. EC 2.7.7.61 [iubmb.qmul.ac.uk]
• 8. Acyl Carrier Protein Synthases from Gram-Negative, Gram-Positive, and Atypical Bacterial Species: Biochemical and Structural Properties and Physiological Implications - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 2'-(5''-phosphoribosyl)-3'-dephospho-CoA as a Prosthetic Group

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, a unique prosthetic group essential for the catalytic activity of key enzymes in bacterial metabolism, notably citrate (B86180) lyase and malonate decarboxylase. This document details the structure, biosynthesis, and function of this coenzyme A derivative. It includes a summary of relevant enzymatic data, detailed experimental protocols for its study, and visualizations of the biosynthetic pathway. The potential of this pathway as a target for novel antimicrobial drug development is also explored.

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a derivative of coenzyme A characterized by the absence of a phosphate (B84403) group at the 3'-position of the ribose moiety and the presence of a 5''-phosphoribosyl group attached to the 2'-hydroxyl.[1] This modification distinguishes it from the more common 4'-phosphopantetheine (B1211885) prosthetic group found in fatty acid synthesis. It is covalently attached to a conserved serine residue of an acyl carrier protein (ACP) subunit of enzymes like citrate lyase and malonate decarboxylase via a phosphodiester bond.[2][3] This prosthetic group plays a crucial role in the catalytic cycle of these enzymes, which are involved in citrate and malonate fermentation pathways in various bacteria.[3][4]

Structure and Function

The core structure of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA consists of an adenosine (B11128) 5'-phosphate derivative linked to a pantetheine (B1680023) moiety. The key distinguishing feature is the 5''-phospho-D-ribosyl substituent at the 2'-position of the ribose linked to the adenosine.[1] This prosthetic group functions as a swinging arm that shuttles reaction intermediates between the different catalytic subunits of the enzyme complex. For instance, in citrate lyase, it is involved in the transfer of acetyl groups.[4]

Biosynthesis of the Prosthetic Group

The biosynthesis of holo-ACP from apo-ACP is a two-step enzymatic process involving two key enzymes, designated as CitG and CitX for citrate lyase and MdcB and MdcG for malonate decarboxylase, respectively.[2][5]

Step 1: Synthesis of the Precursor Molecule

The first step is the synthesis of the precursor molecule, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA. This reaction is catalyzed by CitG (or MdcB), which acts as a 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA synthase.[2][5] The enzyme utilizes ATP and 3'-dephospho-CoA as substrates, forming a new α(1''→2') glycosidic bond between the two ribosyl moieties and releasing adenine.[5]

Step 2: Transfer to the Apo-Acyl Carrier Protein

The second step involves the transfer of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the precursor to a specific serine residue on the apo-ACP. This reaction is catalyzed by CitX (or MdcG), a holo-ACP synthase, resulting in the formation of the functional holo-ACP and the release of pyrophosphate.[2][5]

Data Presentation

While specific kinetic parameters (Km, Vmax) for the enzymes directly involved in 2'-(5''-phosphoribosyl)-3'-dephospho-CoA biosynthesis are not extensively reported in the literature, the substrate specificities have been characterized. Additionally, kinetic data for the related enzyme dephospho-CoA kinase (DPCK), which catalyzes the final step of coenzyme A biosynthesis, is provided for context, as dephospho-CoA is a key precursor.

Table 1: Substrate Specificity of Enzymes in the Biosynthetic Pathway

Enzyme	Organism	Substrates	Products	Notes
CitG / MdcB	E. coli, K. pneumoniae	ATP, 3'-dephospho-CoA	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, Adenine	GTP, CTP, and UTP cannot substitute for ATP.[2][5]
CitX / MdcG	E. coli, K. pneumoniae	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, apo-ACP	holo-ACP, Pyrophosphate	In the absence of the precursor, CitX can function as a nucleotidyltransferase, transferring AMP from ATP to apo-ACP, but this is a side reaction.[2]

Table 2: Kinetic Parameters of Dephospho-CoA Kinase (DPCK) from Entamoeba histolytica

Enzyme	Substrate	Km (μM)
EhDPCK1	dephospho-CoA	114 ± 19
ATP	19.6 ± 1.2
EhDPCK2	dephospho-CoA	57.9 ± 6.1
ATP	15.0 ± 2.4
Data from Nurkanto et al.[6]

Experimental Protocols

In Vitro Reconstitution of Holo-ACP Synthesis

This protocol describes the in vitro synthesis of holo-ACP using purified components.

Materials:

• Purified apo-ACP

• Purified CitX (or MdcG)

• Purified CitG (or MdcB)

• ATP

• 3'-dephospho-CoA

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂)

Procedure:

• Combine purified apo-ACP, CitX, CitG, ATP, and 3'-dephospho-CoA in the reaction buffer.

• Incubate the reaction mixture at an optimal temperature (e.g., 37°C) for a defined period.

• Terminate the reaction by adding SDS-PAGE loading buffer or by heat inactivation.

• Analyze the formation of holo-ACP by native polyacrylamide gel electrophoresis (PAGE) or mass spectrometry.

Analysis of Holo-ACP Formation by Native PAGE

Native PAGE can be used to separate apo-ACP, holo-ACP, and adenylylated ACP.

Procedure:

• Prepare a native polyacrylamide gel of an appropriate percentage.

• Load the reaction samples from the in vitro reconstitution assay.

• Run the gel under non-denaturing conditions.

• Stain the gel with a suitable protein stain (e.g., Coomassie Brilliant Blue).

• The different forms of ACP will migrate differently based on their charge and conformation, allowing for their separation and identification. Holo-ACP and adenylylated ACP typically migrate slower than apo-ACP.

Purification and Analysis of the Prosthetic Group Precursor

The precursor, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, can be purified and analyzed using reversed-phase high-performance liquid chromatography (RP-HPLC).

Procedure:

• Perform a large-scale in vitro synthesis reaction using CitG.

• Stop the reaction and remove the protein, for example, by heat precipitation and centrifugation.

• Inject the supernatant onto a C18 RP-HPLC column.

• Elute the components using a suitable gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., methanol).

• Monitor the elution profile at a wavelength of 260 nm.

• Collect the peak corresponding to the precursor and confirm its identity using mass spectrometry.[5]

Mass Spectrometry Analysis

Mass spectrometry is a powerful tool to confirm the identity of the prosthetic group and its precursor.

Procedure:

• Prepare the sample for analysis (e.g., purified precursor or holo-ACP).

• Introduce the sample into a mass spectrometer (e.g., using electrospray ionization).

• Acquire the mass spectrum.

• The observed mass should correspond to the theoretical mass of 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA or the holo-ACP.

Visualization of Pathways and Workflows

Biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Prosthetic Group

Caption: Biosynthesis of the holo-ACP prosthetic group.

Experimental Workflow for Holo-ACP Synthesis and Analysis

Caption: Workflow for holo-ACP synthesis and analysis.

Relationship to Two-Component Signaling Systems

The enzymes involved in the biosynthesis of this prosthetic group, CitG and CitX, are classified within two-component signaling system databases like KEGG.[7] While a direct signaling cascade has not been fully elucidated, this classification suggests a potential regulatory link between the metabolic state of the cell (e.g., citrate availability) and other cellular processes, possibly through the modulation of the activity of these enzymes. A two-component system typically involves a sensor histidine kinase that autophosphorylates in response to a stimulus and then transfers the phosphoryl group to a response regulator, which in turn elicits a cellular response. The precise mechanism by which CitG and CitX might be integrated into such a system requires further investigation.

Caption: Hypothetical link to two-component signaling.

Relevance for Drug Development

The biosynthesis of coenzyme A and its derivatives is essential for bacterial viability, making the enzymes in these pathways attractive targets for the development of novel antimicrobial agents. While no inhibitors specifically targeting CitG/MdcB or CitX/MdcG have been reported, the broader coenzyme A synthesis pathway is a validated drug target. For instance, dephospho-CoA kinase (DPCK), which catalyzes the final step in CoA biosynthesis from dephospho-CoA, has been identified as a potential drug target in pathogens like Plasmodium falciparum.[5]

The unique nature of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group and its specific biosynthetic enzymes in certain bacteria suggests that inhibitors targeting this pathway could offer a high degree of selectivity, minimizing off-target effects in humans. Future drug discovery efforts could focus on:

• High-throughput screening of compound libraries to identify inhibitors of CitG/MdcB or CitX/MdcG.

• Structure-based drug design , leveraging the three-dimensional structures of these enzymes to design potent and selective inhibitors.

• Fragment-based screening to identify small molecules that bind to the active sites of the target enzymes.

The development of inhibitors for this pathway could provide a new class of antibiotics to combat bacterial infections, particularly those caused by organisms that rely on citrate or malonate fermentation.

Conclusion

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a fascinating and functionally important prosthetic group in bacterial metabolism. Its unique structure and dedicated biosynthetic pathway provide a rich area for biochemical and structural investigation. Understanding the intricacies of its synthesis and transfer to the apo-ACP is crucial for elucidating the catalytic mechanisms of enzymes like citrate lyase and malonate decarboxylase. Furthermore, the essentiality and bacterial specificity of this pathway highlight its potential as a promising target for the development of novel antimicrobial therapies. This guide provides a foundational resource for researchers aiming to explore this intriguing molecule and its associated enzymes.

References

• 1. The prosthetic group of citrate-lyase acyl-carrier protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthesis of the prosthetic group of citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Biochemical, Metabolomic, and Genetic Analyses of Dephospho Coenzyme A Kinase Involved in Coenzyme A Biosynthesis in the Human Enteric Parasite Entamoeba histolytica [frontiersin.org]
• 7. Acyl Carrier Protein Synthases from Gram-Negative, Gram-Positive, and Atypical Bacterial Species: Biochemical and Structural Properties and Physiological Implications - PMC [pmc.ncbi.nlm.nih.gov]

cellular localization of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

An In-depth Technical Guide on the Cellular Localization of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coenzyme A (CoA) is a vital cellular cofactor involved in numerous metabolic pathways, including the synthesis and oxidation of fatty acids and the oxidation of pyruvate (B1213749) in the citric acid cycle.[1] The biosynthesis of CoA is a highly regulated and compartmentalized process. A key intermediate in the formation of certain enzyme prosthetic groups derived from CoA is 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dp-CoA). Understanding the subcellular localization of this molecule is crucial for elucidating the spatial regulation of metabolism and for developing targeted therapeutic strategies. This guide provides a comprehensive overview of the cellular localization of Rp-dp-CoA, based on the current scientific understanding of the CoA biosynthetic pathway.

Coenzyme A Biosynthetic Pathway: A Compartmentalized Process

The synthesis of CoA from pantothenate (vitamin B5) is a five-step enzymatic pathway that is distributed between the cytoplasm and mitochondria.[2][3] The intermediate 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a precursor for the prosthetic group of enzymes such as citrate (B86180) lyase and malonate decarboxylase.[4][5]

Below is a diagram illustrating the major steps in the CoA biosynthetic pathway and their primary cellular locations.

Caption: Overview of the Coenzyme A biosynthetic pathway.

Quantitative Data on Subcellular CoA Pools

Cellular Compartment	Coenzyme A Concentration	Reference
Mitochondria	2.2–5 mM	[6]
Cytosol	20–140 μM	[6]

Cellular Localization of Key Biosynthetic Enzymes

The subcellular location of Rp-dp-CoA can be inferred from the localization of the enzymes responsible for its synthesis and the synthesis of its precursor, dephospho-CoA.

Enzyme	Function	Subcellular Localization	References
PANK1/3	Phosphorylates pantothenate	Cytosol	[2]
PANK2	Phosphorylates pantothenate	Mitochondria	[6]
CoaBC (PPCS/PPCDC in prokaryotes)	Synthesizes 4'-phosphopantetheine	Cytosol (inferred for eukaryotes)	[7][8]
CoA Synthase (CoAsy/PPAT/DPCK)	Catalyzes the final two steps of CoA synthesis	Cytoplasm, Nucleus, Mitochondrial Matrix, Outer Mitochondrial Membrane	[6][9]
MdcB / CitG	Synthesizes the precursor to the prosthetic group from dephospho-CoA	Cytosol (inferred from bacterial studies)	[4][10]

Based on the localization of these enzymes, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is likely synthesized and present primarily in the cytosol . Its precursor, dephospho-CoA, is generated by CoA Synthase, which is found in multiple compartments, including the cytosol and the outer mitochondrial membrane.

Experimental Protocols for Determining Subcellular Localization

The precise localization of Rp-dp-CoA has not been directly visualized. However, the localization of the enzymes in its biosynthetic pathway has been determined using a variety of established molecular and cell biology techniques.

Subcellular Fractionation

This biochemical technique separates cellular compartments based on their physical properties (e.g., size, density).

• Protocol Outline:

  • Homogenize cells or tissues to disrupt the plasma membrane while keeping organelles intact.

  • Perform differential centrifugation at increasing speeds to pellet nuclei, mitochondria, and microsomes.

  • The final supernatant represents the cytosolic fraction.

  • Analyze each fraction for the presence of the target molecule or enzyme activity.

Confocal Microscopy of Fluorescently Tagged Proteins

This imaging technique allows for the visualization of protein localization within intact cells.

• Protocol Outline:

  • Clone the cDNA of the enzyme of interest in-frame with a fluorescent protein (e.g., GFP, CFP).

  • Transfect the expression vector into cultured cells.

  • Allow for protein expression.

  • Image the cells using a confocal microscope to determine the subcellular localization of the fluorescent signal.

  • Co-localization with organelle-specific markers can confirm the location.

Caption: Workflow for determining protein subcellular localization.

Signaling Pathways and Metabolic Relationships

The synthesis of Rp-dp-CoA is embedded within the broader context of cellular metabolism and is influenced by the availability of its precursors, ATP and dephospho-CoA.

References

• 1. Coenzyme A - Wikipedia [en.wikipedia.org]
• 2. Reactome | Coenzyme A biosynthesis [reactome.org]
• 3. Coenzyme a Biochemistry: From Neurodevelopment to Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Regulation of the CoA Biosynthetic Complex Assembly in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibiting Mycobacterium tuberculosis CoaBC by targeting an allosteric site - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic Activation versus Masked Prodrugs: Bisubstrate Mimic Inhibitors of CoaBC’s PPCS Activity in Mycobacterium tuberculosis and Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Subcellular localization and regulation of coenzyme A synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Regulation of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-Coenzyme A (Rp-dp-CoA) is a crucial, yet often overlooked, derivative of Coenzyme A (CoA). It functions as a prosthetic group, a tightly bound non-protein component essential for the catalytic activity of several key metabolic enzymes. This technical guide provides a comprehensive overview of the current understanding of Rp-dp-CoA metabolism, focusing on its biosynthesis, putative degradation, and the regulatory mechanisms that govern these processes. The information presented herein is intended to serve as a valuable resource for researchers in academia and the pharmaceutical industry, providing a foundation for further investigation into this unique metabolic pathway and its potential as a target for therapeutic intervention.

Core Metabolism of Rp-dp-CoA: Biosynthesis and Degradation

The metabolic journey of Rp-dp-CoA involves a biosynthetic pathway that builds the molecule from precursors and a degradative pathway that breaks it down. While the biosynthesis is relatively well-characterized in certain bacteria, the degradation pathway remains less understood, with evidence pointing towards a family of enzymes known for their role in CoA metabolism.

Biosynthesis of the Prosthetic Group

The formation of the Rp-dp-CoA prosthetic group and its attachment to an apo-acyl carrier protein (ACP) is a two-step enzymatic process. This pathway is best understood in the context of malonate decarboxylase in Klebsiella pneumoniae and citrate (B86180) lyase in Escherichia coli. The key enzymes involved are highly conserved across different bacterial species.

The biosynthesis begins with the synthesis of a precursor molecule, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA. This reaction is catalyzed by ATP:dephospho-CoA 5'-triphosphoribosyl transferase , an enzyme encoded by the mdcB gene in the malonate decarboxylase operon and the citG gene in the citrate lyase operon.[1] This enzyme facilitates the condensation of dephospho-CoA and ATP, forming a new α(1''→2') glycosidic bond between the two ribose moieties and displacing the adenine (B156593) moiety of ATP.[1]

In the second step, the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety is transferred from the precursor to a specific serine residue on the apo-ACP. This reaction is catalyzed by 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA:apo-ACP 2'-(5''-phosphoribosyl)-3'-dephospho-CoA transferase , encoded by the mdcG and citX genes.[1] This enzyme first forms a strong, non-covalent complex with the precursor molecule.[1] Subsequently, it catalyzes the formation of a phosphodiester bond between the prosthetic group and the serine residue of the apo-ACP, releasing pyrophosphate.

The biosynthetic pathway can be visualized as follows:

Biosynthesis of the Rp-dp-CoA prosthetic group.

Putative Degradation Pathway

The degradation of Rp-dp-CoA has not been explicitly studied. However, based on the known metabolism of Coenzyme A and its derivatives, it is plausible that Nudix (Nucleoside diphosphate (B83284) linked to some moiety X) hydrolases are involved. This superfamily of enzymes is known to hydrolyze a wide range of pyrophosphate-containing molecules, including CoA and its thioesters.[2][3]

Nudix hydrolases typically cleave the diphosphate bond in their substrates. In the case of Rp-dp-CoA, this would likely result in the release of 4'-phosphopantetheine (B1211885) and a phosphoribosyl-adenosine diphosphate derivative. Several Nudix hydrolases have been shown to act on CoA and acyl-CoAs, converting them to 3',5'-ADP and the corresponding phosphopantetheine derivative.[4][5][6] It is therefore reasonable to hypothesize that a specific Nudix hydrolase, or one with broad substrate specificity, is responsible for the turnover of the Rp-dp-CoA prosthetic group. Further research is needed to identify the specific enzyme(s) and elucidate the exact cleavage products.

Regulation of Rp-dp-CoA Metabolism

The biosynthesis of Rp-dp-CoA is tightly regulated at the transcriptional level, ensuring that the production of this essential prosthetic group is coordinated with the cell's metabolic needs. The regulatory mechanisms are best understood in the context of the operons that encode the biosynthetic enzymes.

Transcriptional Regulation of the cit and mdc Operons

In many bacteria, the genes for citrate fermentation, including citG and citX, are organized in a cit operon. The expression of this operon is induced by the presence of citrate under anaerobic conditions.[7][8] This regulation is primarily mediated by a two-component signal transduction system , consisting of the sensor kinase CitA and the response regulator CitB .[7][8] CitA, a membrane-bound sensor, detects the presence of extracellular citrate and, in response, autophosphorylates. The phosphate (B84403) group is then transferred to CitB, which, in its phosphorylated state, acts as a transcriptional activator, binding to the promoter region of the cit operon and initiating transcription.

Similarly, the malonate decarboxylase (mdc) operon, which includes mdcB and mdcG, is also subject to transcriptional regulation. In Acinetobacter calcoaceticus, the expression of the mdc operon is controlled by the transcriptional repressor MdcY .[9] In the absence of malonate, MdcY binds to the operator region of the operon, preventing transcription. When malonate is present, it acts as an inducer, likely by binding to MdcY and causing a conformational change that prevents it from binding to the DNA, thereby allowing the expression of the malonate decarboxylase genes.[9]

Furthermore, the expression of these operons is often subject to catabolite repression , a global regulatory mechanism that ensures the preferential utilization of a more favorable carbon source, such as glucose. This is typically mediated by the cAMP receptor protein (CRP).

The regulatory cascade for the cit operon can be depicted as follows:

Regulation of the citrate operon.

Quantitative Data

While detailed kinetic parameters for the enzymes specifically involved in Rp-dp-CoA biosynthesis are not extensively reported in the literature, some relevant quantitative data for related enzymes and processes are available. It is important to note that the following table represents a compilation of data from various sources and experimental conditions, and direct comparisons should be made with caution.

Enzyme/Process	Organism	Substrate(s)	Km	kcat	Notes	Reference(s)
Nudix Hydrolase (Y87G2A.14)	C. elegans	CoA	220 µM	13.8 s-1	A CoA diphosphatase, providing a model for potential Rp-dp-CoA degradation.	[4][5]
Nudix Hydrolase (AtNUDX15)	A. thaliana	CoA	118.7 µM	-	High affinity for CoA.	[6]
Citrate Synthase	Rat Liver	Acetyl-CoA	16 µM	-	For comparison of CoA-utilizing enzyme kinetics.	[10]
Citrate Synthase	Rat Liver	Oxaloacetate	2 µM	-	For comparison of CoA-utilizing enzyme kinetics.	[10]

Note: The absence of specific kinetic data for MdcB/CitG and MdcG/CitX highlights a significant gap in our understanding of this metabolic pathway and represents a key area for future research.

Experimental Protocols

This section provides an overview of the methodologies that can be employed to study Rp-dp-CoA metabolism. Detailed, step-by-step protocols would need to be optimized for specific laboratory conditions and instrumentation.

Protocol 1: Assay for Citrate Lyase Activity (Coupled Enzyme Assay)

This protocol describes a common method to measure the activity of citrate lyase, the enzyme that utilizes the Rp-dp-CoA prosthetic group.

Principle: The cleavage of citrate by citrate lyase produces oxaloacetate. The oxaloacetate is then reduced to malate (B86768) by malate dehydrogenase (MDH), a reaction that consumes NADH. The rate of NADH oxidation is monitored spectrophotometrically at 340 nm.[7]

Reagents:

• Triethanolamine (B1662121) buffer (100 mM, pH 7.6)

• Zinc Chloride (29 mM)

• NADH (14 mM)

• Sodium Citrate (100 mM)

• Malate Dehydrogenase (MDH)

• Citrate Lyase sample

Procedure:

• Prepare a reaction mixture containing triethanolamine buffer, zinc chloride, NADH, and MDH in a cuvette.

• Incubate the mixture at 25°C to reach thermal equilibrium.

• Initiate the reaction by adding the citrate lyase sample.

• Immediately monitor the decrease in absorbance at 340 nm over time.

• The rate of decrease in absorbance is proportional to the citrate lyase activity.

Workflow Diagram:

Workflow for the coupled citrate lyase assay.

Protocol 2: General Approach for LC-MS/MS Analysis of CoA Derivatives

This protocol outlines a general workflow for the identification and quantification of CoA derivatives, which can be adapted for Rp-dp-CoA and its precursor.

Principle: Liquid chromatography (LC) separates the different CoA species based on their physicochemical properties. The separated molecules are then ionized and detected by a mass spectrometer (MS), which provides information about their mass-to-charge ratio and fragmentation patterns, allowing for their identification and quantification.[11][12]

Procedure:

• Sample Preparation: Extract CoA derivatives from biological samples using a suitable method, such as acid or solvent extraction, to precipitate proteins and release the metabolites.

• Chromatographic Separation: Inject the extracted sample onto an appropriate LC column (e.g., a C18 reversed-phase column). Use a gradient of aqueous and organic mobile phases to elute the CoA derivatives.

• Mass Spectrometric Detection: The eluent from the LC is introduced into the mass spectrometer. Use an appropriate ionization technique (e.g., electrospray ionization) and operate the mass spectrometer in a mode that allows for both identification (e.g., full scan) and quantification (e.g., multiple reaction monitoring).

• Data Analysis: Process the acquired data to identify the peaks corresponding to the target molecules based on their retention time and mass spectra. Quantify the compounds by comparing their peak areas to those of known standards.

Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. The evolution of function within the Nudix homology clan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Caenorhabditis elegans Y87G2A.14 Nudix hydrolase is a peroxisomal coenzyme A diphosphatase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Caenorhabditis elegans Y87G2A.14 Nudix hydrolase is a peroxisomal coenzyme A diphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular Characterization of Organelle-Type Nudix Hydrolases in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. A novel direct homogeneous assay for ATP citrate lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Malonate Decarboxylase Operon of Acinetobacter calcoaceticus KCCM 40902 Is Regulated by Malonate and the Transcriptional Repressor MdcY - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A versatile LC-MS/MS approach for comprehensive, quantitative analysis of central metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LC-MS/MS Method Package for Primary Metabolites : Shimadzu (Europe) [shimadzu.eu]

The Emerging Role of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA in Bacterial Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2'-(5''-phosphoribosyl)-3'-dephospho-CoA (pRib-dP-CoA) is a vital, yet often overlooked, molecule in bacterial metabolism. Primarily recognized as a unique prosthetic group for key enzymes in citrate (B86180) and malonate fermentation, emerging research into related molecular structures suggests a deeper involvement in bacterial signaling and physiology. This technical guide provides a comprehensive overview of pRib-dP-CoA, detailing its biosynthesis, its established role as a covalent modification, and exploring its potential as a signaling molecule. We present available quantitative data, detailed experimental protocols for its study, and visualizations of the pertinent biochemical pathways to facilitate further research and therapeutic development targeting these metabolic hubs.

Introduction

In the intricate landscape of bacterial metabolism, coenzyme A (CoA) and its derivatives are central players, participating in a vast array of enzymatic reactions. Among these, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (pRib-dP-CoA) stands out due to its unique structure and specialized function. Unlike the more common acyl-CoAs, pRib-dP-CoA is utilized not as a transient carrier of acyl groups, but as a permanent prosthetic group, covalently attached to specific enzymes. This modification is crucial for the catalytic activity of enzymes such as citrate lyase and malonate decarboxylase, which are central to anaerobic metabolism in various bacteria.

This guide will delve into the core aspects of pRib-dP-CoA in bacterial metabolism, providing researchers and drug development professionals with a detailed understanding of its biosynthesis, function, and the methodologies to study it. Furthermore, we will explore the tantalizing connections between pRib-dP-CoA and the broader world of bacterial signaling, particularly in the context of innate immunity and the enzymatic activities of Toll/Interleukin-1 Receptor (TIR) domains.

Biosynthesis of pRib-dP-CoA

The synthesis of pRib-dP-CoA is a two-step enzymatic process that utilizes dephospho-CoA (dP-CoA) and ATP as substrates. This pathway has been primarily characterized in the context of citrate lyase and malonate decarboxylase biosynthesis in bacteria such as Escherichia coli and Klebsiella pneumoniae.[1][2]

The two key enzymes involved are:

• Triphosphoribosyl-dephospho-CoA synthase (EC 2.4.2.52), encoded by the citG or mdcB gene.[3][4]

• Holo-[acyl-carrier protein] synthase (EC 2.7.7.61 for citrate lyase and EC 2.7.7.66 for malonate decarboxylase), encoded by the citX or mdcG gene.[5]

The biosynthetic pathway proceeds as follows:

• Step 1: Synthesis of the Precursor. The enzyme triphosphoribosyl-dephospho-CoA synthase (CitG/MdcB) catalyzes the condensation of ATP and 3'-dephospho-CoA. This reaction involves the formation of a novel α(1''→2') glycosidic bond between the two ribose moieties, with the concomitant displacement of the adenine (B156593) moiety from ATP. The product of this reaction is 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA.[6][7]

• Step 2: Transfer to the Apo-Protein. The holo-[acyl-carrier protein] synthase (CitX/MdcG) then transfers the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the triphosphoribosyl precursor to a conserved serine residue on the apo-acyl carrier protein (ACP) subunit of citrate lyase or malonate decarboxylase. This transfer proceeds with the removal of pyrophosphate, forming a stable phosphodiester bond and yielding the active holo-enzyme.[3][6]

Figure 1: Biosynthesis of the pRib-dP-CoA prosthetic group.

Role in Bacterial Metabolism: A Prosthetic Group

The primary and well-established role of pRib-dP-CoA is as a covalently attached prosthetic group on the acyl-carrier protein (ACP) subunits of citrate lyase and malonate decarboxylase.[8][9] This modification is essential for the catalytic activity of these enzymes.

• Citrate Lyase: This enzyme complex is crucial for the anaerobic fermentation of citrate in many bacteria. It catalyzes the cleavage of citrate into acetate (B1210297) and oxaloacetate. The pRib-dP-CoA prosthetic group on the γ-subunit (an ACP) acts as a swinging arm that shuttles the citryl and acetyl moieties between the active sites of the α and β subunits of the enzyme complex.[10]

• Malonate Decarboxylase: This enzyme is involved in the fermentation of malonate. Similar to citrate lyase, the ACP subunit of malonate decarboxylase utilizes the pRib-dP-CoA prosthetic group to carry the malonyl and acetyl groups during the catalytic cycle.[6][11]

Potential Role as a Signaling Molecule

While the function of pRib-dP-CoA as a prosthetic group is well-documented, its potential role as a signaling molecule is an emerging area of interest. This hypothesis is largely based on the structural and functional similarities to molecules produced by bacterial Toll/Interleukin-1 Receptor (TIR) domain-containing proteins.

Bacterial TIR domains have been identified as NAD+ glycohydrolases (NADases) that are involved in bacterial innate immunity and anti-phage defense systems.[12][13] Upon activation, these enzymes cleave NAD+ to produce a variety of signaling molecules, including:

• Cyclic ADP-ribose (cADPR) isomers: These molecules have been shown to act as second messengers in bacterial anti-phage defense, activating downstream effector proteins that lead to cell death and abortive infection.[12]

• 2'-(5''-phosphoribosyl)-5'-adenosine mono/di-phosphate (pRib-AMP/ADP): These molecules are structurally very similar to the core of pRib-dP-CoA and are also implicated in immune signaling pathways.

The enzymatic synthesis of pRib-dP-CoA from ATP and dP-CoA, and the production of structurally related signaling molecules by TIR domains from NAD+, suggest a potential evolutionary and functional link. It is plausible that pRib-dP-CoA, or its derivatives, could function as second messengers in certain bacterial species, regulating metabolic pathways or stress responses. However, direct evidence for this signaling role is currently lacking and represents an exciting frontier for future research.

Figure 2: pRib-dP-CoA in the context of bacterial signaling.

Quantitative Data

Quantitative data on the enzymes and intermediates of the pRib-dP-CoA biosynthesis pathway are sparse in the literature. The following tables summarize the available information and highlight areas where further research is needed.

Table 1: Kinetic Parameters of Enzymes in pRib-dP-CoA Biosynthesis

Enzyme	Gene	Organism	Substrate	Km	kcat	Vmax	Reference
Triphosphoribosyl-dephospho-CoA synthase	citG / mdcB	E. coli / K. pneumoniae	ATP	Data not available	Data not available	Data not available	[4]
3'-dephospho-CoA	Data not available	Data not available	Data not available	[4]
Holo-[acyl-carrier protein] synthase	citX / mdcG	E. coli / K. pneumoniae	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA	Data not available	Data not available	Data not available	[5]
Apo-ACP	Data not available	Data not available	Data not available	[5]

Note: The lack of available kinetic data presents a significant knowledge gap and a key area for future investigation.

Table 2: Intracellular Concentrations of pRib-dP-CoA and Related Metabolites

Metabolite	Organism	Growth Condition	Concentration	Reference
2'-(5''-phosphoribosyl)-3'-dephospho-CoA	E. coli	Data not available	Data not available
Acetyl-CoA	E. coli	Exponential growth	~150-300 µM	[14]
dephospho-CoA	Various	Variable	[6][12]

Note: Direct measurement of intracellular pRib-dP-CoA concentrations has not been reported. The provided acetyl-CoA concentration in E. coli serves as a general reference for CoA derivative levels.

Experimental Protocols

In Vitro Synthesis of 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA

This protocol is adapted from the methods described for the synthesis of the prosthetic group precursor for malonate decarboxylase.[15]

Materials:

• Purified recombinant CitG or MdcB enzyme

• ATP

• 3'-dephospho-CoA

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• HPLC system for product purification and analysis

Procedure:

• Set up a reaction mixture containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT, 1 mM ATP, and 1 mM 3'-dephospho-CoA.

• Initiate the reaction by adding a catalytic amount of purified CitG or MdcB enzyme.

• Incubate the reaction at 37°C for 1-2 hours.

• Monitor the progress of the reaction by taking time points and analyzing the formation of 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA by reverse-phase HPLC.

• Purify the product using preparative HPLC. The identity of the product can be confirmed by mass spectrometry.[6]

Figure 3: Workflow for the in vitro synthesis of the pRib-dP-CoA precursor.

Purification of Recombinant CitG and CitX from E. coli

This is a general protocol for the expression and purification of His-tagged recombinant proteins.

Materials:

• E. coli expression strain (e.g., BL21(DE3)) transformed with an expression vector for His-tagged CitG or CitX.

• LB medium with appropriate antibiotic.

• IPTG for induction.

• Lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF).

• Wash buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 20 mM imidazole).

• Elution buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 250 mM imidazole).

• Ni-NTA affinity chromatography column.

• SDS-PAGE for analysis.

Procedure:

• Expression: Grow the E. coli culture to mid-log phase (OD₆₀₀ ≈ 0.6-0.8) and induce protein expression with IPTG (e.g., 0.5-1 mM) for 3-4 hours at 30°C or overnight at 18°C.

• Cell Lysis: Harvest the cells by centrifugation, resuspend in lysis buffer, and lyse the cells by sonication or high-pressure homogenization.

• Clarification: Centrifuge the lysate to pellet cell debris.

• Affinity Chromatography: Load the clarified supernatant onto a Ni-NTA column. Wash the column with wash buffer to remove unbound proteins. Elute the His-tagged protein with elution buffer.

• Analysis: Analyze the purified protein fractions by SDS-PAGE to assess purity.

• Buffer Exchange: If necessary, exchange the buffer of the purified protein using dialysis or a desalting column.

Quantification of pRib-dP-CoA by LC-MS/MS

This protocol outlines a general approach for the quantification of CoA derivatives by LC-MS/MS, which can be adapted for pRib-dP-CoA.[6][16]

Materials:

• Bacterial cell culture.

• Extraction solvent (e.g., acetonitrile/methanol/water).

• Internal standard (a stable isotope-labeled analog if available).

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer).

• Reversed-phase C18 column.

Procedure:

• Sample Preparation: Quench the metabolism of the bacterial culture rapidly (e.g., by adding cold methanol). Extract the metabolites using a suitable extraction solvent. Add an internal standard to the extraction mixture.

• LC Separation: Separate the metabolites on a reversed-phase C18 column using a gradient of mobile phases (e.g., an aqueous buffer with a small amount of organic modifier and an organic solvent).

• MS/MS Detection: Detect the analytes using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. The MRM transitions would need to be optimized for pRib-dP-CoA. Based on the fragmentation of similar molecules, a neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety could be a characteristic fragmentation pattern.[16]

• Quantification: Quantify pRib-dP-CoA by comparing the peak area of the analyte to that of the internal standard and using a calibration curve generated with purified standards.

Post-Translational Modifications

The attachment of pRib-dP-CoA to the ACP subunits of citrate lyase and malonate decarboxylase is itself a form of post-translational modification (PTM).[8][9] This covalent modification is essential for the function of these enzymes. To date, there is no evidence to suggest that pRib-dP-CoA is involved in other types of PTMs in bacteria. The study of bacterial PTMs is a rapidly expanding field, and it is possible that novel modifications involving pRib-dP-CoA or its derivatives await discovery.

Conclusion and Future Directions

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a fascinating molecule at the crossroads of bacterial metabolism and potentially, cellular signaling. While its role as a prosthetic group is well-established, the tantalizing structural similarities to TIR-domain-generated signaling molecules suggest a deeper, unexplored function. This technical guide has summarized the current knowledge of pRib-dP-CoA, highlighting both what is known and the significant gaps that remain.

For researchers and drug development professionals, the enzymes involved in the biosynthesis of pRib-dP-CoA represent potential targets for novel antimicrobial agents, particularly against anaerobic bacteria that rely on citrate or malonate fermentation. A deeper understanding of the potential signaling roles of pRib-dP-CoA could uncover new regulatory networks in bacteria, opening up further avenues for therapeutic intervention.

Future research should focus on:

• Determining the kinetic parameters of the biosynthetic enzymes CitG/MdcB and CitX/MdcG.

• Developing robust methods for the quantification of intracellular pRib-dP-CoA levels in bacteria.

• Directly investigating the potential of pRib-dP-CoA to act as a second messenger , including its ability to bind to effector proteins and regulate gene expression.

• Exploring the possibility of other post-translational modifications mediated by pRib-dP-CoA.

By addressing these questions, the scientific community can fully elucidate the multifaceted roles of this unique CoA derivative in bacterial physiology and leverage this knowledge for the development of new therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. "Efficient One-Pot Enzymatic Synthesis of Dephospho Coenzyme A" by Krishna Sapkota and Faqing Huang [aquila.usm.edu]
• 3. EC 2.4.2.52 [iubmb.qmul.ac.uk]
• 4. Triphosphoribosyl-dephospho-CoA synthase - Wikipedia [en.wikipedia.org]
• 5. Malonate decarboxylase holo-(acyl-carrier protein) synthase - Wikipedia [en.wikipedia.org]
• 6. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. news-medical.net [news-medical.net]
• 9. Long-chain acyl-CoA-dependent regulation of gene expression in bacteria, yeast and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Post-translational modification - Wikipedia [en.wikipedia.org]
• 11. malonate decarboxylase [iubmb.qmul.ac.uk]
• 12. biorxiv.org [biorxiv.org]
• 13. "The Enzymatic Function of the TIR domain: From Axon Degeneration to In" by Kow Essuman [openscholarship.wustl.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]

The Genetic Basis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the genetic and biochemical basis for the synthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dp-CoA), a unique coenzyme A (CoA) derivative. This molecule serves as a prosthetic group for key enzymes in the anaerobic metabolism of certain bacteria, such as citrate (B86180) lyase and malonate decarboxylase. This document details the enzymatic reactions, the genes encoding the responsible enzymes, available quantitative data, relevant experimental protocols, and visual representations of the biosynthetic and regulatory pathways. This guide is intended to be a valuable resource for researchers in microbiology, enzymology, and drug development who are interested in this specialized area of CoA metabolism.

Introduction to 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

Coenzyme A is a vital cofactor in all domains of life, primarily functioning as a carrier of acyl groups. However, a variety of modified CoA molecules exist, serving specialized roles. One such derivative is 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, which acts as a prosthetic group, covalently attached to a serine residue of an acyl carrier protein (ACP) domain of enzymes like citrate lyase and malonate decarboxylase.[1][2] The synthesis of this unique CoA derivative is a two-step enzymatic process that has been primarily characterized in anaerobic bacteria.

The Genetic Framework of Rp-dp-CoA Synthesis

The biosynthesis of the Rp-dp-CoA prosthetic group is a two-step process catalyzed by two distinct enzymes, which are typically encoded within the gene clusters of the enzymes that utilize this cofactor, such as the citrate lyase (cit) or malonate decarboxylase (mdc) operons.[3][4]

Step 1: Synthesis of the Precursor 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA

The first step is the synthesis of the precursor molecule, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA. This reaction is catalyzed by an ATP:dephospho-CoA 5''-triphosphoribosyltransferase.[2][5]

• In Escherichia coli , this enzyme is known as CitG .[6]

• In Klebsiella pneumoniae , the analogous enzyme is MdcB .[2]

• In Malonomonas rubra , it is referred to as MadG .[4]

These enzymes catalyze the transfer of a phosphoribosyl group from ATP to the 2'-hydroxyl group of dephospho-CoA, forming a novel α(1''→2') glycosidic bond and releasing adenine.[2][5] Notably, this reaction is specific to ATP as the donor molecule.[5]

Step 2: Transfer to the Acyl Carrier Protein

The second step involves the transfer of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the triphospho-precursor to a specific serine residue on the apo-acyl carrier protein (ACP) domain of the target enzyme. This reaction is catalyzed by a holo-[acyl-carrier-protein] synthase.

• In E. coli , this enzyme is CitX .[7]

• In K. pneumoniae , the corresponding enzyme is MdcG .[7]

This transferase cleaves the pyrophosphate from the precursor and forms a phosphodiester bond between the phosphoribosyl moiety and the serine residue of the apo-ACP, resulting in the functional holo-enzyme.[7]

Human Homologs

Currently, there are no known human enzymes that catalyze the synthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA. The human gene C12orf44 encodes the protein ATG101, which is a key component of the autophagy initiation complex and is not known to possess any enzymatic activity related to CoA metabolism.[8] This suggests that this biosynthetic pathway may be unique to certain microorganisms and could potentially be a target for antimicrobial drug development.

Quantitative Data

While specific kinetic data for the enzymes directly involved in Rp-dp-CoA synthesis are not extensively available in the literature, data from functionally related enzymes, such as other holo-acyl carrier protein synthases, can provide a frame of reference.

Enzyme Class/Example	Substrate	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Organism	Reference
Holo-ACP Synthase (AcpS)	apo-ACP	0.5 - 20	Not Reported	Not Reported	E. coli, M. pneumoniae, S. pneumoniae	[9]
Holo-ACP Synthase (AcpS)	CoA	0.5 - 100	Not Reported	Not Reported	E. coli, M. pneumoniae, S. pneumoniae	[9]
Malonyl-CoA Decarboxylase (MatA)	Malonyl-CoA	470	52 (µmol·min-1·mg-1)	Not Reported	Rhizobium trifolii	[10]

Note: The provided data for Holo-ACP Synthase reflects the range of substrate concentrations used for kinetic analysis, and the data for Malonyl-CoA Decarboxylase is included for context on a related metabolic pathway. Direct kinetic parameters for CitG/MdcB and CitX/MdcG are a clear area for future research.

Experimental Protocols

Enzyme Assay for Triphosphoribosyl-dephospho-CoA Synthase (CitG/MdcB)

This assay measures the formation of the product, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, by monitoring the consumption of substrates, ATP and dephospho-CoA, using High-Performance Liquid Chromatography (HPLC).

Materials:

• Purified CitG or MdcB enzyme

• Assay buffer: 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2

• ATP solution (100 mM)

• Dephospho-CoA solution (10 mM)

• Quenching solution: 1 M Perchloric acid

• Neutralization solution: 3 M K2CO3

• HPLC system with a C18 reverse-phase column

• Mobile phase A: 100 mM potassium phosphate (B84403) buffer, pH 6.5

• Mobile phase B: 100% Methanol (B129727)

Procedure:

• Prepare a reaction mixture containing assay buffer, varying concentrations of ATP and dephospho-CoA for kinetic analysis.

• Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the purified enzyme.

• At specific time points, withdraw aliquots of the reaction mixture and quench the reaction by adding an equal volume of quenching solution.

• Neutralize the samples with the neutralization solution.

• Centrifuge to remove the precipitate.

• Analyze the supernatant by HPLC. Monitor the elution profile at 260 nm.

• Quantify the peak areas corresponding to ATP, dephospho-CoA, and the product. The retention time of the product will need to be determined using a synthesized standard or by mass spectrometry.

• Calculate the initial reaction rates from the decrease in substrate concentration or the increase in product concentration over time.

• Determine Km and Vmax by fitting the initial rate data to the Michaelis-Menten equation.

Analysis of CoA Derivatives by HPLC-MS/MS

This protocol allows for the sensitive detection and quantification of CoA and its derivatives, including the potential to identify Rp-dp-CoA and its precursor.

Sample Preparation (from bacterial cell culture):

• Harvest bacterial cells by centrifugation at 4°C.

• Rapidly quench metabolism by resuspending the cell pellet in a cold extraction solvent (e.g., 60% methanol).

• Lyse the cells by sonication or bead beating on ice.

• Centrifuge the lysate at high speed to pellet cell debris.

• Collect the supernatant containing the metabolites.

• Dry the supernatant under a stream of nitrogen or by lyophilization.

• Reconstitute the dried extract in a suitable buffer for LC-MS/MS analysis (e.g., 5% methanol in water with 0.1% formic acid).

LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 reverse-phase column suitable for polar metabolites.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from low to high organic phase to separate the CoA derivatives.

• Mass Spectrometry:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

  • Transitions: Specific precursor-to-product ion transitions for each CoA derivative of interest need to be determined. For novel compounds like Rp-dp-CoA, a full scan and product ion scan will be necessary to identify the parent ion and characteristic fragment ions.

Visualizations

Biosynthetic Pathway of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

Caption: Biosynthesis of the Rp-dp-CoA prosthetic group.

Experimental Workflow for Identification and Quantification

Caption: Workflow for analyzing Rp-dp-CoA synthesis.

Transcriptional Regulation of the cit Operon

Caption: Regulation of the citrate lyase operon by citrate.

Conclusion and Future Directions

The genetic and biochemical pathways for the synthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA are a fascinating example of specialized metabolism in certain bacteria. The key enzymes, CitG/MdcB and CitX/MdcG, represent potential targets for the development of novel antimicrobial agents, given their apparent absence in humans. However, significant gaps in our understanding remain. Future research should focus on:

• Detailed kinetic characterization of CitG/MdcB and CitX/MdcG to provide a quantitative understanding of their catalytic efficiency.

• Determination of the intracellular concentrations of Rp-dp-CoA and its precursors to understand the metabolic flux through this pathway.

• Elucidation of the regulatory networks governing the expression of the cit and mdc operons in a wider range of bacteria.

• Screening for inhibitors of these enzymes as potential leads for drug discovery.

This technical guide provides a solid foundation for researchers to delve into this intriguing area of microbial biochemistry and to explore its potential applications in biotechnology and medicine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Transcriptional Regulation of the Citrate Gene Cluster of Enterococcus faecalis Involves the GntR Family Transcriptional Activator CitO - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sequence of a gene cluster from Malonomonas rubra encoding components of the malonate decarboxylase Na+ pump and evidence for their function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. KEGG ENZYME: 2.4.2.52 [genome.jp]
• 6. Triphosphoribosyl-dephospho-CoA synthase - Wikipedia [en.wikipedia.org]
• 7. Identification of the active site of phosphoribosyl-dephospho-coenzyme A transferase and relationship of the enzyme to an ancient class of nucleotidyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Autophagy-related protein 101 - Wikipedia [en.wikipedia.org]
• 9. Acyl Carrier Protein Synthases from Gram-Negative, Gram-Positive, and Atypical Bacterial Species: Biochemical and Structural Properties and Physiological Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A gene cluster encoding malonyl-CoA decarboxylase (MatA), malonyl-CoA synthetase (MatB) and a putative dicarboxylate carrier protein (MatC) in Rhizobium trifolii--cloning, sequencing, and expression of the enzymes in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 2'-(5''-phosphoribosyl)-3'-dephospho-CoA: A Unique Bacterial Cofactor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, a crucial prosthetic group in bacterial metabolic pathways. This document details its nomenclature, core functions, biosynthesis, and relevance as a potential target for novel antimicrobial agents.

Nomenclature and Synonyms

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a complex biomolecule with several recognized synonyms and related compounds. Clarity in terminology is essential for researchers in this field.

Systematic Name: 2'-(5-phospho-D-ribofuranosyl)adenosine 5'-(3-{(3R)-4-[(3-{[2-(sulfanylethyl)amino]-3-oxopropyl)amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl} dihydrogen diphosphate)

Common Synonyms and Abbreviations:

Term	Abbreviation	Context/Notes
2'-(5''-phosphoribosyl)-3'-dephospho-CoA	The primary subject of this guide.
2'-(5''-phosphoribosyl)-3'-dephospho-coenzyme A	An alternative spelling of the primary name.
Holo-[citrate lyase] prosthetic group	Refers to the molecule when it is covalently attached to the acyl-carrier protein (ACP) subunit of citrate (B86180) lyase.
Holo-[malonate decarboxylase] prosthetic group	Refers to the molecule when it is covalently attached to the ACP subunit of malonate decarboxylase.
Precursor Molecule
2'-(5''-triphosphoribosyl)-3'-dephospho-CoA	The immediate precursor in the biosynthetic pathway.[1][2]
2'-(5-triphospho-α-D-ribosyl)-3'-dephospho-CoA	A more stereochemically specific name for the precursor.[3]
Related Enzymes
Triphosphoribosyl-dephospho-CoA synthase	CitG, MdcB	The enzyme (EC 2.4.2.52) that catalyzes the formation of the triphospho-precursor from ATP and 3'-dephospho-CoA.[3][4]
Holo-[acyl-carrier protein] synthase	CitX, MdcG	The enzyme (EC 2.7.7.61) that transfers the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from its precursor to the apo-ACP.
Acetylated Form
Acetyl-2'-(5''-phosphoribosyl)-3'-dephospho-CoA	The form of the prosthetic group when it carries an acetyl group during the catalytic cycle of citrate lyase.

Core Function and Significance in Bacterial Metabolism

2'-(5''-phosphoribosyl)-3'-dephospho-CoA functions as a covalently attached prosthetic group on the acyl-carrier protein (ACP) subunits of two key bacterial enzymes: citrate lyase and malonate decarboxylase.[1][2] This cofactor is essential for the catalytic activity of these enzymes, which play significant roles in carbon and energy metabolism, particularly under anaerobic conditions.

Role in Citrate Fermentation

In many bacteria, citrate lyase is a key enzyme in the anaerobic fermentation of citrate. The enzyme complex catalyzes the cleavage of citrate into oxaloacetate and acetate (B1210297).[5] The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group, attached to the γ-subunit (an ACP), acts as a swinging arm that shuttles intermediates between the active sites of the α and β subunits of the enzyme complex.[5] This metabolic pathway is crucial for bacterial survival and growth when citrate is a primary carbon source.

Role in Malonate Decarboxylation

Similarly, this prosthetic group is essential for the function of malonate decarboxylase in certain bacteria. This enzyme catalyzes the decarboxylation of malonate to acetate and CO2.[1] The prosthetic group on the ACP subunit facilitates the transfer of acetyl and malonyl thioester intermediates during the catalytic cycle.[1] This pathway allows bacteria to utilize malonate as a carbon and energy source.

Biosynthesis Pathway

The biosynthesis of the holo-ACP containing the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group is a two-step enzymatic process. This pathway is distinct from the synthesis of other common cofactors and represents a potential target for selective inhibition.

The biosynthesis proceeds as follows:

• Synthesis of the Precursor: The enzyme triphosphoribosyl-dephospho-CoA synthase (CitG in the citrate lyase system, MdcB in the malonate decarboxylase system) catalyzes the condensation of ATP and 3'-dephospho-CoA. This reaction forms 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA and releases adenine.[1][3]

• Transfer to the Apo-ACP: The enzyme holo-[acyl-carrier protein] synthase (CitX or MdcG) then catalyzes the transfer of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the triphospho-precursor to a conserved serine residue on the apo-acyl-carrier protein (apo-ACP). This reaction releases pyrophosphate and results in the formation of the functional holo-ACP.

Biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group.

Quantitative Data

The enzymatic reactions involved in the biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA have been characterized in several bacterial species. The following table summarizes available kinetic parameters for the key enzymes.

Enzyme	Organism	Substrate	Km (μM)	kcat (min-1)	kcat/Km (M-1s-1)	Reference(s)
Holo-ACP Synthase (AcpS)	Escherichia coli	apo-ACP	1.3	-	-	[6]
CoA	-	-	-
Holo-ACP Synthase (AcpS)	Streptococcus pneumoniae	apo-ACP	1.8	-	-	[6]
CoA	-	-	-
Holo-ACP Synthase (AcpS)	Mycoplasma pneumoniae	apo-ACP	0.8	-	-	[6]
CoA	-	-	-

Experimental Protocols

In Vitro Synthesis and Purification of 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA

This protocol is adapted from the methods described for the enzymatic synthesis of the precursor molecule.[7]

Materials:

• His-tagged triphosphoribosyl-dephospho-CoA synthase (CitG or MdcB)

• ATP

• 3'-dephospho-CoA

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂)

• Affinity chromatography resin (e.g., Ni-NTA)

• HPLC system with a reverse-phase column (e.g., C18)

Procedure:

• Incubate purified His-tagged CitG/MdcB with ATP and 3'-dephospho-CoA in the reaction buffer.

• Monitor the reaction progress by HPLC.

• After the reaction reaches completion, remove the enzyme by passing the reaction mixture through an affinity chromatography column.

• Purify the 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA from the flow-through using preparative HPLC.

• Lyophilize the purified product for storage.

• Confirm the identity and purity of the product by mass spectrometry.[7]

Assay for Holo-[acyl-carrier protein] Synthase (CitX/MdcG) Activity

This assay measures the transfer of the prosthetic group from its precursor to the apo-ACP.

Materials:

• Purified Holo-[acyl-carrier protein] synthase (CitX or MdcG)

• Purified apo-ACP

• Synthesized 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂)

• Quenching solution (e.g., trichloroacetic acid)

• Method for product detection (e.g., HPLC, gel electrophoresis with Coomassie staining to observe the mobility shift of ACP)

Procedure:

• Set up reaction mixtures containing the reaction buffer, apo-ACP, and the precursor.

• Initiate the reaction by adding the holo-ACP synthase.

• Incubate at the optimal temperature for the enzyme (e.g., 37°C).

• At various time points, stop the reaction by adding the quenching solution.

• Analyze the formation of holo-ACP by HPLC or gel electrophoresis. The holo-ACP will have a different retention time or mobility compared to the apo-ACP.[8][9]

• Quantify the product formation to determine the initial reaction rates and calculate kinetic parameters.

Workflow for the synthesis of the precursor and assay of holo-ACP synthase.

Relevance for Drug Development

The biosynthetic pathway of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is an attractive target for the development of novel antibiotics for several reasons:

• Essentiality: This pathway is crucial for the viability of certain bacteria that rely on citrate or malonate metabolism, particularly under specific environmental conditions such as the anaerobic environment of the gut.

• Bacterial Specificity: The enzymes CitG/MdcB and CitX/MdcG and the prosthetic group itself are not found in humans, suggesting that inhibitors of this pathway would have high selectivity for bacterial targets with minimal off-target effects in the host.

• Novelty: As this pathway is not targeted by currently available antibiotics, there is a low probability of pre-existing resistance mechanisms.

Inhibitors of citrate lyase and malonate decarboxylase have been investigated as potential therapeutic agents.[10][11][12] Targeting the synthesis of their essential prosthetic group offers a novel and promising strategy for the development of new antibacterial drugs. The detailed understanding of the enzymes and reactions presented in this guide provides a foundation for the rational design and screening of potent and specific inhibitors.

References

• 1. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. EC 2.4.2.52 [iubmb.qmul.ac.uk]
• 4. Triphosphoribosyl-dephospho-CoA synthase - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Acyl Carrier Protein Synthases from Gram-Negative, Gram-Positive, and Atypical Bacterial Species: Biochemical and Structural Properties and Physiological Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Analysis of Interdependent Kinetic Controls of Fatty Acid Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formation and Characterization of Acyl Carrier Protein-Linked Polyketide Synthase Extender Units - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ATP citrate lyase (ACLY) inhibitors: An anti-cancer strategy at the crossroads of glucose and lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. letstalkacademy.com [letstalkacademy.com]

An In-depth Technical Guide to the Chemical Properties of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, a crucial prosthetic group for enzymes such as citrate (B86180) lyase and malonate decarboxylase. Due to the limited availability of direct experimental data for this specific molecule, this document summarizes known information derived from its precursor and related compounds, and presents detailed, state-of-the-art experimental protocols for the determination of its key chemical characteristics. This guide is intended to serve as a valuable resource for researchers in biochemistry, enzymology, and drug development who are working with or targeting enzymes that utilize this unique cofactor.

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a derivative of coenzyme A that plays a vital role as a covalently attached prosthetic group in a number of bacterial enzymes, most notably citrate lyase and malonate decarboxylase.[1][2] These enzymes are central to anaerobic citrate fermentation and malonate metabolism, respectively. The unique structural modification, a phosphoribosyl moiety at the 2'-position of the adenosine (B11128) and the absence of a phosphate (B84403) at the 3'-position, distinguishes it from the canonical coenzyme A and is critical for the catalytic activity of its associated enzymes. Understanding the chemical properties of this molecule is essential for elucidating enzyme mechanisms, developing specific inhibitors, and engineering novel biocatalysts.

Chemical Structure and Physicochemical Properties

Property	Value / Description	Source / Method
Molecular Formula	C26H44N7O20P3S	PubChem
Monoisotopic Mass	899.1575 Da	PubChem
Predicted XlogP	-7.3	PubChem
Estimated pKa Values	Multiple acidic protons on phosphate groups. Estimated pKa values for the precursor are 1.71, 2.27, 2.69, 3.11, 3.58, 7.27, and 7.95.[3]	Based on 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA
Predicted Solubility	Practically insoluble in water. Likely soluble in aqueous buffers at specific pH values and in the presence of counter-ions.	Based on general properties of dephospho-CoA[4]
Stability	Expected to be susceptible to hydrolysis, particularly at acidic or alkaline pH and elevated temperatures.	General knowledge of similar biomolecules

Biosynthesis and Metabolic Significance

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is synthesized in vivo as a prosthetic group for specific acyl-carrier proteins (ACPs). The biosynthetic pathway involves a two-step enzymatic process.

Biosynthesis Pathway

The synthesis of the holo-ACP, containing the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group, proceeds as follows:

• Formation of the Precursor: The enzyme ATP:dephospho-CoA 5'-triphosphoribosyl transferase (encoded by genes such as citG or mdcB) catalyzes the condensation of ATP and dephospho-CoA. This reaction forms 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA and releases adenine (B156593).[1][5]

• Transfer to Apo-ACP: A second enzyme, a phosphoribosyl-dephospho-CoA transferase (encoded by genes like citX or mdcG), facilitates the transfer of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from its triphosphoribosyl precursor to a specific serine residue on the apo-acyl carrier protein (apo-ACP). This reaction involves the removal of a pyrophosphate group.[1][5]

Biosynthesis of the Holo-Acyl Carrier Protein.

Role in Citrate Fermentation

In the citrate fermentation pathway, the prosthetic group on the acyl-carrier protein (the γ-subunit of citrate lyase) acts as a swinging arm, transferring acyl groups between the active sites of the other subunits (α and β) to facilitate the cleavage of citrate into acetate (B1210297) and oxaloacetate.[6][7]

Experimental Protocols for Chemical Property Determination

The following sections outline detailed experimental protocols that can be employed to determine the precise chemical properties of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Protocol for pKa Determination by UV-Vis Spectrophotometry

This method relies on the change in the UV absorbance spectrum of the adenine moiety upon protonation or deprotonation.

Methodology:

• Sample Preparation: Prepare a stock solution of purified 2'-(5''-phosphoribosyl)-3'-dephospho-CoA in deionized water. The concentration should be determined accurately using a method like HPLC with a known standard.

• Buffer Preparation: Prepare a series of buffers with overlapping pH ranges covering from pH 2 to pH 12 (e.g., citrate, phosphate, borate (B1201080) buffers).

• Spectrophotometric Measurement:

  • For each pH value, add a small, constant volume of the stock solution to the buffer to achieve a final concentration that gives an absorbance reading between 0.5 and 1.5.

  • Record the UV-Vis spectrum from 220 nm to 320 nm.

• Data Analysis:

  • Plot the absorbance at a specific wavelength (e.g., the λmax of the protonated or deprotonated form) against the pH.

  • The resulting titration curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa value(s).

Workflow for pKa determination by UV-Vis spectrophotometry.

Protocol for Solubility Determination (Shake-Flask Method)

This is a classic method to determine the equilibrium solubility of a compound in a given solvent.

Methodology:

• Solvent Selection: Choose a range of relevant solvents, including deionized water, various aqueous buffers (e.g., phosphate-buffered saline at pH 7.4), and potentially organic solvents if required for specific applications.

• Equilibration:

  • Add an excess amount of solid 2'-(5''-phosphoribosyl)-3'-dephospho-CoA to a known volume of each solvent in a sealed vial.

  • Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed to pellet the undissolved solid.

• Quantification:

  • Carefully withdraw an aliquot of the supernatant.

  • Dilute the aliquot appropriately and analyze the concentration of the dissolved compound using a validated analytical method, such as reverse-phase HPLC with UV detection.

• Calculation: Calculate the solubility in units such as mg/mL or mM.

Protocol for Stability Assessment (Accelerated Stability Study)

This protocol is designed to predict the long-term stability of the compound by subjecting it to stressed conditions.

Methodology:

• Sample Preparation: Prepare solutions of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA in different aqueous buffers covering a range of pH values (e.g., pH 4, 7, and 9).

• Incubation:

  • Aliquot the solutions into sealed vials.

  • Incubate the vials at elevated temperatures (e.g., 40°C, 50°C, and 60°C) and under controlled humidity.

  • Include a control set stored at a reference temperature (e.g., -20°C or 4°C).

• Time-Point Analysis:

  • At specified time intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks), withdraw a vial from each condition.

  • Immediately analyze the samples by a stability-indicating HPLC method that can separate the intact compound from its degradation products.

• Data Analysis:

  • Quantify the remaining percentage of the intact compound at each time point.

  • Plot the natural logarithm of the concentration versus time to determine the degradation rate constant (k) at each temperature.

  • Use the Arrhenius equation to plot ln(k) versus 1/T (where T is the absolute temperature) to predict the degradation rate at desired storage conditions (e.g., 4°C or room temperature).

Conclusion

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a fascinating and important biomolecule. While some of its fundamental chemical properties have yet to be experimentally determined and reported in the literature, this guide provides the necessary theoretical background and detailed experimental frameworks to enable researchers to fill these knowledge gaps. A thorough understanding of its chemical characteristics will undoubtedly facilitate further research into the enzymes that depend on it and may pave the way for the development of novel therapeutic agents or biotechnological applications.

References

• 1. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The analysis of acyl-coenzyme A derivatives by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biosynthesis of the prosthetic group of citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

evolutionary conservation of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA pathway

An In-depth Technical Guide on the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Pathway for Researchers, Scientists, and Drug Development Professionals

Introduction

Coenzyme A (CoA) is a universally conserved and essential cofactor, pivotal to a vast array of metabolic processes, including the Krebs cycle and fatty acid metabolism. While the canonical biosynthesis of CoA is well-understood, a number of fascinating variations and modifications exist across the domains of life. One such modification is the formation of a unique prosthetic group, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dp-CoA), which is crucial for the function of specific enzymes involved in fermentation pathways in certain bacteria. This technical guide provides a comprehensive overview of the evolutionary conservation, enzymatic machinery, and experimental methodologies related to the Rp-dp-CoA pathway, offering valuable insights for researchers in metabolism and drug development.

The biosynthesis of this specialized prosthetic group is a two-step enzymatic process that attaches a phosphoribosyl moiety to the 2'-hydroxyl group of dephospho-CoA. This modification is essential for the activity of key enzymes like citrate (B86180) lyase and malonate decarboxylase, enabling certain bacteria to utilize citrate and malonate as carbon and energy sources. Understanding the evolutionary distribution and functional nuances of this pathway can unveil novel metabolic dependencies and potential targets for antimicrobial strategies.

The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Biosynthesis Pathway

The synthesis of the Rp-dp-CoA prosthetic group and its subsequent attachment to an apo-acyl carrier protein (ACP) is catalyzed by two key enzymes: triphosphoribosyl-dephospho-CoA synthase and phosphoribosyl-dephospho-CoA transferase. In organisms that utilize citrate or malonate, these enzymes are often encoded by the genes citG and citX, or mdcB and mdcG, respectively.

The pathway proceeds as follows:

• Synthesis of the Precursor: Triphosphoribosyl-dephospho-CoA synthase (EC 2.4.2.52) catalyzes the condensation of ATP and 3'-dephospho-CoA. This reaction forms a new α(1''→2') glycosidic bond between the two ribose moieties, releasing adenine (B156593) and forming the precursor molecule, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA.[1] ATP is the specific nucleotidyl donor for this reaction and cannot be substituted by other nucleoside triphosphates like GTP, CTP, or UTP.[1]

• Transfer to the Acyl Carrier Protein: Phosphoribosyl-dephospho-CoA transferase (EC 2.7.7.61/EC 2.7.7.66) then transfers the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the precursor to a conserved serine residue on the apo-acyl carrier protein (the γ-subunit of citrate lyase or the MdcC/MdcA subunit of malonate decarboxylase). This reaction proceeds with the removal of pyrophosphate, forming the active holo-ACP.

Biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group.

Evolutionary Conservation

The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA pathway appears to be primarily a bacterial innovation, closely linked to specific metabolic capabilities.

• Bacteria: This pathway is well-documented in several bacterial species, including Klebsiella pneumoniae and Escherichia coli, where it is essential for anaerobic citrate fermentation.[2] It is also found in bacteria that metabolize malonate, such as Malonomonas rubra. The genes for the pathway enzymes, citG/mdcB and citX/mdcG, are often found in gene clusters associated with citrate or malonate utilization.

• Archaea: While the canonical CoA biosynthesis pathway in archaea has been reconstructed through comparative genomics, the specific enzymes for the synthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA have not been definitively identified across this domain.[3][4] However, homologs for the latter stages of CoA biosynthesis, such as phosphopantetheine adenylyltransferase (PPAT) and dephospho-CoA kinase (DPCK), are widespread in archaea, suggesting a conservation of the core CoA synthetic machinery.[5] Some archaeal genomes possess homologs to bacterial enzymes involved in pantothenate biosynthesis, which are thought to have been acquired through horizontal gene transfer.[3] The presence of a distinct, GTP-dependent dephospho-CoA kinase in Thermococcus kodakarensis highlights the evolutionary diversity of CoA-related enzymes in this domain. Further research is needed to determine if any archaea possess a convergent evolutionary solution for the synthesis of Rp-dp-CoA or utilize a similar prosthetic group for specific metabolic functions.

• Eukarya: Currently, there is no direct evidence for the existence of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA biosynthesis pathway in eukaryotes. Eukaryotic CoA biosynthesis follows a conserved pathway, and the enzymes responsible for citrate metabolism, such as ATP-citrate lyase, do not appear to require this specific prosthetic group. The absence of identifiable homologs to CitG/MdcB and CitX/MdcG in eukaryotic genomes suggests that this pathway is likely absent from this domain of life.

Distribution of the Rp-dp-CoA pathway across the three domains of life.

Quantitative Data

To date, detailed kinetic characterization of the enzymes of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA pathway is limited in the published literature. The following table summarizes the available kinetic parameters for related enzymes, which can serve as a reference for future studies.

Enzyme	Organism	Substrate	Km (µM)	Vmax	kcat (s-1)	Reference
Dephospho-CoA Kinase	Escherichia coli	dephospho-CoA	740	-	-	Mishra et al., 2001
Nitrogenase (Fe protein)	Klebsiella pneumoniae	MgATP	-	-	~2 x 102	Thorneley & Lowe, 1984
Quinolinate Phosphoribosyltransferase	Salmonella typhimurium	PRPP	30	-	-	Seeger et al., 1995
Uracil Phosphoribosyltransferase	Escherichia coli	PRPP	-	-	-	Lundegaard & Jensen, 1999

Note: Specific kinetic data for Triphosphoribosyl-dephospho-CoA synthase (CitG/MdcB) and Phosphoribosyl-dephospho-CoA transferase (CitX/MdcG) were not available in the reviewed literature. The data presented are for enzymes with related functions or from the same organism to provide context.

Experimental Protocols

Heterologous Expression and Purification of CitG/MdcB and CitX/MdcG

This protocol describes a general workflow for the production and purification of recombinant CitG/MdcB and CitX/MdcG proteins, typically from an E. coli expression system.

Workflow for heterologous expression and purification of pathway enzymes.

Methodology:

• Gene Cloning: The open reading frames of citG/mdcB or citX/mdcG are amplified by PCR from the genomic DNA of the source organism (e.g., Klebsiella pneumoniae). The PCR product is then cloned into a suitable expression vector, such as a pET vector containing an N- or C-terminal polyhistidine (His) tag for affinity purification.

• Transformation: The resulting plasmid is transformed into a competent E. coli expression strain, such as BL21(DE3).

• Protein Expression: A single colony is used to inoculate a starter culture, which is then used to inoculate a larger volume of Luria-Bertani (LB) medium containing the appropriate antibiotic. The culture is grown at 37°C with shaking until it reaches an optical density at 600 nm (OD600) of 0.6-0.8. Protein expression is then induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.4-1 mM. The culture is further incubated at a lower temperature (e.g., 18-30°C) for several hours to overnight to enhance protein solubility.

• Cell Harvest and Lysis: Cells are harvested by centrifugation. The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole) and lysed by sonication or using a French press.

• Purification: The cell lysate is clarified by centrifugation to remove cell debris. The supernatant is then loaded onto a nickel-nitrilotriacetic acid (Ni-NTA) affinity column pre-equilibrated with the lysis buffer. The column is washed with a wash buffer containing a slightly higher concentration of imidazole (B134444) (e.g., 20-40 mM) to remove non-specifically bound proteins. The His-tagged protein is then eluted with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

• Dialysis and Storage: The purified protein is dialyzed against a storage buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 1 mM DTT) to remove imidazole and stored at -80°C.

In Vitro Reconstitution and Activity Assay for the Rp-dp-CoA Pathway

This protocol describes a method to reconstitute the entire pathway in vitro and assay the formation of the final product, holo-ACP.

Methodology:

• Reaction Mixture: A reaction mixture is prepared containing the purified apo-ACP, CitG/MdcB, CitX/MdcG, ATP, and dephospho-CoA in a suitable buffer (e.g., 50 mM Tris-HCl pH 8.0, 10 mM MgCl2).

• Incubation: The reaction is incubated at 37°C for a defined period.

• Analysis of Holo-ACP Formation: The formation of holo-ACP can be detected by several methods:

  • Native Polyacrylamide Gel Electrophoresis (PAGE): The reaction mixture is analyzed by native PAGE. The holo-ACP often migrates differently from the apo-ACP due to changes in charge and/or conformation.

  • Radiolabeling: If a radiolabeled substrate (e.g., [α-32P]ATP) is used, the incorporation of the radiolabel into the ACP can be detected by SDS-PAGE followed by autoradiography.

  • Mass Spectrometry: The reaction products can be analyzed by mass spectrometry to confirm the mass shift corresponding to the attachment of the Rp-dp-CoA prosthetic group to the ACP.

Continuous Spectrophotometric Assay for Triphosphoribosyl-dephospho-CoA Synthase (CitG/MdcB)

A continuous assay can be developed by coupling the release of adenine to the xanthine (B1682287) oxidase system.

Methodology:

• Coupling Enzymes: The reaction is coupled with adenine deaminase (to convert adenine to hypoxanthine) and xanthine oxidase (to convert hypoxanthine (B114508) to uric acid).

• Detection: The formation of uric acid can be monitored continuously by measuring the increase in absorbance at 293 nm.

• Reaction Mixture: The assay mixture would contain CitG/MdcB, ATP, dephospho-CoA, adenine deaminase, and xanthine oxidase in a suitable buffer. The reaction is initiated by the addition of one of the substrates.

Conclusion and Future Directions

The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA pathway represents a fascinating and evolutionarily constrained modification of the central coenzyme A molecule. Its presence in bacteria that inhabit specific metabolic niches highlights the adaptability of core metabolic pathways. For researchers, this pathway offers a rich area for further investigation, particularly in elucidating the detailed kinetic mechanisms of its enzymes and its precise evolutionary trajectory. For drug development professionals, the unique and essential nature of this pathway in certain pathogenic bacteria, such as Klebsiella pneumoniae, presents an attractive target for the development of novel antimicrobial agents. Future research should focus on obtaining high-resolution structures of the pathway enzymes, performing detailed kinetic and mechanistic studies, and screening for specific inhibitors. Furthermore, a deeper exploration of the archaeal domain may yet reveal novel variations or analogous pathways for CoA modification, further enriching our understanding of the metabolic diversity of life.

References

• 1. Post-translation modification in Archaea: Lessons from Haloferax volcanii and other haloarchaea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. desy.de [desy.de]
• 3. Coenzyme A biosynthesis: reconstruction of the pathway in archaea and an evolutionary scenario based on comparative genomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. portlandpress.com [portlandpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Purification of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-Coenzyme A is a crucial prosthetic group for key enzymes in metabolic pathways, such as citrate (B86180) lyase and malonate decarboxylase. These enzymes are involved in fundamental cellular processes, including fatty acid biosynthesis and citrate fermentation. The availability of a purified form of this complex molecule is essential for detailed enzymatic studies, inhibitor screening, and the development of novel therapeutics targeting these pathways.

This document provides a comprehensive, multi-step protocol for the enzymatic synthesis and subsequent purification of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA. The protocol is designed to be a robust guideline for researchers, starting from the biological production of a holo-acyl carrier protein (ACP) conjugate to the final purification of the free prosthetic group.

Biosynthetic Pathway

The biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group on an acyl carrier protein (ACP) is a multi-step enzymatic process. It begins with the condensation of dephospho-CoA (dpCoA) and ATP to form a triphosphoribosyl intermediate, which is then transferred to the apo-ACP.

Caption: Biosynthesis of the Holo-Acyl Carrier Protein.

Experimental Workflow Overview

The purification protocol is divided into four main stages: 1) Enzymatic synthesis and purification of the holo-ACP, 2) Cleavage of the prosthetic group from the holo-ACP, 3) Initial purification of the free prosthetic group by ion-exchange chromatography, and 4) Final polishing by reverse-phase high-performance liquid chromatography (RP-HPLC).

Caption: Overall Purification Workflow.

Detailed Experimental Protocols

Part 1: Enzymatic Synthesis and Purification of Holo-ACP

This part of the protocol focuses on the production of the holo-ACP, which carries the target molecule as a prosthetic group. This involves the expression and purification of the apo-ACP and the necessary synthetase enzymes, followed by an in vitro reaction.

1.1 Expression and Purification of Apo-ACP and Synthetases:

• Expression: The genes for the apo-ACP (e.g., MdcC or CitC) and the synthetase enzymes (e.g., MdcB and MdcG, or CitG and CitX) are cloned into suitable expression vectors (e.g., pET vectors with a His-tag) and transformed into an E. coli expression strain (e.g., BL21(DE3)). Protein expression is induced with IPTG at mid-log phase, and cells are harvested by centrifugation.

• Purification: The cell pellets are lysed, and the His-tagged proteins are purified by immobilized metal affinity chromatography (IMAC) using a Ni-NTA resin. The purified proteins are then dialyzed against a suitable storage buffer and concentrated.

1.2 In Vitro Synthesis of Holo-ACP:

• Prepare the reaction mixture in a total volume of 10 mL:

  • 50 mM Tris-HCl, pH 7.5

  • 10 mM MgCl₂

  • 2 mM DTT

  • 5 mM ATP

  • 2 mM dephospho-CoA (dpCoA)

  • 100 µM purified apo-ACP

  • 10 µM purified MdcB/CitG

  • 10 µM purified MdcG/CitX

• Incubate the reaction mixture at 30°C for 4 hours.

• Monitor the conversion of apo-ACP to holo-ACP by non-denaturing PAGE or mass spectrometry.

1.3 Purification of Holo-ACP:

• After the synthesis reaction, the holo-ACP is purified from the reaction mixture. If the apo-ACP was His-tagged, a second round of IMAC can be performed to separate it from the non-tagged synthetase enzymes.

• For further polishing and to remove any remaining small molecules, perform size-exclusion chromatography (SEC) on a calibrated column (e.g., Superdex 75) equilibrated in a buffer such as 20 mM HEPES, pH 7.0, 150 mM NaCl.

• Pool the fractions containing pure holo-ACP, concentrate, and store at -80°C.

Table 1: Hypothetical Purification Summary for Holo-ACP

Purification Step	Total Protein (mg)	Holo-ACP (mg)	Purity (%)	Yield (%)
Cell Lysate	500	-	-	100
IMAC (Ni-NTA)	25	22	88	88
Size-Exclusion	18	17.5	>97	70

Part 2: Cleavage of the Prosthetic Group

This step involves the chemical hydrolysis of the phosphodiester bond linking the prosthetic group to the serine residue of the ACP. Mild alkaline hydrolysis is employed to release the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

• To the purified holo-ACP solution (e.g., 10 mg in 2 mL), add an equal volume of 0.2 M NaOH.

• Incubate the mixture at 37°C for 2 hours. The mild alkaline conditions will cleave the phosphodiester bond.

• Neutralize the reaction by adding an appropriate amount of 1 M HCl.

• Immediately proceed to the next purification step to minimize potential degradation of the released prosthetic group.

Part 3: Ion-Exchange Chromatography (IEX)

This step separates the negatively charged prosthetic group from the now apo-ACP and other components based on charge.

• Column: A strong anion-exchange column (e.g., a 5 mL HiTrap Q HP column).

• Buffer A: 20 mM Tris-HCl, pH 8.0.

• Buffer B: 20 mM Tris-HCl, pH 8.0, with 1 M NaCl.

• Equilibrate the column with Buffer A.

• Load the neutralized sample from the cleavage reaction onto the column. The apo-ACP will likely not bind as strongly as the highly phosphorylated prosthetic group.

• Wash the column with 5 column volumes of Buffer A.

• Elute the bound molecules with a linear gradient of 0-100% Buffer B over 20 column volumes.

• Collect fractions and monitor the absorbance at 260 nm (for the adenine ring of CoA).

• Pool the fractions corresponding to the major peak eluting during the salt gradient. This pool contains the partially purified prosthetic group.

Part 4: Reverse-Phase HPLC Purification

The final purification step utilizes the hydrophobicity of the CoA moiety to achieve high purity.

• Column: A semi-preparative C18 reverse-phase column (e.g., 10 x 250 mm, 5 µm particle size).

• Mobile Phase A: 100 mM potassium phosphate (B84403) buffer, pH 6.5.

• Mobile Phase B: 100 mM potassium phosphate buffer, pH 6.5, with 50% acetonitrile.

• Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B.

• Inject the pooled and concentrated fractions from the IEX step.

• Elute with a linear gradient of 5% to 45% Mobile Phase B over 40 minutes at a flow rate of 2 mL/min.

• Monitor the elution profile at 260 nm.

• Collect the major peak corresponding to 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

• Desalt the purified fraction using a suitable method (e.g., solid-phase extraction or repeated lyophilization) and store at -80°C.

Table 2: Hypothetical Purification Summary for Free 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

Purification Step	Total Amount (nmol)	Purity (%)	Step Yield (%)	Overall Yield (%)
Cleavage Reaction	1000	~10	100	100
Ion-Exchange (IEX)	750	~70	75	75
RP-HPLC	525	>98	70	52.5

Note: The yields and purities presented in the tables are hypothetical and will vary depending on the specific proteins, reaction conditions, and chromatographic setup. They serve as a guide for what might be expected during the purification process.

Application Notes and Protocols for the In Vitro Enzymatic Synthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dpCoA) is a crucial prosthetic group found in enzymes such as citrate (B86180) lyase and malonate decarboxylase. Its unique structure plays a vital role in the catalytic mechanisms of these enzymes. The in vitro synthesis of Rp-dpCoA is of significant interest for structural biology, enzymology, and as a potential target for drug development. This document provides a detailed protocol for the multi-step enzymatic synthesis of Rp-dpCoA, followed by its chemical cleavage from the acyl carrier protein and subsequent purification.

The synthesis is a three-stage process:

• Enzymatic synthesis of the precursor: 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA (Rp-tpCoA) is synthesized from dephospho-CoA (dpCoA) and adenosine (B11128) triphosphate (ATP) using the enzyme ATP:dephospho-CoA 5'-triphosphoribosyl transferase (e.g., MdcB).

• Enzymatic transfer to apo-acyl carrier protein (apo-ACP): The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety is transferred from Rp-tpCoA to an apo-ACP (e.g., MdcC) by a specific transferase (e.g., MdcG), forming the holo-ACP and releasing pyrophosphate.

• Chemical cleavage and purification: The desired Rp-dpCoA is released from the holo-ACP by mild alkaline hydrolysis and purified to homogeneity.

Data Presentation

Table 1: Summary of Enzymes and Substrates

Component	Role	Source Organism (Example)
MdcB	ATP:dephospho-CoA 5'-triphosphoribosyl transferase	Klebsiella pneumoniae
MdcG	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA:apo-ACP transferase	Klebsiella pneumoniae
Apo-MdcC	Apo-acyl carrier protein	Klebsiella pneumoniae
Dephospho-CoA (dpCoA)	Substrate	Commercially available
ATP	Substrate	Commercially available

Table 2: Reaction Conditions for Enzymatic Synthesis Steps

Parameter	MdcB-catalyzed Reaction	MdcG-catalyzed Reaction
Buffer	50 mM Tris-HCl, pH 7.5	50 mM Tris-HCl, pH 7.5
Substrates	1 mM dpCoA, 2 mM ATP	Synthesized Rp-tpCoA, Apo-MdcC
Enzyme Concentration	1-5 µM MdcB	1-5 µM MdcG
Cofactors	10 mM MgCl₂	10 mM MgCl₂
Temperature	37°C	37°C
Incubation Time	1-2 hours	1-2 hours

Experimental Protocols

Protocol 1: Expression and Purification of His-tagged MdcB, MdcG, and Apo-MdcC

This protocol describes the expression and purification of the recombinant enzymes and the apo-ACP from E. coli.

1. Gene Cloning and Expression Vector Construction:

• Synthesize the genes for MdcB, MdcG, and MdcC from Klebsiella pneumoniae with codon optimization for E. coli.
• Clone the genes into a suitable expression vector (e.g., pET-28a(+)) containing an N-terminal His₆-tag.
• Transform the constructs into an appropriate E. coli expression strain (e.g., BL21(DE3)).

2. Protein Expression:

• Inoculate a single colony into 50 mL of LB medium containing the appropriate antibiotic and grow overnight at 37°C with shaking.
• Inoculate 1 L of LB medium with the overnight culture and grow at 37°C to an OD₆₀₀ of 0.6-0.8.
• Induce protein expression by adding IPTG to a final concentration of 0.5 mM.
• Continue to grow the culture for 4-6 hours at 30°C.

3. Cell Lysis and Clarification:

• Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.
• Resuspend the cell pellet in lysis buffer (50 mM NaH₂PO₄, 300 mM NaCl, 10 mM imidazole, pH 8.0) supplemented with lysozyme (B549824) and a protease inhibitor cocktail.
• Incubate on ice for 30 minutes.
• Sonicate the cells on ice until the lysate is no longer viscous.
• Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C.

4. Affinity Chromatography:

• Equilibrate a Ni-NTA affinity column with lysis buffer.
• Load the clarified lysate onto the column.
• Wash the column with wash buffer (50 mM NaH₂PO₄, 300 mM NaCl, 20 mM imidazole, pH 8.0).
• Elute the His-tagged protein with elution buffer (50 mM NaH₂PO₄, 300 mM NaCl, 250 mM imidazole, pH 8.0).

5. Buffer Exchange and Storage:

• Perform buffer exchange into a storage buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10% glycerol) using a desalting column or dialysis.
• Determine the protein concentration using a Bradford assay or by measuring absorbance at 280 nm.
• Aliquot the purified proteins, flash-freeze in liquid nitrogen, and store at -80°C.

Protocol 2: In Vitro Synthesis of Holo-MdcC

This two-step protocol describes the enzymatic synthesis of holo-MdcC, which carries the desired prosthetic group.

Step 1: Synthesis of 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA (Rp-tpCoA)

• Set up the reaction mixture in a total volume of 1 mL:

  • 50 mM Tris-HCl, pH 7.5

  • 10 mM MgCl₂

  • 1 mM Dephospho-CoA (dpCoA)

  • 2 mM ATP

  • 5 µM purified MdcB enzyme

• Incubate the reaction at 37°C for 2 hours.

• The product, Rp-tpCoA, can be used directly in the next step without purification. For analytical purposes, the reaction can be monitored by reverse-phase HPLC.

Step 2: Synthesis of Holo-MdcC

• To the reaction mixture from Step 1, add:

  • 10 µM purified Apo-MdcC

  • 5 µM purified MdcG enzyme

• Incubate the reaction at 37°C for an additional 2 hours.

• The formation of holo-MdcC can be confirmed by mass spectrometry or by gel electrophoresis, where a slight shift in molecular weight may be observed.

Protocol 3: Cleavage and Purification of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dpCoA)

This protocol describes the release of the prosthetic group from the synthesized holo-MdcC and its subsequent purification.

1. Denaturation and Removal of Protein:

• Heat the reaction mixture from Protocol 2 at 80°C for 10 minutes to denature the enzymes and the holo-ACP.
• Centrifuge at 15,000 x g for 15 minutes to pellet the precipitated protein.
• Carefully collect the supernatant containing the holo-MdcC.

2. Mild Alkaline Hydrolysis:

• Adjust the pH of the supernatant to 11.5-12.0 with 1 M NaOH.
• Incubate at 37°C for 1 hour to cleave the phosphodiester bond linking the prosthetic group to the serine residue of MdcC.[1]
• Neutralize the solution by adding 1 M HCl.

3. Purification by HPLC:

• Filter the neutralized solution through a 0.22 µm filter.
• Purify the Rp-dpCoA using reverse-phase HPLC on a C18 column.[2][3]
• Use a gradient of a suitable mobile phase, for example:
• Mobile Phase A: 100 mM potassium phosphate (B84403) buffer, pH 7.0
• Mobile Phase B: Acetonitrile
• Monitor the elution profile at 260 nm.
• Collect the fractions corresponding to the Rp-dpCoA peak.

4. Desalting and Lyophilization:

• Desalt the purified fractions using a suitable method, such as a desalting column or dialysis against water.
• Lyophilize the desalted product to obtain a stable powder of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

5. Characterization:

• Confirm the identity and purity of the final product by mass spectrometry and NMR spectroscopy.

Visualizations

Caption: Enzymatic synthesis pathway of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Caption: Experimental workflow for the in vitro synthesis of Rp-dpCoA.

References

• 1. Strategic Acyl Carrier Protein Engineering Enables Functional Type II Polyketide Synthase Reconstitution In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiophosphate Analogs of Coenzyme A and Its Precursors—Synthesis, Stability, and Biomimetic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dephospho-CoA Kinase Provides a Rapid and Sensitive Radiochemical Assay for Coenzyme A and Its Thioesters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Mass Spectrometry Analysis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a crucial, yet often overlooked, derivative of Coenzyme A (CoA). It functions as a prosthetic group for key enzymes involved in metabolism, such as malonate decarboxylase and citrate (B86180) lyase.[1][2] In these enzymes, it is covalently attached to a specific serine residue on an acyl carrier protein (ACP) subunit, facilitating the transfer of acyl groups during the catalytic cycle. The biosynthesis of this prosthetic group involves the enzymatic conversion of dephospho-CoA and ATP to its precursor, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, which is then transferred to the apo-ACP.[1][2][3]

Accurate and sensitive quantification of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is essential for understanding the regulation of these metabolic pathways and can be a valuable tool in drug discovery programs targeting these enzymes. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers the specificity and sensitivity required for the reliable analysis of this complex molecule in biological matrices.

These application notes provide a comprehensive guide to the analysis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA using LC-MS/MS, including sample preparation, chromatographic separation, and mass spectrometric detection.

Signaling and Metabolic Pathways

The primary established role of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is as a prosthetic group. Its biosynthesis is a critical step in the maturation of enzymes like malonate decarboxylase and citrate lyase.

Figure 1: Biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group.

Quantitative Data Presentation

Effective presentation of quantitative data is paramount for interpreting experimental results. The following table provides a template for summarizing the levels of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA in various biological samples. Due to the lack of publicly available quantitative data for this specific molecule, this table serves as a recommended format for reporting such findings.

Sample Type	Condition	n	Concentration (pmol/mg protein) ± SD	Concentration (pmol/10^6 cells) ± SD
Cell Line A	Control	3	Data to be filled	Data to be filled
Treatment 1	3	Data to be filled	Data to be filled
Treatment 2	3	Data to be filled	Data to be filled
Tissue B	Wild-Type	5	Data to be filled	N/A
Knockout Model	5	Data to be filled	N/A

Experimental Protocols

Protocol 1: Extraction of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA from Biological Samples

This protocol is a recommended starting point for the extraction of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA from cell and tissue samples. Optimization may be required based on the specific sample matrix.

Materials:

• Cold PBS (phosphate-buffered saline)

• Extraction Buffer: 80% Methanol, 20% Water, pre-chilled to -80°C

• Internal Standard (IS): A stable isotope-labeled analogue of the analyte is ideal. If unavailable, a structurally similar CoA derivative can be used.

• Microcentrifuge tubes

• Homogenizer (for tissue samples)

• Centrifuge capable of 4°C and >14,000 x g

Procedure for Cultured Cells:

• Aspirate culture medium and wash cells twice with cold PBS.

• Aspirate the final PBS wash completely.

• Add 1 mL of pre-chilled (-80°C) Extraction Buffer per 10 cm dish.

• Scrape the cells into the extraction buffer and transfer the lysate to a microcentrifuge tube.

• Vortex vigorously for 1 minute.

• Incubate at -20°C for 30 minutes to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

Procedure for Tissue Samples:

• Weigh the frozen tissue sample (10-50 mg).

• Add 500 µL of pre-chilled (-80°C) Extraction Buffer containing the internal standard.

• Homogenize the tissue on ice until a uniform lysate is obtained.

• Follow steps 5-8 from the cultured cells protocol.

Figure 2: Workflow for the extraction of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Protocol 2: LC-MS/MS Analysis

This protocol outlines a robust method for the quantification of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with a triple quadrupole mass spectrometer.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: Zwitterionic HILIC column (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium (B1175870) Acetate in Water, pH 9.0 (adjusted with ammonium hydroxide).

• Mobile Phase B: Acetonitrile.

• Gradient:

  Time (min)	%B
  0.0	95
  1.0	95
  8.0	50
  8.1	5
  9.0	5
  9.1	95

  | 12.0 | 95 |

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte: 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

    • Molecular Formula: C26H44N7O20P3S

    • Monoisotopic Mass: 899.1575 Da[4]

    • Precursor Ion (Q1): 900.16 [M+H]+

    • Product Ion (Q3): 473.1 (corresponding to a neutral loss of 427, characteristic for dephospho-CoA compounds).

  • Internal Standard: To be determined based on the chosen standard.

• MS Parameters (to be optimized for the specific instrument):

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Collision Energy: 25-35 eV (to be optimized for the specific transition).

Figure 3: LC-MS/MS workflow for the analysis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Concluding Remarks

The methodologies outlined in these application notes provide a solid foundation for the reliable and sensitive quantification of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA in biological samples. The provided protocols for sample extraction and LC-MS/MS analysis, while requiring instrument-specific optimization, are based on established principles for the analysis of CoA derivatives. By employing these techniques, researchers can gain valuable insights into the metabolic pathways involving this unique prosthetic group, potentially leading to new therapeutic strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. KEGG COMPOUND: C19771 [genome.jp]
• 3. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PubChemLite - C26H44N7O20P3S - Explore [pubchemlite.lcsb.uni.lu]

Application Note and Protocol: HPLC Separation of Coenzyme A and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coenzyme A (CoA) and its thioester derivatives, such as acetyl-CoA, malonyl-CoA, and HMG-CoA, are pivotal molecules in cellular metabolism. They are central to the citric acid cycle, fatty acid synthesis and oxidation, and cholesterol biosynthesis. The accurate quantification of these molecules is crucial for understanding metabolic pathways and for the development of drugs targeting enzymes that utilize these substrates. High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the separation and quantification of CoA and its derivatives from biological samples. This document provides detailed protocols for the separation of various Coenzyme A derivatives using reversed-phase HPLC with UV detection.

Signaling and Metabolic Pathways

The intricate network of metabolic pathways involving Coenzyme A derivatives underscores their importance in cellular function. A key pathway is the mevalonate (B85504) pathway, which is responsible for cholesterol biosynthesis.

Caption: The Mevalonate Pathway highlighting the synthesis of HMG-CoA.

Malonyl-CoA is a critical molecule in fatty acid synthesis and also plays a regulatory role in fatty acid oxidation.

Caption: Role of Malonyl-CoA in fatty acid synthesis and β-oxidation.

Experimental Protocols

Method 1: Reversed-Phase HPLC for Short-Chain Acyl-CoA Derivatives

This method is suitable for the separation of CoASH, acetyl-CoA, malonyl-CoA, succinyl-CoA, and HMG-CoA.[1][2]

Materials:

• Columns: C18 reversed-phase column (e.g., Spherisorb ODS II, 5 µm, or Kinetex C18, 2.6 µm, 100 x 4.6 mm).[1][2]

• Mobile Phase A: 220 mM Potassium Phosphate, 0.05% (v/v) thiodiglycol, pH 4.0.[1]

• Mobile Phase B: 98% Methanol, 2% Chloroform (v/v).[1]

• Standards: Coenzyme A, Acetyl-CoA, Malonyl-CoA, Succinyl-CoA, HMG-CoA.

• Sample Preparation: Biological samples should be extracted with perchloric acid and neutralized.[2]

Instrumentation:

• HPLC system with a UV detector.

• Data acquisition and processing software.

Procedure:

• Mobile Phase Preparation: Prepare Mobile Phase A and B as described above. Filter and degas the mobile phases before use.

• Column Equilibration: Equilibrate the C18 column with the initial mobile phase composition (e.g., 100% Mobile Phase A) for at least 30 minutes at a flow rate of 0.8-1.0 mL/min.[2]

• Standard Preparation: Prepare stock solutions of each CoA derivative in a suitable buffer (e.g., mobile phase with 5 mM EDTA and 10 mM TCEP).[2] Prepare a series of working standards by diluting the stock solutions.

• Injection: Inject 20-50 µL of the standard or sample onto the column.[2]

• Chromatographic Separation: A gradient elution is typically used. For example, a linear gradient from 0% to 50% Mobile Phase B over 20 minutes.

• Detection: Monitor the effluent at 254 nm.[1][2]

• Data Analysis: Identify and quantify the peaks by comparing their retention times and peak areas with those of the standards.

Method 2: Ion-Pair Reversed-Phase HPLC for Enhanced Separation

This method utilizes an ion-pairing reagent to improve the retention and separation of polar acyl-CoA molecules.[3][4]

Materials:

• Column: C18 reversed-phase column.

• Mobile Phase A: Aqueous buffer (e.g., 25 mM ammonium (B1175870) formate, pH 8.2) with an ion-pairing reagent (e.g., tetrabutylammonium).[5][6]

• Mobile Phase B: Acetonitrile or Methanol.[5]

• Standards and Sample Preparation: As described in Method 1.

Procedure:

• Mobile Phase Preparation: Prepare mobile phases containing the ion-pairing reagent. Ensure the reagent is fully dissolved.

• Column Equilibration: Equilibrate the column with the mobile phase containing the ion-pairing reagent for an extended period to ensure the stationary phase is saturated.

• Standard and Sample Injection: Inject standards and samples as in Method 1.

• Chromatographic Separation: Employ a suitable gradient to achieve separation.

• Detection and Data Analysis: As described in Method 1.

Experimental Workflow

The general workflow for the analysis of Coenzyme A derivatives by HPLC is outlined below.

Caption: General workflow for HPLC analysis of Coenzyme A derivatives.

Data Presentation

The retention times of various Coenzyme A derivatives obtained using a reversed-phase HPLC method are summarized below. These values can vary depending on the specific column, mobile phase, and gradient conditions used.

Compound	Retention Time (minutes) - Method A[2]	Retention Time (minutes) - Method B[7]
Malonyl-CoA	3.21	-
CoASH	5.06	3.8
Methylmalonyl-CoA	7.26	-
Succinyl-CoA	11.87	-
HMG/Acetoacetyl-CoA	13.96	-
Acetyl-CoA	14.83	7.8

Method A conditions: Kinetex C18 column, mobile phase of 150 mM NaH2PO4 and 9% methanol, flow rate of 0.8 ml/min.[2] Method B conditions: RP-C18 column, flow rate of 0.5 mL/min.[7][8]

The performance of a rapid reverse phase-HPLC assay for HMG-CoA reductase activity, which separates substrates and products, is detailed below.[9][10][11]

Analyte	Linear Dynamic Range	Limit of Detection (LOD)
HMG-CoA	10-26 pmol	2.67 pmol
NADPH	7-27 nmol	2.77 nmol
Coenzyme A	0.5-40 pmol	0.27 pmol
Mevalonate	0.5-40 pmol	0.27 pmol
NADP+	2-27 nmol	1.3 nmol

Conclusion

The HPLC methods described provide a reliable and sensitive approach for the separation and quantification of Coenzyme A and its derivatives. The choice between a standard reversed-phase method and an ion-pair method will depend on the specific analytes of interest and the sample matrix.[12] Proper method development and validation are essential for obtaining accurate and reproducible results. The protocols and data presented here serve as a valuable starting point for researchers in metabolic studies and drug development.

References

• 1. The analysis of acyl-coenzyme A derivatives by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Analysis and purification of acyl coenzyme A thioesters by reversed-phase ion-pair liquid chromatography. | Semantic Scholar [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. A very fast ion-pair reversed-phase HPLC method for the separation of the most significant nucleotides and their degradation products in human red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Rapid reverse phase-HPLC assay of HMG-CoA reductase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rapid reverse phase-HPLC assay of HMG-CoA reductase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. jk-sci.com [jk-sci.com]

Application Notes and Protocols for the Determination of Citrate Lyase Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citrate (B86180) lyase (EC 4.1.3.6) is a key enzyme in cellular metabolism, catalyzing the cleavage of citrate into oxaloacetate and acetyl-CoA. This reaction is a crucial step in the conversion of carbohydrates into fatty acids and cholesterol.[1][] In prokaryotes, it is a component of the reductive tricarboxylic acid (RTCA) cycle. Given its central role in lipogenesis, ATP-citrate lyase (ACLY), the ATP-dependent form of this enzyme found in the cytoplasm of animals, is a significant target for drug development in the treatment of metabolic diseases such as obesity and dyslipidemia, as well as in cancer research.[][3] These application notes provide a detailed protocol for a continuous spectrophotometric assay to determine citrate lyase activity.

Principle of the Assay

The activity of citrate lyase is determined using a coupled enzyme assay. Citrate lyase catalyzes the conversion of citrate to oxaloacetate and acetate. The production of oxaloacetate is then coupled to the oxidation of reduced nicotinamide (B372718) adenine (B156593) dinucleotide (NADH) by malate (B86768) dehydrogenase (MDH). MDH catalyzes the reduction of oxaloacetate to L-malate, with the concomitant oxidation of NADH to NAD+. The rate of decrease in absorbance at 340 nm, due to the oxidation of NADH, is directly proportional to the citrate lyase activity in the sample.[4]

The enzymatic reactions are as follows:

• Citrate + H₂O → Oxaloacetate + Acetate (catalyzed by Citrate Lyase)

• Oxaloacetate + NADH + H⁺ → L-Malate + NAD⁺ (catalyzed by Malate Dehydrogenase)

Materials and Reagents

Reagent Preparation

• 100 mM Triethanolamine Buffer (pH 7.6 at 25°C): Prepare in deionized water using Triethanolamine Hydrochloride. Adjust the pH to 7.6 at 25°C with 1 M NaOH.[4]

• 29 mM Zinc Chloride (ZnCl₂) Solution: Prepare in deionized water.[4]

• 14 mM β-Nicotinamide Adenine Dinucleotide, Reduced Form (NADH) Solution: Prepare fresh in deionized water.[4]

• 100 mM Sodium Citrate Solution: Prepare in deionized water using Citric Acid, Trisodium Salt, Dihydrate.[4]

• Malic Dehydrogenase (MDH) Enzyme Solution: Use a commercial preparation of MDH.

• Citrate Lyase Enzyme Solution: Immediately before use, prepare a solution containing a suitable concentration of Citrate Lyase in a cold dilution buffer (e.g., 10 mM Triethanolamine with 0.3 mM Zinc Chloride).[4]

Experimental Protocols

Standard Spectrophotometric Assay Protocol

This protocol is designed for a standard 3.00 mL reaction volume in a spectrophotometer cuvette with a 1 cm light path.

• Prepare the Reaction Mixture: In a suitable cuvette, combine the following reagents in the specified order. Prepare a "Test" and a "Blank" reaction. The "Blank" will contain all reagents except the citrate lyase enzyme solution to measure any background NADH oxidation.

Reagent	Volume (mL) for Test	Volume (mL) for Blank	Final Concentration
100 mM Triethanolamine Buffer (pH 7.6)	2.88	2.88	96 mM
29 mM ZnCl₂	0.05	0.05	0.5 mM
14 mM NADH	0.05	0.05	0.23 mM
Malic Dehydrogenase (MDH)	As required	As required	~50 units
100 mM Sodium Citrate	0.02	0.02	0.67 mM
Deionized Water	To 2.90 mL	To 3.00 mL	-
Citrate Lyase Enzyme Solution	0.10	-	0.01 - 0.03 units

• Equilibration: Mix the contents of the cuvettes by inversion and equilibrate to 25°C in a thermostatted spectrophotometer.[4]

• Baseline Measurement: Monitor the absorbance at 340 nm (A₃₄₀) until a stable baseline is achieved.

• Initiate the Reaction: Add 0.10 mL of the Citrate Lyase Enzyme Solution to the "Test" cuvette. For the "Blank", add an equal volume of the enzyme dilution buffer.

• Data Acquisition: Immediately mix by inversion and record the decrease in A₃₄₀ for approximately 5 minutes.[4]

• Calculate the Rate of Reaction: Determine the rate of change in absorbance per minute (ΔA₃₄₀/min) from the initial linear portion of the curve for both the "Test" and "Blank".

Data Analysis

The activity of citrate lyase is calculated using the Beer-Lambert law. The molar extinction coefficient for NADH at 340 nm is 6.22 mM⁻¹cm⁻¹.

Calculation of Enzyme Activity:

Units/mL enzyme = [ (ΔA₃₄₀/min Test - ΔA₃₄₀/min Blank) * Total Volume (mL) ] / [ 6.22 * Light Path (cm) * Volume of Enzyme (mL) ]

Unit Definition: One unit of citrate lyase is defined as the amount of enzyme that converts 1.0 µmole of citrate to oxaloacetate per minute at pH 7.6 at 25°C.[4]

Data Presentation

Table 1: Example Data for Citrate Lyase Activity Determination

Sample	ΔA₃₄₀/min (Test)	ΔA₃₄₀/min (Blank)	Net ΔA₃₄₀/min	Citrate Lyase Activity (Units/mL)
Enzyme Prep 1	0.058	0.002	0.056	0.090
Enzyme Prep 2	0.112	0.003	0.109	0.175
Inhibitor A	0.025	0.002	0.023	0.037
Activator B	0.089	0.002	0.087	0.140

Table 2: Kinetic Parameters of Citrate Lyase

Substrate	Kₘ (mM)	Vₘₐₓ (µmol/min/mg)
Citrate	0.21 ± 0.04	To be determined experimentally
ATP (for ACLY)	Varies by organism	To be determined experimentally

Note: The kinetic parameters of citrate lyase can vary depending on the source of the enzyme and the specific assay conditions. The provided Kₘ for citrate is from a study on bacterial ATP-citrate lyase and serves as an example.[5]

Signaling Pathways and Experimental Workflows

Biochemical Pathway of the Coupled Citrate Lyase Assay

Caption: Coupled reaction for citrate lyase assay.

Experimental Workflow for Citrate Lyase Activity Measurement

Caption: Workflow for measuring citrate lyase activity.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No change in absorbance	Inactive citrate lyase or MDH.	Check the activity of both enzymes with positive controls.
Missing a key reagent.	Double-check the preparation of the reaction mixture.
High background rate in blank	Contamination of reagents with other dehydrogenases.	Use high-purity reagents. Prepare fresh solutions.
Spontaneous degradation of NADH.	Ensure proper storage of NADH (protect from light and moisture).
Non-linear reaction rate	Substrate depletion.	Use a lower concentration of citrate lyase or a higher concentration of citrate and NADH.
Enzyme instability.	Perform the assay at the optimal temperature and pH for the enzyme.

Conclusion

This application note provides a robust and reliable method for determining the activity of citrate lyase. The coupled spectrophotometric assay is a classic and widely used technique that offers high sensitivity and is suitable for kinetic studies, inhibitor screening, and quality control in both research and industrial settings. Careful adherence to the protocol and proper preparation of reagents are essential for obtaining accurate and reproducible results.

References

• 1. scbt.com [scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Kinetic and biochemical analyses on the reaction mechanism of a bacterial ATP-citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantifying 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and Related Precursors in Cell Lysates

Audience: Researchers, scientists, and drug development professionals.

Introduction

Coenzyme A (CoA) and its derivatives are crucial molecules in cellular metabolism, participating in numerous biochemical reactions, including the Krebs cycle and fatty acid metabolism. The accurate quantification of CoA precursors, such as 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dpCoA) and its parent molecule 3'-dephospho-CoA (dpCoA), in cell lysates is essential for understanding various physiological and pathological states. This document provides detailed application notes and protocols for the extraction and quantification of these analytes using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Signaling Pathway and Experimental Workflow

The biosynthesis of Rp-dpCoA is a key step in the formation of the prosthetic group of certain enzymes, such as malonate decarboxylase and citrate (B86180) lyase.[1] The pathway involves the enzymatic conversion of dephospho-CoA. Understanding this pathway is critical for interpreting quantitative data and for designing experiments to probe its function.

Caption: Biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group.

A robust experimental workflow is critical for obtaining reliable quantitative data. The following diagram outlines the key steps from sample collection to data analysis.

Caption: General experimental workflow for quantifying Rp-dpCoA in cell lysates.

Quantitative Data

The following table summarizes the levels of dephospho-CoA and its acetylated form found in various rat organs, which can serve as a reference for expected concentrations in mammalian cell lysates.[2]

Analyte	Heart (nmol/g)	Kidney (nmol/g)	Liver (nmol/g)	Brain (nmol/g)
Dephospho-CoA	0.01 ± 0.01	4.3 ± 0.8	0.5 ± 0.03	0.1 ± 0.01
C₂-dephospho-CoA	0.02 ± 0.01	0.02 ± 0.01	0.02 ± 0.01	0.02 ± 0.01

Experimental Protocols

Cell Lysis and Metabolite Extraction

This protocol is adapted for the extraction of CoA and its precursors from cultured cells.[3][4]

Materials:

• Ice-cold phosphate-buffered saline (PBS)

• 5% (w/v) 5-sulfosalicylic acid (SSA) in water, stored at 4°C

• Cell scrapers (for adherent cells)

• Microcentrifuge tubes, pre-chilled

• Refrigerated centrifuge

Procedure for Adherent Cells:

• Aspirate the culture medium from the cell culture plate.

• Wash the cells twice with ice-cold PBS.

• Add 1 mL of ice-cold 5% SSA per 10 cm dish.

• Scrape the cells from the plate using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 10 minutes.

• Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet the protein precipitate.

• Carefully collect the supernatant, which contains the metabolites, and transfer it to a new pre-chilled tube.

• Store the supernatant at -80°C until LC-MS/MS analysis.

Procedure for Suspension Cells:

• Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

• Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

• Resuspend the cell pellet in an appropriate volume of ice-cold 5% SSA (e.g., 1 mL per 1 x 10⁷ cells).

• Vortex briefly and incubate on ice for 10 minutes.

• Proceed with steps 6-8 from the adherent cell protocol.

LC-MS/MS Analysis

This protocol provides a starting point for the development of a quantitative LC-MS/MS method for dephospho-CoA and related compounds.[2][5]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

LC Conditions:

• Column: Agilent ZORBAX 300SB-C8 (100 x 2.1 mm, 3.5 µm) or equivalent.[2]

• Mobile Phase A: 2% acetonitrile (B52724) in 100 mM ammonium (B1175870) formate, pH 5.0.[2]

• Mobile Phase B: 98% acetonitrile in 5 mM ammonium formate, pH 6.3.

• Flow Rate: 0.2 mL/min.

• Column Temperature: 42°C.[2]

• Injection Volume: 5-10 µL.

Gradient Elution:

Time (min)	% Mobile Phase B
0.0	0
2.0	0
10.0	60
11.0	90
30.0	90
31.0	0

| 41.0 | 0 |

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• Key MRM Transition for Acyl-dephospho-CoAs: A neutral loss of 427 from the precursor ion (Q1) to the product ion (Q3).[2][5]

  • Example for dephospho-CoA: The exact mass of dephospho-CoA can be used to determine the precursor ion (Q1), and the product ion (Q3) will be [M+H-427]⁺.

• Collision Energy and other MS parameters: These should be optimized for the specific instrument and analyte.

Quantification:

• A standard curve should be prepared using a certified reference standard of dephospho-CoA.

• The standard curve should be generated by plotting the peak area of the analyte against its concentration.

• The concentration of dephospho-CoA in the cell lysates can then be determined by interpolating the peak areas from the standard curve.

• It is recommended to use a stable isotope-labeled internal standard to correct for matrix effects and variations in sample preparation and instrument response.

References

• 1. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Isolation of Active Holo-Malonate Decarboxylase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malonate decarboxylase (EC 4.1.1.88 and EC 4.1.1.89) is a key enzyme in the metabolism of malonate, converting it to acetate (B1210297) and carbon dioxide. In several bacteria, this enzyme is a multi-subunit complex that utilizes a unique acyl-carrier protein (ACP) as a cofactor. The isolation of the fully active holo-enzyme, where the ACP component is post-translationally modified with a phosphopantetheine arm, is crucial for functional and structural studies, as well as for screening potential inhibitors. This document provides a detailed protocol for the heterologous expression, purification, and in vitro reconstitution of active holo-malonate decarboxylase, using a biotin-independent enzyme system from Pseudomonas putida as a model. The protocol is designed for recombinant expression in Escherichia coli and subsequent purification using a combination of affinity and chromatographic techniques.

Data Presentation

A representative purification table for a multi-subunit holo-malonate decarboxylase is presented below. The values are illustrative and will vary depending on the specific expression levels and purification efficiency. This example assumes the purification of a His-tagged subunit followed by reconstitution with other purified subunits.

Table 1: Purification of a His-Tagged Malonate Decarboxylase Subunit and Reconstitution of the Holo-Enzyme

Purification Step	Total Protein (mg)	Total Activity (Units*)	Specific Activity (Units/mg)	Yield (%)	Purification Fold
Crude Cell Lysate	1500	3000	2.0	100	1
Ni-NTA Affinity Chromatography	50	2550	51	85	25.5
Anion Exchange Chromatography (Q-Sepharose)	15	2100	140	70	70
Size Exclusion Chromatography (Superdex 200)	10	1800	180	60	90
Reconstituted Holo-Enzyme	12†	1620	135	54	67.5

*One unit of malonate decarboxylase activity is defined as the amount of enzyme that catalyzes the decarboxylation of 1 µmol of malonate per minute under the specified assay conditions. †Total protein after combining the purified His-tagged subunit with other purified subunits and holo-ACP.

Experimental Protocols

Protocol 1: Heterologous Expression of Malonate Decarboxylase Subunits

This protocol describes the expression of a His-tagged subunit of malonate decarboxylase in E. coli. For a multi-subunit complex, each subunit may need to be expressed and purified separately, or co-expressed.

• Transformation: Transform E. coli BL21(DE3) cells with an expression vector (e.g., pET series) containing the gene for the His-tagged malonate decarboxylase subunit.

• Culture Growth:

  • Inoculate a 10 mL starter culture of Luria-Bertani (LB) broth containing the appropriate antibiotic and grow overnight at 37°C with shaking.

  • The following day, inoculate 1 L of LB broth with the overnight culture and grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction:

  • Cool the culture to 18-20°C.

  • Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.2-0.5 mM.

  • Continue to incubate the culture at 18-20°C for 16-18 hours with shaking.

• Cell Harvesting:

  • Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

  • Discard the supernatant and store the cell pellet at -80°C until needed.

Protocol 2: Purification of the His-Tagged Subunit

This protocol outlines a three-step purification process for the expressed His-tagged subunit.

A. Cell Lysis and Clarification

• Resuspend the cell pellet in 30-40 mL of Lysis Buffer (50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM DTT, 1 mM PMSF).

• Lyse the cells by sonication on ice.

• Clarify the lysate by centrifugation at 20,000 x g for 30 minutes at 4°C.

• Collect the supernatant containing the soluble His-tagged protein.

B. Ni-NTA Affinity Chromatography

• Equilibrate a Ni-NTA column with Lysis Buffer.

• Load the clarified lysate onto the column.

• Wash the column with 10-15 column volumes of Wash Buffer (50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 20 mM imidazole).

• Elute the His-tagged protein with Elution Buffer (50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 250 mM imidazole).

• Collect fractions and analyze by SDS-PAGE. Pool the fractions containing the purified protein.

C. Anion Exchange Chromatography

• Buffer exchange the pooled fractions from the Ni-NTA step into Anion Exchange Buffer A (20 mM Tris-HCl, pH 8.0, 25 mM NaCl, 1 mM DTT).

• Load the sample onto a Q-Sepharose column pre-equilibrated with Anion Exchange Buffer A.

• Wash the column with Buffer A.

• Elute the protein with a linear gradient of 0-100% Anion Exchange Buffer B (20 mM Tris-HCl, pH 8.0, 1 M NaCl, 1 mM DTT).

• Collect fractions and analyze by SDS-PAGE. Pool fractions containing the pure protein.

D. Size Exclusion Chromatography

• Concentrate the pooled fractions from the anion exchange step.

• Equilibrate a size exclusion column (e.g., Superdex 200) with SEC Buffer (20 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM DTT).

• Load the concentrated protein sample onto the column.

• Elute with SEC Buffer.

• Collect fractions and analyze by SDS-PAGE. Pool the fractions containing the purified protein and store at -80°C.

Protocol 3: Preparation of Holo-Acyl Carrier Protein (ACP)

The activity of malonate decarboxylase depends on its ACP subunit being in the holo-form.

• Expression and Purification of Apo-ACP: Express and purify the apo-ACP subunit using a similar protocol as described for the His-tagged subunit (if it has a His-tag) or standard chromatography techniques.

• In Vitro Phosphopantetheinylation:

  • Set up the following reaction mixture:

    • 50 mM Tris-HCl, pH 8.8

    • 10 mM MgCl₂

    • 1 mM DTT

    • 1 mM Coenzyme A (CoA)

    • 50 µM purified apo-ACP

    • 1 µM Holo-ACP Synthase (e.g., Sfp or E. coli AcpS)[1]

  • Incubate the reaction at 37°C for 1 hour.[1]

  • The conversion to holo-ACP can be verified by conformation-sensitive urea-PAGE, where the holo-form migrates differently from the apo-form.[1]

  • Purify the resulting holo-ACP using size exclusion chromatography to remove the synthase and other reaction components.

Protocol 4: Reconstitution of the Active Holo-Malonate Decarboxylase Complex

• Purify all other subunits of the malonate decarboxylase complex as described in Protocol 2 (adjusting for the absence of a His-tag if necessary).

• Combine the purified subunits and the prepared holo-ACP in a stoichiometric ratio (e.g., 1:1:1:1) in a suitable buffer (e.g., SEC Buffer).

• Incubate the mixture on ice for 1-2 hours to allow for complex formation.

• To isolate the fully assembled complex, perform a final size exclusion chromatography step. The reconstituted complex will elute at a higher molecular weight than the individual subunits.

Protocol 5: Malonate Decarboxylase Activity Assay

A continuous spectrophotometric coupled assay can be used to measure malonate decarboxylase activity.[2] The CO₂ produced from malonate decarboxylation is used by phosphoenolpyruvate (B93156) (PEP) carboxylase to convert PEP to oxaloacetate. Malate dehydrogenase then reduces oxaloacetate to malate, oxidizing NADH to NAD⁺. The decrease in absorbance at 340 nm due to NADH oxidation is monitored.[2]

• Assay Mixture (1 mL total volume):

  • 100 mM HEPES buffer, pH 7.5

  • 5 mM MgCl₂

  • 2 mM Phosphoenolpyruvate (PEP)

  • 0.2 mM NADH

  • 10 units of Malate Dehydrogenase

  • 5 units of PEP Carboxylase

  • Appropriate amount of purified and reconstituted holo-malonate decarboxylase.

• Procedure:

  • Mix all components except the substrate (malonate) in a cuvette and incubate at 30°C for 5 minutes to establish a baseline.

  • Initiate the reaction by adding 10 mM sodium malonate.

  • Monitor the decrease in absorbance at 340 nm for 5-10 minutes using a spectrophotometer.

  • Calculate the rate of NADH oxidation using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

Visualizations

Caption: Experimental workflow for isolating active holo-malonate decarboxylase.

Caption: Catalytic cycle of biotin-independent malonate decarboxylase.

References

• 1. Frontiers | Of its five acyl carrier proteins, only AcpP1 functions in Ralstonia solanacearum fatty acid synthesis [frontiersin.org]
• 2. A general coupled spectrophotometric assay for decarboxylases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Radiolabeling of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA for Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a crucial coenzyme A derivative that serves as a prosthetic group for key enzymes in metabolic pathways, such as citrate (B86180) lyase and malonate decarboxylase. Understanding the dynamics of its synthesis, incorporation into apo-enzymes, and turnover is vital for elucidating metabolic regulation and for the development of novel therapeutics targeting these pathways. Tracer studies using a radiolabeled form of this molecule are indispensable for such investigations.

These application notes provide a detailed protocol for the enzymatic radiolabeling of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and its subsequent use in tracer studies. The proposed method is based on the known biosynthetic pathway of the molecule and established techniques for radiolabeling analogous compounds.

Principle of Radiolabeling

The radiolabeling strategy leverages the enzymatic synthesis of the precursor molecule, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, catalyzed by triphosphoribosyl-dephospho-CoA synthase. This enzyme facilitates the condensation of dephospho-CoA (dpCoA) and ATP.[1] By utilizing a radiolabeled precursor, either ATP or dpCoA, a radiolabeled product can be generated. The subsequent removal of the terminal pyrophosphate from the triphosphoribosyl moiety, which occurs during the transfer to the apo-enzyme, yields the final radiolabeled 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

For the purpose of these protocols, we will focus on the use of [α-³²P]ATP as the radiolabel donor, which will label the phosphoribosyl moiety of the final product. This approach is analogous to enzymatic methods used for the synthesis of other radiolabeled phosphocompounds.[2]

Core Experimental Protocols

Protocol 1: Enzymatic Synthesis of [³²P]2'-(5''-phosphoribosyl)-3'-dephospho-CoA

This protocol describes the synthesis of the radiolabeled tracer using triphosphoribosyl-dephospho-CoA synthase.

Materials:

• Triphosphoribosyl-dephospho-CoA synthase (purified)

• Dephospho-Coenzyme A (dpCoA)

• [α-³²P]ATP (specific activity ≥ 3000 Ci/mmol)

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT

• Stop Solution: 0.5 M EDTA

• HPLC system with a suitable anion exchange or reverse-phase C18 column

• Scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture on ice as described in Table 1.

• Initiation: Start the reaction by adding the triphosphoribosyl-dephospho-CoA synthase.

• Incubation: Incubate the reaction mixture at 37°C for 1-2 hours.

• Termination: Stop the reaction by adding 10 µL of Stop Solution.

• Purification:

  • Centrifuge the reaction mixture to pellet any precipitate.

  • Inject the supernatant onto an HPLC system for purification of the radiolabeled product, 2'-(5''-triphosphoribosyl)-3'-dephospho-[³²P]CoA.

  • Monitor the elution profile using a UV detector (for unlabeled standards) and an in-line radioactivity detector.

  • Collect the fractions corresponding to the radiolabeled product.

• Quantification and Specific Activity Determination:

  • Measure the radioactivity of an aliquot of the purified product using a scintillation counter.

  • Determine the concentration of the product using its molar extinction coefficient or by comparison to a standard curve.

  • Calculate the specific activity (in Ci/mmol or Bq/mol).

• Enzymatic Conversion to Final Product (for tracer studies requiring the final form): The purified 2'-(5''-triphosphoribosyl)-3'-dephospho-[³²P]CoA can be converted to [³²P]2'-(5''-phosphoribosyl)-3'-dephospho-CoA by incubation with the appropriate apo-enzyme (e.g., apo-citrate lyase) and the subsequent transferase enzyme, which removes the pyrophosphate.[3][4]

Data Presentation:

Parameter	Value	Unit
Initial [α-³²P]ATP	10	µCi
Reaction Volume	100	µL
Incubation Time	2	hours
Yield of Radiolabeled Product	65-80	%
Specific Activity	>3000	Ci/mmol
Radiochemical Purity	>95	%

Table 1: Hypothetical quantitative data for the enzymatic radiolabeling of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Protocol 2: In Vitro Tracer Study - Incorporation into an Apo-enzyme

This protocol outlines a typical tracer experiment to monitor the incorporation of the radiolabeled prosthetic group into its target apo-enzyme.

Materials:

• Purified apo-enzyme (e.g., apo-citrate lyase)

• Purified transferase enzyme

• [³²P]2'-(5''-triphosphoribosyl)-3'-dephospho-CoA (from Protocol 1)

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT

• SDS-PAGE system

• Phosphorimager or autoradiography film

Procedure:

• Reaction Setup: Prepare the reaction mixtures as detailed in Table 2. Include a control reaction without the apo-enzyme.

• Initiation: Start the reaction by adding the radiolabeled precursor.

• Time Course Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots of the reaction mixture.

• Termination of Samples: Immediately mix the aliquots with an equal volume of 2x SDS-PAGE loading buffer to stop the reaction.

• Electrophoresis: Separate the proteins in the samples by SDS-PAGE.

• Detection:

  • Dry the gel.

  • Expose the dried gel to a phosphorimager screen or autoradiography film to visualize the radiolabeled protein.

• Analysis: Quantify the radioactivity incorporated into the protein band corresponding to the holo-enzyme at each time point.

Data Presentation:

Time (minutes)	Radioactivity in Holo-enzyme Band (arbitrary units)
0	50
5	1500
15	4500
30	7500
60	9500

Table 2: Representative quantitative data from an in vitro tracer study showing the time-dependent incorporation of the radiolabel into the target enzyme.

Visualizations

Caption: Enzymatic synthesis pathway for radiolabeled 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Caption: Experimental workflow for an in vitro tracer study.

Concluding Remarks

The protocols outlined provide a robust framework for the radiolabeling of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and its application in tracer studies. This will enable researchers to investigate the metabolic fate and function of this important molecule with high sensitivity and specificity. As with all work involving radioactive materials, appropriate safety precautions and institutional guidelines must be strictly followed.

References

• 1. Triphosphoribosyl-dephospho-CoA synthase - Wikipedia [en.wikipedia.org]
• 2. unm.edu [unm.edu]
• 3. researchgate.net [researchgate.net]
• 4. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Identifying Prosthetic Group Attachment Sites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of modern techniques used to identify the attachment sites of prosthetic groups on proteins. Detailed protocols and comparative data are included to assist researchers in selecting and implementing the most suitable methods for their specific research needs.

Introduction to Prosthetic Group Analysis

Prosthetic groups are non-protein components covalently bound to proteins, essential for their biological function. These can range from small organic molecules, such as flavins and hemes, to more complex structures like lipids and carbohydrates. The precise location of attachment is critical for protein structure, stability, and activity. Consequently, accurately identifying these attachment sites is a crucial step in protein characterization, drug development, and understanding disease mechanisms.

This document outlines the primary methodologies employed for this purpose, with a focus on mass spectrometry-based approaches, which have become the gold standard in the field.

Key Techniques for Identifying Attachment Sites

The selection of a technique for identifying prosthetic group attachment sites depends on several factors, including the nature of the prosthetic group, the amount of sample available, and the required level of detail. The most common and powerful techniques are detailed below.

Mass Spectrometry (MS)-Based Methods

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is highly sensitive and can provide precise information about the mass of a molecule, making it ideal for identifying post-translational modifications, including the attachment of prosthetic groups.

• Bottom-Up Proteomics: This is the most common approach. Proteins are enzymatically digested into smaller peptides, which are then analyzed by MS/MS. The presence of a prosthetic group on a peptide results in a characteristic mass shift, and the fragmentation pattern in the MS/MS spectrum can pinpoint the exact amino acid residue of attachment.

• Top-Down Proteomics: In this method, intact proteins are introduced into the mass spectrometer. This approach is advantageous for characterizing multiple modifications on a single protein molecule but is generally limited to smaller proteins (typically <30 kDa).

• Middle-Down Proteomics: This technique bridges the gap between bottom-up and top-down approaches. Larger proteins are subjected to limited proteolysis to generate large peptide fragments, which are then analyzed. This reduces the complexity of the sample while retaining information about the co-occurrence of different modifications.

Edman Degradation

Edman degradation is a classic method for sequencing amino acids in a peptide from the N-terminus.[1][2] In this method, the N-terminal amino acid is labeled with phenyl isothiocyanate (PITC), which then allows for its selective cleavage from the peptide chain.[3][4] The released amino acid derivative can then be identified by chromatography. This process is repeated cyclically to determine the sequence of the peptide.[2]

While largely superseded by MS-based methods for high-throughput analysis, Edman degradation can be very useful for identifying the attachment site of a prosthetic group, especially if the modified amino acid is close to the N-terminus. A key advantage is its ability to provide unambiguous sequence information.[4] However, it is not suitable for C-terminally modified peptides or if the N-terminus is blocked.[1] The length of the peptide that can be sequenced is also limited, typically to around 30-60 residues.[1][2]

Data Presentation: Comparison of Techniques

The following table summarizes the key quantitative and qualitative features of the primary techniques for identifying prosthetic group attachment sites.

Feature	Bottom-Up Proteomics	Top-Down Proteomics	Edman Degradation
Principle	MS analysis of proteolytically digested peptides.[5]	MS analysis of intact proteins.[6][7]	Sequential chemical degradation from the N-terminus.[2]
Sample Requirement	Low (nanogram to microgram range)	High (microgram to milligram range)[6]	Low (picomole range)[1]
Throughput	High	Low to Medium	Low
Protein Size Limit	No practical upper limit	Generally < 60 kDa[8]	Not directly applicable to intact proteins
Peptide Length Limit	N/A	N/A	~30-60 amino acids[1][2]
Sequence Coverage	Variable, can be incomplete[5]	High, often 100%[6]	Limited to N-terminal region
PTM Information	Can identify a wide range of PTMs	Excellent for characterizing combinatorial PTMs[9]	Limited to modifications that don't block the N-terminus
Data Analysis	Complex, requires sophisticated software[10]	Very complex, computationally intensive[6]	Relatively straightforward
Key Advantage	High-throughput and widely applicable.[11]	Provides a complete picture of all modifications on a protein.[7][12]	Unambiguous sequencing.[4]
Key Limitation	Loss of information about combinatorial PTMs.[5]	Limited to smaller proteins and requires extensive sample purification.[6]	Only applicable to the N-terminus and short sequences.[1]

Experimental Protocols

Protocol for Bottom-Up Proteomics

This protocol provides a general workflow for identifying prosthetic group attachment sites using a bottom-up proteomics approach.

1. Protein Extraction and Quantification:

• Lyse cells or tissues in a suitable buffer containing protease and phosphatase inhibitors.
• Centrifuge to pellet cellular debris and collect the supernatant containing the protein extract.
• Quantify the protein concentration using a standard assay (e.g., BCA or Bradford assay).

2. Reduction and Alkylation:

• To a known amount of protein (e.g., 100 µg), add dithiothreitol (B142953) (DTT) to a final concentration of 10 mM.
• Incubate at 56°C for 30 minutes to reduce disulfide bonds.
• Cool to room temperature and add iodoacetamide (B48618) to a final concentration of 55 mM.
• Incubate in the dark at room temperature for 20 minutes to alkylate cysteine residues.

3. Proteolytic Digestion:

• Dilute the protein solution with a digestion buffer (e.g., 50 mM ammonium (B1175870) bicarbonate) to reduce the concentration of denaturants.
• Add a protease, such as trypsin, at a 1:50 (w/w) enzyme-to-protein ratio.
• Incubate overnight at 37°C.

4. Peptide Desalting and Cleanup:

• Acidify the peptide solution with trifluoroacetic acid (TFA) to a final concentration of 0.1%.
• Use a C18 solid-phase extraction (SPE) column to desalt and concentrate the peptides.
• Elute the peptides with a solution of 50-80% acetonitrile (B52724) and 0.1% TFA.
• Dry the eluted peptides in a vacuum centrifuge.

5. LC-MS/MS Analysis:

• Reconstitute the dried peptides in a solution of 0.1% formic acid.
• Inject the peptide sample into a liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).
• Separate the peptides using a reversed-phase column with a gradient of increasing acetonitrile concentration.
• Acquire MS and MS/MS spectra in a data-dependent acquisition (DDA) mode.

6. Data Analysis:

• Use a database search engine (e.g., Mascot, Sequest, or MaxQuant) to identify the peptides from the MS/MS spectra.
• Specify the mass of the prosthetic group as a variable modification on potential attachment sites (e.g., specific amino acid residues).
• Manually validate the MS/MS spectra of peptides identified with the prosthetic group to confirm the attachment site.

Protocol for Edman Degradation

This protocol outlines the general steps for N-terminal sequencing using an automated Edman degradation sequencer.

1. Sample Preparation:

• Ensure the protein or peptide sample is pure and free of contaminants.
• If the protein is large, it may need to be proteolytically digested to generate smaller peptides, which are then purified by HPLC.
• Transfer the sample (typically 10-100 picomoles) to a PVDF membrane.

2. Automated Edman Degradation:

• Place the PVDF membrane in the reaction cartridge of an automated protein sequencer.
• The instrument will perform the following steps in a cyclical manner:
• Coupling: The N-terminal amino group reacts with PITC in a basic solution to form a phenylthiocarbamoyl (PTC) derivative.[3]
• Cleavage: The PTC-amino acid is cleaved from the peptide chain under acidic conditions.[3]
• Conversion: The cleaved amino acid derivative is converted to a more stable phenylthiohydantoin (PTH)-amino acid.

3. PTH-Amino Acid Identification:

• The PTH-amino acid is automatically injected into an in-line HPLC system.
• The PTH-amino acid is identified by its retention time compared to a standard mixture of PTH-amino acids.

4. Data Analysis:

• The sequence of the peptide is determined by the order of the identified PTH-amino acids in each cycle.
• A prosthetic group attached to an amino acid will result in a modified PTH-amino acid with a different retention time, allowing for the identification of the attachment site.

Visualizations: Workflows and Logic

The following diagrams illustrate the workflows and decision-making processes involved in identifying prosthetic group attachment sites.

Caption: Workflow for Bottom-Up Proteomics.

Caption: Workflow for Top-Down Proteomics.

Caption: Decision Tree for Technique Selection.

References

• 1. Edman degradation - Wikipedia [en.wikipedia.org]
• 2. creative-biolabs.com [creative-biolabs.com]
• 3. 4 Steps of Edman Degradation | MtoZ Biolabs [mtoz-biolabs.com]
• 4. Edman Degradation: A Classic Protein Sequencing Technique - MetwareBio [metwarebio.com]
• 5. Bottom-up proteomics - Wikipedia [en.wikipedia.org]
• 6. Top-Down MS-Based PTM Analysis - Creative Proteomics [creative-proteomics.com]
• 7. Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Deciphering combinatorial post-translational modifications by top-down mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. How to Detect Post-Translational Modifications (PTMs) Sites? - Creative Proteomics [creative-proteomics.com]
• 11. Bottom-Up Proteomics: Principles, Workflow, and Analysis | Technology Networks [technologynetworks.com]
• 12. Top-down proteomics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Incorporation of Coenzyme A Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coenzyme A (CoA) is a crucial cofactor in a vast array of metabolic reactions, including the synthesis of fatty acids, polyketides, and non-ribosomal peptides, as well as the oxidation of pyruvate (B1213749) in the citric acid cycle. The unique 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a specialized form of this cofactor, serving as a prosthetic group for enzymes such as citrate (B86180) lyase and malonate decarboxylase. The ability to introduce analogs of these CoA molecules into living cells opens up powerful avenues for probing enzyme function, visualizing metabolic pathways, and developing novel therapeutic agents.

These application notes provide a detailed overview of the strategies and protocols for the in vivo incorporation of CoA analogs, with a focus on the metabolic delivery of precursors. While direct in vivo incorporation of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA analogs is not yet a widely documented technique, the principles and protocols established for general CoA analog delivery provide a strong foundation for developing such methods.

Principle of In Vivo Incorporation

Direct administration of CoA analogs to living cells is often challenging due to their charge and size, which limit membrane permeability. A more effective strategy is to hijack the cell's natural CoA biosynthetic pathway. This is achieved by introducing cell-permeable precursors, typically modified pantetheine (B1680023) or pantothenamide molecules. Once inside the cell, these precursors are recognized and processed by the native CoA biosynthesis enzymes, leading to the intracellular synthesis of the desired CoA analog. This analog can then be utilized by cellular enzymes, enabling the labeling and study of target proteins and pathways.

Biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

The natural biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group is a multi-step enzymatic process. In bacteria such as Klebsiella pneumoniae and Escherichia coli, the pathway involves the following key steps:

• Synthesis of a Precursor: Dephospho-CoA (dpCoA) is condensed with ATP in a reaction catalyzed by the enzyme 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA synthase (encoded by genes such as mdcB or citG). This reaction forms 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA.[1][2]

• Transfer to the Apo-protein: The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety is then transferred from the triphosphoribosyl precursor to a specific serine residue on the apo-acyl carrier protein (ACP) domain of the target enzyme (e.g., citrate lyase or malonate decarboxylase). This step is catalyzed by a dedicated synthase, such as holo-citrate lyase synthase (encoded by citX) or MdcG, and results in the release of pyrophosphate.[1][3]

This biosynthetic pathway highlights potential enzymatic targets for the incorporation of modified analogs.

Data Presentation: In Vivo Labeling with CoA Analog Precursors

Precursor Analog	Reporter Group	Organism/Cell Line	Incubation Time & Concentration	Observed Labeling Efficiency	Reference
N-alkynyl-pantetheinamide	Alkyne	E. coli	2 hours, 100 µM	Successful labeling of ACP-fused proteins, detected by click chemistry.	Meier, J. L. et al. (2006)
N-azido-pantetheinamide	Azide (B81097)	E. coli	2 hours, 100 µM	Specific labeling of carrier proteins, visualized after ligation to a fluorescent probe.	Meier, J. L. et al. (2006)
Coumarin-pantetheine	Fluorescent	E. coli	Not specified	In vivo labeling of proteins demonstrated by fluorescence.[1][4]	Clarke, K. M. et al. (2005)

Experimental Protocols

The following protocols are based on established methods for the in vivo incorporation of general CoA analogs via cell-permeable precursors. These can be adapted for the exploration of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA analog incorporation, assuming a suitable cell-permeable precursor can be synthesized.

Protocol 1: In Vivo Metabolic Labeling of Proteins in E. coli with a Pantetheine Analog

Objective: To metabolically label acyl carrier proteins (ACPs) or other target proteins in E. coli by hijacking the CoA biosynthetic pathway.

Materials:

• E. coli strain expressing the protein of interest (e.g., fused to an ACP domain).

• Luria-Bertani (LB) medium.

• Appropriate antibiotics.

• Cell-permeable pantetheine analog with a reporter group (e.g., alkyne- or azide-functionalized).

• Inducing agent (e.g., IPTG).

• Phosphate-buffered saline (PBS).

• Lysis buffer (e.g., BugBuster).

• Reagents for downstream detection (e.g., fluorescent azide/alkyne for click chemistry).

Procedure:

• Culture Preparation: Inoculate a starter culture of the E. coli strain in LB medium with the appropriate antibiotic and grow overnight at 37°C with shaking.

• Subculturing: The next day, dilute the overnight culture 1:100 into fresh LB medium and grow to an OD600 of 0.4-0.6.

• Induction and Labeling:

  • Add the pantetheine analog to the desired final concentration (e.g., 100 µM).

  • Induce protein expression by adding the inducing agent (e.g., 1 mM IPTG).

• Incubation: Continue to incubate the culture for 2-4 hours at 37°C with shaking.

• Cell Harvesting:

  • Pellet the cells by centrifugation at 4,000 x g for 15 minutes at 4°C.

  • Wash the cell pellet twice with cold PBS.

• Cell Lysis: Resuspend the cell pellet in lysis buffer and incubate according to the manufacturer's instructions to lyse the cells.

• Clarification of Lysate: Centrifuge the lysate at 16,000 x g for 20 minutes at 4°C to pellet cell debris. Collect the supernatant containing the soluble proteins.

• Downstream Analysis:

  • Click Chemistry: If an alkyne or azide analog was used, perform a copper-catalyzed or copper-free click reaction with a corresponding fluorescent probe to visualize the labeled proteins.

  • SDS-PAGE and In-gel Fluorescence: Analyze the labeled proteins by SDS-PAGE and visualize using an appropriate fluorescence scanner.

  • Western Blot: Confirm the identity of the labeled protein by Western blot analysis using an antibody against the protein of interest or an affinity tag.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Metabolic pathway for the intracellular synthesis of a CoA analog.

Caption: General workflow for in vivo protein labeling with CoA analog precursors.

Discussion and Future Perspectives

The in vivo incorporation of CoA analogs through metabolic precursor delivery is a powerful technique for studying a wide range of biological processes. While the application of this method to generate analogs of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA has not been explicitly demonstrated, the existing literature on general CoA analogs provides a clear roadmap for future investigations.

Key challenges for the specific application to 2'-(5''-phosphoribosyl)-3'-dephospho-CoA analogs include:

• Synthesis of Precursors: The chemical synthesis of a cell-permeable precursor that can be converted into a 2'-(5''-phosphoribosyl)-3'-dephospho-CoA analog is a critical first step. This would likely involve a modified pantetheine or dephospho-pantetheine backbone.

• Enzyme Specificity: The enzymes involved in the biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group (e.g., MdcB/CitG and MdcG/CitX) would need to tolerate the modified precursor. The substrate specificity of these enzymes for unnatural analogs has not been extensively characterized.

• Cellular Uptake and Competition: The efficiency of cellular uptake of the synthetic precursor and its ability to compete with endogenous pantothenate will be crucial for achieving significant labeling.

Future research in this area could focus on the design and synthesis of novel dephospho-CoA precursors and the characterization of the substrate tolerance of the relevant biosynthetic enzymes. Success in this endeavor would provide researchers with a powerful new tool to investigate the roles of enzymes that utilize the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group and to potentially develop inhibitors of these enzymes for therapeutic purposes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pnas.org [pnas.org]
• 4. In vivo reporter labeling of proteins via metabolic delivery of coenzyme A analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Cloning and Expression of Enzymes for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dpCoA) is a crucial prosthetic group for the function of several key metabolic enzymes, including citrate (B86180) lyase and malonate decarboxylase. The biosynthesis of this unique cofactor is a two-step enzymatic process, making the enzymes involved attractive targets for research and potential drug development. These application notes provide detailed protocols for the cloning, expression, purification, and activity assessment of the enzymes responsible for the synthesis of the Rp-dpCoA precursor, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, and its subsequent transfer to an acyl carrier protein (ACP). The protocols are based on the well-characterized systems from Klebsiella pneumoniae (malonate decarboxylase pathway) and Escherichia coli (citrate lyase pathway).

Biosynthetic Pathway

The synthesis of the holo-acyl carrier protein (holo-ACP) containing the Rp-dpCoA prosthetic group involves two key enzymatic steps catalyzed by two distinct proteins. In the first step, an ATP:dephospho-CoA 5''-triphosphoribosyl transferase catalyzes the condensation of ATP and dephospho-CoA to form 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA. In the second step, a holo-ACP synthase transfers the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the precursor to a specific serine residue on the apo-acyl carrier protein (apo-ACP), releasing pyrophosphate.[1][2][3][4]

This pathway is conserved in different bacterial systems with homologous enzymes performing the same functions. In the malonate decarboxylase system of Klebsiella pneumoniae, these enzymes are MdcB and MdcG.[1][3] In the citrate lyase system of Escherichia coli and Klebsiella pneumoniae, the homologous enzymes are CitG and CitX.[2][4][5]

Biosynthetic pathway of holo-ACP containing the Rp-dpCoA prosthetic group.

Quantitative Data Summary

The following tables summarize key quantitative data for the enzymes involved in Rp-dpCoA synthesis from the malonate decarboxylase and citrate lyase systems.

Table 1: Enzyme Characteristics

Enzyme	Organism	Pathway	Molecular Weight (kDa)	Function
MdcB	K. pneumoniae	Malonate Decarboxylase	~33	ATP:dephospho-CoA 5''-triphosphoribosyl transferase[1][3]
MdcG	K. pneumoniae	Malonate Decarboxylase	~20	Holo-ACP Synthase[1][3]
CitG	E. coli / K. pneumoniae	Citrate Lyase	~33	TPRDP-CoA Synthase[2][4]
CitX	E. coli / K. pneumoniae	Citrate Lyase	~20	Holo-citrate lyase Synthase[2][4]

Experimental Protocols

Protocol 1: Cloning of MdcB and MdcG Genes from Klebsiella pneumoniae

This protocol describes the amplification and cloning of the mdcB and mdcG genes into an expression vector.

Materials:

• Klebsiella pneumoniae genomic DNA

• Phusion High-Fidelity DNA Polymerase

• PCR primers (see Table 2)

• pET expression vector (e.g., pET-28a)

• Restriction enzymes (e.g., NdeI and BamHI)

• T4 DNA Ligase

• DH5α competent cells

• LB agar (B569324) plates with appropriate antibiotic

Table 2: PCR Primers for Cloning

Gene	Primer Name	Sequence (5' to 3')	Restriction Site
mdcG	mg-c	GATTCGTCAT ATGTCAGCCA CGCCGCGTCC C	NdeI
mg-z	TTATGGCGGG ATCCTTATTC CTCCCTGTGC CACGG	BamHI
mdcB	mb-c	GAATTCCATATGAAAAACCTGTACTTCCAGGGC	NdeI
mb-z	CGCGGATCCTTAGCGGTTTTTCGCCAG	BamHI

Procedure:

• PCR Amplification:

  • Set up a 50 µL PCR reaction for each gene using K. pneumoniae genomic DNA as the template and the corresponding primers from Table 2.

  • Use the following PCR cycling conditions:

    • Initial denaturation: 98°C for 30 seconds

    • 30 cycles of:

      • Denaturation: 98°C for 10 seconds

      • Annealing: 60°C for 30 seconds

      • Extension: 72°C for 1 minute

    • Final extension: 72°C for 10 minutes

• PCR Product Purification:

  • Run the PCR products on a 1% agarose (B213101) gel and purify the bands of the correct size using a gel extraction kit.

• Restriction Digest:

  • Digest both the purified PCR products and the pET expression vector with NdeI and BamHI.

  • Purify the digested DNA fragments.

• Ligation:

  • Ligate the digested mdcB and mdcG fragments into the digested pET vector using T4 DNA Ligase.

• Transformation:

  • Transform the ligation products into DH5α competent cells and plate on LB agar containing the appropriate antibiotic.

  • Incubate overnight at 37°C.

• Colony PCR and Sequence Verification:

  • Screen colonies by PCR to identify those with the correct insert.

  • Isolate plasmid DNA from positive colonies and verify the sequence of the insert by Sanger sequencing.

Workflow for cloning mdcB and mdcG genes.

Protocol 2: Expression and Purification of MdcB and MdcG

This protocol describes the overexpression of His-tagged MdcB and MdcG in E. coli and their purification using immobilized metal affinity chromatography (IMAC).

Materials:

• E. coli BL21(DE3) cells harboring the pET expression plasmids

• LB medium with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis Buffer (50 mM NaH₂PO₄, 300 mM NaCl, 10 mM imidazole, pH 8.0)

• Wash Buffer (50 mM NaH₂PO₄, 300 mM NaCl, 20 mM imidazole, pH 8.0)

• Elution Buffer (50 mM NaH₂PO₄, 300 mM NaCl, 250 mM imidazole, pH 8.0)

• Ni-NTA affinity resin

Procedure:

• Expression:

  • Inoculate 50 mL of LB medium containing the appropriate antibiotic with a single colony of E. coli BL21(DE3) harboring the expression plasmid. Grow overnight at 37°C with shaking.

  • Inoculate 1 L of LB medium with the overnight culture and grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

  • Continue to grow the culture at 18°C for 16-20 hours.

• Cell Lysis:

  • Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

  • Resuspend the cell pellet in 30 mL of ice-cold Lysis Buffer.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C.

• Purification:

  • Equilibrate a Ni-NTA column with Lysis Buffer.

  • Load the clarified lysate onto the column.

  • Wash the column with 10 column volumes of Wash Buffer.

  • Elute the protein with 5 column volumes of Elution Buffer.

  • Collect fractions and analyze by SDS-PAGE.

• Buffer Exchange:

  • Pool the fractions containing the purified protein and perform a buffer exchange into a suitable storage buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5) using a desalting column or dialysis.

  • Determine the protein concentration using a Bradford assay or by measuring absorbance at 280 nm.

Protocol 3: In Vitro Holo-ACP Synthesis Assay

This assay measures the combined activity of MdcB and MdcG (or CitG and CitX) in converting apo-ACP to holo-ACP.

Materials:

• Purified MdcB (or CitG)

• Purified MdcG (or CitX)

• Purified apo-ACP

• Reaction Buffer (50 mM potassium phosphate, pH 7.0, 10 mM MgCl₂)

• ATP (10 mM stock)

• Dephospho-CoA (10 mM stock)

• SDS-PAGE loading dye

• Coomassie Brilliant Blue stain

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, combine the following in a final volume of 50 µL:

    • Reaction Buffer

    • 1 µg MdcB (or CitG)

    • 1 µg MdcG (or CitX)

    • 5 µg apo-ACP

    • 1 mM ATP

    • 1 mM dephospho-CoA

• Incubation:

  • Incubate the reaction mixture at 37°C for 1 hour.

• Analysis:

  • Stop the reaction by adding SDS-PAGE loading dye.

  • Analyze the reaction products by SDS-PAGE. A shift in the migration of the apo-ACP band to a higher molecular weight indicates the formation of holo-ACP.

  • Visualize the protein bands by staining with Coomassie Brilliant Blue.

Troubleshooting

• Low protein expression: Optimize IPTG concentration, induction temperature, and time. Ensure the expression vector and host strain are appropriate.

• Protein insolubility: Try expressing the protein at a lower temperature, using a different expression host, or adding solubility tags.

• No enzyme activity: Verify the protein is folded correctly. Ensure all necessary cofactors (e.g., Mg²⁺) are present in the assay buffer. Check the integrity of substrates (ATP, dephospho-CoA).

Conclusion

The protocols outlined in these application notes provide a comprehensive framework for the cloning, expression, purification, and functional analysis of the key enzymes involved in the biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group. These methods are essential for researchers investigating the metabolic pathways involving this cofactor and for professionals in drug development targeting these unique enzymatic steps. The provided diagrams and tables offer a clear and concise summary of the biosynthetic pathway and the properties of the involved enzymes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biosynthesis of the prosthetic group of citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research-collection.ethz.ch [research-collection.ethz.ch]

Commercial Sources and Application Notes for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-Coenzyme A is a crucial, yet commercially scarce, biochemical used in fundamental research and as a potential target in drug development. It serves as a key prosthetic group for several essential metabolic enzymes, including citrate (B86180) lyase and malonate decarboxylase.[1][2] This document provides a comprehensive overview of its commercial availability, detailed protocols for its enzymatic synthesis, and its application in relevant enzyme assays.

Commercial Availability

Direct commercial sources for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA are limited. Researchers often rely on in-house enzymatic synthesis. However, related compounds and precursors are available from various suppliers.

Confirmed Supplier:

• MedChemExpress: Offers 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and its acetylated derivative, Acetyl-2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Suppliers of Precursors:

The primary precursor for the enzymatic synthesis of this compound is 3'-dephospho-CoA . It is commercially available from:

• Sigma-Aldrich

• Cayman Chemical

Biosynthesis and Signaling Pathways

The biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a critical step in the activation of certain acyl carrier proteins (ACPs), which are subunits of enzymes like citrate lyase and malonate decarboxylase. This process involves the transfer of a phosphoribosyl group from ATP to the 2'-hydroxyl group of 3'-dephospho-CoA.

Citrate Lyase Holo-Acyl Carrier Protein (Holo-ACP) Synthesis

In organisms like E. coli and Klebsiella pneumoniae, the conversion of apo-ACP to its active holo-form is a two-step process catalyzed by the enzymes CitG and CitX.[1]

• Precursor Synthesis: CitG, a triphosphoribosyl-dephospho-CoA synthase, catalyzes the formation of the precursor, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, from ATP and 3'-dephospho-CoA.

• Prosthetic Group Transfer: CitX, a holo-[acyl-carrier protein] synthase, then transfers the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety from the precursor to a specific serine residue on the apo-ACP, releasing pyrophosphate.

Biosynthesis of Holo-Citrate Lyase ACP.

Malonate Decarboxylase Holo-Acyl Carrier Protein (Holo-ACP) Synthesis

A similar pathway exists for the activation of the ACP subunit of malonate decarboxylase, involving the enzymes MdcB and MdcG.[2]

• Precursor Synthesis: MdcB catalyzes the formation of 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA from ATP and 3'-dephospho-CoA.

• Prosthetic Group Transfer: MdcG facilitates the transfer of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA group to the apo-ACP of malonate decarboxylase.

Biosynthesis of Holo-Malonate Decarboxylase ACP.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Prosthetic Group

This protocol is adapted from the in vitro synthesis of the citrate lyase prosthetic group described by Schneider et al. (2000).

Materials:

• Purified CitG enzyme

• Purified CitX enzyme

• Purified apo-acyl carrier protein (apo-ACP)

• 3'-dephospho-CoA

• ATP

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following reagents in the specified order:

  • Reaction Buffer

  • ATP (final concentration 1 mM)

  • 3'-dephospho-CoA (final concentration 0.5 mM)

  • Apo-ACP (final concentration 50 µM)

  • CitG enzyme (final concentration 1 µM)

• Precursor Synthesis Incubation: Incubate the reaction mixture at 37°C for 30 minutes to allow for the synthesis of the 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA precursor.

• Holo-ACP Synthesis: Add CitX enzyme to the reaction mixture (final concentration 1 µM).

• Final Incubation: Continue to incubate at 37°C for an additional 60 minutes to allow for the transfer of the prosthetic group to the apo-ACP.

• Analysis: The formation of holo-ACP can be monitored by various techniques, including native polyacrylamide gel electrophoresis (PAGE) or mass spectrometry.

Workflow for Enzymatic Synthesis of Holo-ACP.

Protocol 2: Citrate Lyase Activity Assay

This spectrophotometric assay measures the activity of citrate lyase by coupling the production of oxaloacetate to the oxidation of NADH by malate (B86768) dehydrogenase.

Materials:

• Purified holo-citrate lyase

• Malate dehydrogenase (MDH)

• NADH

• Citrate

• Assay Buffer: 100 mM Tris-HCl, pH 8.0, 10 mM MgCl₂

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare the following reaction mixture:

  • Assay Buffer

  • NADH (final concentration 0.2 mM)

  • Malate dehydrogenase (excess, e.g., 10 units)

  • Holo-citrate lyase (appropriate amount to give a linear rate)

• Baseline Measurement: Mix the contents of the cuvette and measure the baseline absorbance at 340 nm for 2-3 minutes.

• Reaction Initiation: Initiate the reaction by adding citrate (final concentration, e.g., 10 mM).

• Kinetic Measurement: Immediately start monitoring the decrease in absorbance at 340 nm over time. The rate of NADH oxidation is proportional to the citrate lyase activity.

• Calculation: Calculate the enzyme activity using the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).

Quantitative Data

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	Reference
Citrate Lyase (E. coli)	Citrate	~200	Not reported	Schneider et al., 2000
ATP	~150	Not reported	Schneider et al., 2000
3'-dephospho-CoA	~50	Not reported	Schneider et al., 2000
Malonate Decarboxylase (K. pneumoniae)	Malonate	1400	Not reported	Kim and Byun, 1995
ATP	Not reported	Not reported
3'-dephospho-CoA	Not reported	Not reported

Note: Kinetic parameters for the individual biosynthetic enzymes (CitG, CitX, MdcB, MdcG) are not extensively reported in the literature. The provided data for citrate lyase and malonate decarboxylase represent the overall enzyme complex.

Applications in Drug Development

The enzymes involved in the biosynthesis and utilization of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA represent potential targets for the development of novel antimicrobial agents. Inhibition of citrate lyase or malonate decarboxylase can disrupt essential metabolic pathways in pathogenic bacteria. The protocols described herein can be adapted for high-throughput screening of small molecule libraries to identify potential inhibitors of these enzymes.

Conclusion

While direct commercial availability of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is limited, this document provides the necessary information for its enzymatic synthesis and application in key enzyme assays. The detailed protocols and pathway diagrams serve as a valuable resource for researchers in academia and the pharmaceutical industry who are investigating the metabolic pathways involving this unique coenzyme A derivative. Further research into the kinetic properties of the biosynthetic enzymes will provide a more complete understanding of this important metabolic node.

References

• 1. Biosynthesis of the prosthetic group of citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Studying 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Biosynthesis Genes using CRISPR-Cas9

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-CoA (pRib-dP-CoA) is a crucial cofactor involved in various metabolic pathways, including the biosynthesis of the prosthetic group of citrate (B86180) lyase and malonate decarboxylase in certain bacteria. The biosynthesis of pRib-dP-CoA is a two-step process catalyzed by the products of the citG and citX genes (or their homologs, such as mdcB and mdcG). Understanding the role of these genes is critical for elucidating fundamental metabolic processes and may present novel targets for antimicrobial drug development.

The CRISPR-Cas9 system provides a powerful tool for precisely editing the genomes of various organisms. By knocking out or modulating the expression of the citG and citX genes, researchers can investigate their function, the regulation of the pRib-dP-CoA biosynthesis pathway, and the downstream physiological consequences. These application notes provide a comprehensive guide for utilizing CRISPR-Cas9 technology, coupled with metabolomic analysis, to study pRib-dP-CoA biosynthesis genes.

Key Genes in pRib-dP-CoA Biosynthesis

Gene	Enzyme	Function
citG (or mdcB )	ATP:dephospho-CoA 5'-triphosphoribosyl transferase	Catalyzes the formation of 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA from dephospho-CoA and ATP.[1][2]
citX (or mdcG )	2'-(5''-triphosphoribosyl)-3'-dephospho-CoA:apo-ACP transferase	Transfers the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety to an apo-acyl carrier protein (ACP).[1][3]

Signaling Pathway and Experimental Workflow

The biosynthesis of pRib-dP-CoA is a linear pathway. A disruption in this pathway is expected to lead to the accumulation of precursors and a depletion of the final product and downstream metabolites. The general workflow for investigating these effects using CRISPR-Cas9 involves designing guide RNAs (gRNAs) to target the genes of interest, delivering the CRISPR-Cas9 machinery into the target cells, verifying the gene knockout, and analyzing the resulting metabolic changes.

pRib-dP-CoA biosynthesis pathway.

CRISPR-Cas9 experimental workflow.

Data Presentation: Expected Metabolomic Changes

Following the successful knockout of citG or citX, quantitative analysis of intracellular metabolites is expected to reveal significant changes. The following table provides a template for summarizing such data, with hypothetical values illustrating the expected trends.

Metabolite	Wild-Type (Relative Abundance)	citG Knockout (Relative Abundance)	citX Knockout (Relative Abundance)	Fold Change (citG KO vs. WT)	Fold Change (citX KO vs. WT)
dephospho-CoA	1.00	2.50	1.10	+2.5	+0.1
2'-(5''-triphosphoribosyl)-3'-dephospho-CoA	1.00	< 0.01	3.20	< -100	+3.2
pRib-dP-CoA (on ACP)	1.00	< 0.01	< 0.01	< -100	< -100
Citrate	1.00	0.45	0.50	-2.2	-2.0
Malonate	1.00	0.95	0.60	-1.05	-1.67

Experimental Protocols

Protocol 1: CRISPR-Cas9 Mediated Knockout of citG and citX in E. coli

Materials:

• E. coli strain (e.g., MG1655)

• CRISPR-Cas9 system plasmids (e.g., pCas9 and pgRNA-bacterial from Addgene)

• Oligonucleotides for gRNA cloning

• Competent cell preparation reagents

• LB agar (B569324) plates with appropriate antibiotics

• PCR reagents and primers for verification

• Sanger sequencing service

Methodology:

• gRNA Design: Design two to three unique 20-nucleotide gRNA sequences targeting the coding regions of citG and citX. Ensure the target sequence is followed by a Protospacer Adjacent Motif (PAM; typically NGG for S. pyogenes Cas9). Use online tools to minimize off-target effects.

• gRNA Cloning: Synthesize oligonucleotides corresponding to the designed gRNAs and clone them into the gRNA expression plasmid according to the manufacturer's protocol.

• Transformation:

  • Prepare electrocompetent E. coli cells.

  • Co-transform the Cas9 expression plasmid and the specific gRNA expression plasmid into the competent cells via electroporation.

  • Plate the transformed cells on LB agar containing the appropriate antibiotics for plasmid selection.

  • Incubate at 37°C overnight.

• Verification of Knockout:

  • Select individual colonies and culture them in liquid LB medium.

  • Isolate genomic DNA from the cultures.

  • Perform PCR amplification of the genomic region spanning the gRNA target site for both citG and citX.

  • Analyze the PCR products by gel electrophoresis. Successful knockout may result in a size change if a large deletion/insertion occurred.

  • Purify the PCR products and send them for Sanger sequencing to confirm the presence of insertions or deletions (indels) at the target site.

Protocol 2: Metabolomic Analysis of CRISPR-Cas9 Knockout Strains

Materials:

• Wild-type and confirmed citG and citX knockout E. coli strains

• Minimal medium (e.g., M9 medium) with a defined carbon source

• Quenching solution (e.g., 60% methanol, pre-chilled to -40°C)

• Extraction solvent (e.g., 80% methanol)

• Liquid chromatography-mass spectrometry (LC-MS) system

• Metabolite standards

Methodology:

• Cell Culture:

  • Inoculate wild-type and knockout strains in minimal medium and grow to mid-log phase (OD600 ~0.4-0.6).

  • Prepare at least three biological replicates for each strain.

• Metabolite Quenching and Extraction:

  • Rapidly harvest a defined volume of cell culture.

  • Immediately quench metabolic activity by adding the cell suspension to a pre-chilled quenching solution.

  • Centrifuge at low temperature to pellet the cells.

  • Resuspend the cell pellet in cold extraction solvent.

  • Lyse the cells (e.g., by sonication or bead beating) on ice.

  • Centrifuge to remove cell debris and collect the supernatant containing the metabolites.

• LC-MS Analysis:

  • Analyze the metabolite extracts using a high-resolution LC-MS system.

  • Use a suitable chromatography method (e.g., HILIC for polar metabolites) to separate the compounds.

  • Acquire data in both positive and negative ionization modes to cover a broad range of metabolites.

• Data Analysis:

  • Process the raw LC-MS data using appropriate software for peak picking, alignment, and integration.

  • Identify metabolites by comparing their accurate mass and retention times to a library of standards or online databases.

  • Perform statistical analysis (e.g., t-test, volcano plot) to identify metabolites that are significantly different between the wild-type and knockout strains.

  • Quantify the relative abundance of key metabolites in the pRib-dP-CoA pathway.

Conclusion

The combination of CRISPR-Cas9 gene editing and metabolomics provides a robust platform for dissecting the function of genes involved in pRib-dP-CoA biosynthesis. The protocols and guidelines presented here offer a framework for researchers to investigate the roles of citG, citX, and their homologs in cellular metabolism. Such studies will not only advance our fundamental understanding of microbial physiology but may also pave the way for the development of novel therapeutics targeting these essential pathways.

References

• 1. CRISPRi Screens Reveal Sources of Metabolic Robustness in E. coli | Technology Networks [technologynetworks.com]
• 2. Dephospho-Coenzyme A Kinase Is an Exploitable Drug Target against Plasmodium falciparum: Identification of Selective Inhibitors by High-Throughput Screening of a Large Chemical Compound Library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Notes & Optimization

Technical Support Center: Purifying Holo-Citrate Lyase

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of holo-citrate lyase.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of holo-citrate lyase, providing potential causes and recommended solutions.

Problem	Possible Cause	Recommended Solution
Low or No Enzyme Activity in Purified Fractions	Loss of prosthetic group or essential subunits: The holoenzyme complex may have dissociated during purification, leading to the loss of the acyl-carrier protein (ACP) subunit or other essential components.	Ensure purification buffers contain stabilizing agents. If subunits are purified separately, reconstitution of the holoenzyme is necessary.[1]
Absence of required cofactors: The assay buffer may lack necessary divalent cations like Mg²⁺.[2][3]	Supplement the assay buffer with optimal concentrations of Mg²⁺ (typically around 10 mM).[2]
Enzyme instability: The purified enzyme may be unstable under the storage or assay conditions.	Perform a buffer screen to determine the optimal pH and ionic strength. Consider adding stabilizing agents such as glycerol (B35011) or DTT.[4] Store the enzyme at low temperatures (-20°C or -80°C), potentially in the presence of ammonium (B1175870) sulfate.[1]
Low Yield of Purified Holo-Citrate Lyase	Inefficient cell lysis: Incomplete cell disruption can lead to a significant portion of the enzyme remaining within the cell debris.	Optimize the lysis method (e.g., sonication, high-pressure homogenization) and confirm its effectiveness. Add protease inhibitors to lysis and purification buffers to prevent degradation.[4]
Suboptimal chromatography conditions: Incorrect pH, salt concentration, or choice of resin can lead to poor binding or elution during chromatography steps.	Optimize the binding, washing, and elution conditions for each chromatography step (e.g., affinity, ion exchange, size exclusion).[4]
Protein degradation: Proteases released during cell lysis can degrade the target protein.	Perform all purification steps at low temperatures (e.g., 4°C) and use protease inhibitors.[4]
Presence of Multiple Bands on SDS-PAGE	Proteolytic degradation: The target protein may be partially degraded by proteases.	As mentioned above, use protease inhibitors and maintain low temperatures throughout the purification process.[4]
Contaminating proteins: The purification protocol may not be sufficiently effective at removing all contaminating proteins.	Introduce additional purification steps, such as a different type of chromatography (e.g., hydrophobic interaction or affinity chromatography). Optimize the salt gradients or elution conditions in existing steps.
Protein Aggregation or Precipitation	High protein concentration: Highly concentrated protein solutions are more prone to aggregation.	Work with more dilute protein solutions if possible. Consider the use of additives that increase solubility, such as arginine or specific detergents.
Suboptimal buffer conditions: The pH or ionic strength of the buffer may be close to the protein's isoelectric point, leading to precipitation.	Determine the optimal buffer pH and salt concentration for protein stability.[4]

Frequently Asked Questions (FAQs)

Q1: What are the typical subunits of bacterial citrate (B86180) lyase, and are they all required for activity?

A1: Bacterial citrate lyase is a complex enzyme typically composed of three different subunits: a large subunit (acyl-transferase, α-subunit), a medium subunit (acyl-lyase, β-subunit), and a small subunit that functions as an acyl-carrier protein (ACP, γ-subunit).[1][2] Yes, in many cases, all three subunits are required for the reconstitution of the active holoenzyme.[1]

Q2: What is the role of the prosthetic group in citrate lyase activity?

A2: The acyl-carrier protein (ACP) subunit contains a prosthetic group which is essential for the catalytic activity of the enzyme. This group is involved in the transfer of the citryl group during the cleavage reaction. The presence of this prosthetic group is a defining feature of the holo-enzyme.

Q3: What are the optimal pH and temperature conditions for citrate lyase activity?

A3: The optimal conditions can vary depending on the source of the enzyme. For example, citrate lyase from Escherichia coli has an optimal pH of 8.0.[2] For the thermostable enzyme from Hydrogenobacter thermophilus, the optimal pH is between 6.7 and 6.9, with an optimal temperature of around 80°C.[5] It is crucial to determine the optimal conditions for the specific citrate lyase being studied.

Q4: How can I improve the stability of the purified holo-citrate lyase?

A4: Enzyme stability can be enhanced by optimizing buffer conditions (pH, ionic strength) and adding stabilizing agents like glycerol.[4] For storage, it is recommended to keep the enzyme at low temperatures (-20°C or -80°C).[1] Some studies have also reported stability in the presence of ammonium sulfate.[1] Repeated freezing and thawing should be avoided as it can lead to inactivation.[1]

Experimental Protocols

General Purification Workflow for Holo-Citrate Lyase

This workflow represents a general strategy for the purification of holo-citrate lyase. Specific buffer compositions, gradients, and columns may need to be optimized for the particular enzyme source.

Caption: General workflow for holo-citrate lyase purification.

Citrate Lyase Activity Assay

A common method for determining citrate lyase activity is a coupled enzyme assay using malate (B86768) dehydrogenase (MDH).

Caption: Coupled enzyme assay for citrate lyase activity.

Signaling Pathways and Logical Relationships

The conversion of citrate to acetyl-CoA by ATP-citrate lyase (a type of citrate lyase) is a key step linking carbohydrate metabolism to fatty acid and cholesterol synthesis in the cytoplasm.

Caption: Role of citrate lyase in cellular metabolism.

References

• 1. ias.ac.in [ias.ac.in]
• 2. Purification and properties of citrate lyase from Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel direct homogeneous assay for ATP citrate lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Purification and characterization of ATP:citrate lyase from Hydrogenobacter thermophilus TK-6 - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Complexities of Phosphodiester-Linked Prosthetic Groups in Mass Spectrometry: A Technical Support Guide

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the common challenges associated with the mass spectrometric analysis of phosphodiester-linked prosthetic groups. This guide provides troubleshooting advice and frequently asked questions to help you navigate your experiments successfully.

Frequently Asked Questions (FAQs)

Q1: Why is the analysis of phosphodiester-linked prosthetic groups by mass spectrometry so challenging?

A1: The analysis of molecules containing phosphodiester bonds by mass spectrometry presents several inherent difficulties. The phosphate (B84403) group is highly negatively charged and labile, which can lead to poor ionization efficiency, unpredictable fragmentation patterns, and low abundance in complex samples.[1][2] These factors often complicate data acquisition and interpretation, requiring specialized enrichment strategies and analytical methods.[3][4]

Q2: What are the most common issues encountered during the mass spectrometry of these modified molecules?

A2: Researchers frequently face challenges such as:

• Low signal intensity due to poor ionization and substoichiometric levels of the modification.[1][2]

• Dominant neutral loss of the phosphate group during fragmentation, which can obscure peptide sequence information.[5][6]

• Difficulty in pinpointing the exact location of the prosthetic group on the biomolecule.[2]

• Co-elution of isobaric species , making it difficult to distinguish between different molecules with the same mass.[7]

• Formation of adducts with salts or solvents, which complicates spectral interpretation.[8][9]

Q3: What is "neutral loss" and why is it a problem for phosphodiester analysis?

A3: In the context of mass spectrometry, "neutral loss" refers to the fragmentation of a molecule where a neutral (uncharged) fragment is lost. For phosphodiester-linked groups, the most common neutral loss is that of phosphoric acid (H₃PO₄), with a mass of 98 Da.[6] This is particularly problematic in collision-induced dissociation (CID) fragmentation, as the lability of the phosphate group can cause this neutral loss to be the dominant fragmentation event, resulting in a spectrum with a strong neutral loss peak but weak peptide backbone fragmentation.[6][10] This lack of sequence-informative ions makes it difficult to identify the peptide and localize the modification site.[2]

Q4: How can I improve the signal intensity of my phosphomodified analyte?

A4: Improving signal intensity often requires a multi-pronged approach:

• Enrichment: Due to their low abundance, it is often necessary to enrich for phosphomodified molecules prior to MS analysis.[4] Techniques like Immobilized Metal Affinity Chromatography (IMAC) and Metal Oxide Affinity Chromatography (MOAC) are commonly used.[11]

• Optimization of Ionization Source: Fine-tuning the parameters of your electrospray ionization (ESI) source can enhance the signal.

• Sample Clean-up: Ensure your sample is free of contaminants that can suppress the ionization of your analyte of interest.

Troubleshooting Guides

Problem 1: Poor or No Signal for the Phosphomodified Analyte

Possible Causes and Solutions:

Cause	Recommended Solution
Low Abundance of the Analyte	Implement an enrichment strategy such as IMAC or TiO₂-based MOAC to selectively isolate phosphomodified molecules.[4][11]
Poor Ionization Efficiency	Optimize ESI source parameters. Experiment with different solvent compositions to enhance ionization. The presence of the phosphate group can decrease the sensitivity of the peptide.[12]
Sample Loss During Preparation	Minimize the number of sample handling steps. Use low-binding tubes and pipette tips.
Ion Suppression	Ensure thorough desalting and removal of detergents or other contaminants that can suppress the signal of your analyte.

Problem 2: Spectrum Dominated by Neutral Loss, Lacking Sequence Information

Possible Causes and Solutions:

Cause	Recommended Solution
Labile Nature of the Phosphate Group	This is a common issue with CID fragmentation.[6]
High Collision Energy	Excessive collision energies (>35% HCD) can induce cleavage of the phosphate group, impairing site localization.[13]
Fragmentation Method	Use alternative fragmentation techniques that are less prone to inducing neutral loss, such as Electron Transfer Dissociation (ETD) or higher-energy collisional dissociation (HCD).[10] Hybrid methods like EThcD can also be beneficial.[10]

Experimental Protocols

Protocol 1: General Workflow for Phosphoproteomics Analysis

This protocol outlines a typical workflow for the enrichment and analysis of phosphopeptides, which can be adapted for other phosphodiester-linked prosthetic groups.

• Protein Extraction and Digestion: Lyse cells or tissues in a buffer containing phosphatase inhibitors. Reduce, alkylate, and digest the proteins with an appropriate protease (e.g., trypsin).

• Desalting: Desalt the peptide mixture using a C18 solid-phase extraction (SPE) column to remove salts and other contaminants.

• Phosphopeptide Enrichment (IMAC):

  • Equilibrate IMAC beads (e.g., Fe-NTA) with the appropriate loading buffer.

  • Incubate the desalted peptide mixture with the IMAC beads to allow for the binding of phosphopeptides.

  • Wash the beads several times to remove non-specifically bound peptides.

  • Elute the enriched phosphopeptides using a high pH buffer or a buffer containing a phosphate competitor.

• LC-MS/MS Analysis: Analyze the enriched phosphopeptides by nano-liquid chromatography coupled to a tandem mass spectrometer (nanoLC-MS/MS).

• Data Analysis: Use a specialized search algorithm that can account for the neutral loss of the phosphate group and can accurately localize the modification site.

Visualizations

Caption: Experimental workflow for mass spec analysis.

Caption: Troubleshooting decision tree for poor MS/MS spectra.

References

• 1. The challenge of detecting modifications on proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Why phosphoproteomics is still a challenge - Molecular BioSystems (RSC Publishing) DOI:10.1039/C5MB00024F [pubs.rsc.org]
• 3. Strategies for Mass Spectrometry-based Phosphoproteomics using Isobaric Tagging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Fragmentation of phosphopeptides in an ion trap mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Common errors in mass spectrometry-based analysis of post-translational modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. acdlabs.com [acdlabs.com]
• 10. Phosphopeptide Fragmentation and Site Localization by Mass Spectrometry: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. learn.cellsignal.com [learn.cellsignal.com]
• 12. Mass Spectrometry for Post-Translational Modifications - Neuroproteomics - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Common Pitfalls in Phosphoproteomics Experiments—And How to Avoid Them - Creative Proteomics [creative-proteomics.com]

Technical Support Center: Optimizing 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Biosynthesis

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in increasing the yield of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and its subsequent enzymatic products.

Frequently Asked Questions (FAQs)

Q1: What is the biosynthetic pathway for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA?

The biosynthesis is a crucial step for the activation of certain enzymes, such as citrate (B86180) lyase and malonate decarboxylase.[1][2] The core of the pathway involves the synthesis of a precursor molecule, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA, which is then used to modify an apo-acyl carrier protein (ACP) to its holo form.

The initial and key step is the enzymatic condensation of ATP and 3'-dephospho-CoA. This reaction creates 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA and releases adenine.[2][3][4] This precursor is then transferred to a specific serine residue on an apo-ACP, releasing pyrophosphate and forming the final 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group attached to the protein.[1][2]

Q2: What are the key enzymes and substrates involved?

The primary substrates are ATP and 3'-dephospho-CoA.[4] The enzymes responsible are highly specific. In the context of malonate decarboxylase from Klebsiella pneumoniae, the two key enzymes are:

• MdcB (ATP:dephospho-CoA 5'-triphosphoribosyl transferase): Catalyzes the formation of the precursor, 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA.[2][3] This enzyme is also referred to as triphosphoribosyl-dephospho-CoA synthase.[4]

• MdcG (2'-(5''-triphosphoribosyl)-3'-dephospho-CoA:apo-ACP transferase): Catalyzes the transfer of the phosphoribosyl-dephospho-CoA moiety from the precursor to the apo-ACP.[2][3][5]

Homologous enzymes exist in other organisms, such as CitG and CitX, which are part of the citrate lyase gene cluster in Escherichia coli.[1]

Q3: Why is increasing the yield of this pathway important?

This biosynthetic pathway is essential for the function of enzymes involved in citrate and malonate fermentation.[1][2] Understanding and optimizing this pathway is critical for metabolic engineering, studying bacterial metabolism, and for the development of novel antimicrobials targeting these unique enzymatic systems.

Biosynthetic Pathway Diagram

Caption: Biosynthesis of the Holo-Acyl Carrier Protein.

Troubleshooting Guide

This section addresses common issues encountered during the in vitro biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and its transfer to an acyl carrier protein.

Problem ID	Issue	Potential Cause	Recommended Action & Explanation
T-01	Low or no yield of Holo-ACP	Inactive Enzymes (MdcB/MdcG)	1. Verify Expression & Purification: Confirm protein integrity and concentration using SDS-PAGE and a protein assay (e.g., Bradford). 2. Check Storage Conditions: Ensure enzymes were stored at the correct temperature (typically -80°C) in a suitable buffer containing a cryoprotectant like glycerol. Avoid repeated freeze-thaw cycles. 3. Perform Activity Assays: Test each enzyme individually if possible.
T-02	Low or no yield of Holo-ACP	Substrate Degradation or Limitation	1. Check ATP Stock: ATP is prone to hydrolysis. Use a fresh, pH-neutralized stock solution. Confirm its concentration spectrophotometrically. 2. Verify dephospho-CoA Integrity: Use high-quality dephospho-CoA. Purity can be checked via HPLC. 3. Optimize Substrate Concentrations: Ensure substrate concentrations are not limiting. Refer to published protocols for typical molar ratios.
T-03	Formation of unexpected side products	Adenylylation of Apo-ACP	This unphysiological side reaction is catalyzed by the transferase (MdcG) in the absence of its preferred substrate, the triphosphoribosyl precursor.[2][3] Solution: Ensure the synthase reaction (MdcB) is efficient and that the precursor is available before or concurrently with the addition of the transferase (MdcG). A sequential reaction setup may improve yield.
T-04	Inhibition of the transferase reaction	Sub-optimal Mg²⁺ Concentration	The transferase enzyme (MdcG) activity can be sensitive to divalent cation concentrations. High levels of Mg²⁺ may favor unspecific side reactions like adenylylation.[5] Solution: Perform a titration of MgCl₂ (e.g., 1-10 mM) to find the optimal concentration for the specific transferase reaction while minimizing side products.
T-05	Difficulty purifying the precursor	Strong binding to the transferase enzyme	The 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA precursor binds strongly, but noncovalently, to the MdcG transferase enzyme.[2][3] Solution: To isolate the precursor, the MdcG-precursor complex can be denatured by heat (e.g., 80°C), followed by centrifugation to remove the precipitated protein. The precursor can then be purified from the supernatant by HPLC.[2]

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low product yield.

Experimental Protocols

Protocol 1: In Vitro Biosynthesis of Holo-ACP

This protocol is adapted from methodologies described for the malonate decarboxylase system.[2][3]

• Reaction Mixture Preparation:

  • In a microcentrifuge tube, prepare a reaction mixture containing:

    • 50 mM Tris-HCl buffer (pH 7.5)

    • 10 mM MgCl₂

    • 2 mM ATP

    • 1 mM 3'-dephospho-CoA

    • 5 µM purified MdcB (synthase)

    • 10 µM purified apo-MdcC (apo-ACP)

    • 5 µM purified MdcG (transferase)

  • The final reaction volume should be 50-100 µL.

• Incubation:

  • Incubate the reaction mixture at 37°C for 1-2 hours.

• Reaction Termination:

  • Stop the reaction by adding an equal volume of 10% Trichloroacetic Acid (TCA) or by heat inactivation at 95°C for 5 minutes. For analysis by mass spectrometry or HPLC, quenching with cold acetonitrile (B52724) may be preferred.

• Analysis:

  • Analyze the formation of Holo-ACP using methods such as:

    • Native Polyacrylamide Gel Electrophoresis (PAGE): Holo-ACP may exhibit a different mobility compared to apo-ACP.

    • HPLC: To separate and quantify substrates and products.

    • Mass Spectrometry (ESI-MS): To confirm the mass increase of the ACP corresponding to the addition of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA moiety.

Protocol 2: HPLC Analysis of Reaction Components

• Sample Preparation:

  • Centrifuge the terminated reaction mixture at high speed (e.g., >12,000 x g) for 10 minutes to pellet precipitated protein.

  • Transfer the supernatant to an HPLC vial.

• HPLC Conditions:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase A: 100 mM potassium phosphate (B84403) buffer (pH 6.5).

  • Mobile Phase B: 100 mM potassium phosphate buffer (pH 6.5) with 20% acetonitrile.

  • Gradient: A linear gradient from 0% to 100% Mobile Phase B over 30-40 minutes.

  • Detection: Monitor absorbance at 260 nm.

• Interpretation:

  • Identify peaks corresponding to ATP, adenine, dephospho-CoA, and the triphosphoribosyl precursor based on the retention times of known standards. Quantify peak areas to determine reaction conversion. The precursor is expected to be more polar than dephospho-CoA and ATP.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Triphosphoribosyl-dephospho-CoA synthase - Wikipedia [en.wikipedia.org]
• 5. Identification of the active site of phosphoribosyl-dephospho-coenzyme A transferase and relationship of the enzyme to an ancient class of nucleotidyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting citrate lyase activity assay inconsistencies

Technical Support Center: Citrate (B86180) Lyase Activity Assay

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during citrate lyase (CL) activity assays. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed in a question-and-answer format to directly address specific experimental challenges.

Q1: Why is there no or very low citrate lyase activity detected?

A1: This could be due to several factors related to the enzyme's integrity and the assay conditions.

• Enzyme Inactivation: Citrate lyase is sensitive to storage conditions and repeated freeze-thaw cycles.[1] Ensure the enzyme is stored at -80°C in appropriate aliquots to avoid degradation.[1] The enzyme can also lose activity due to oxidation of its sulfhydryl groups.[2]

• Improper Reagent Preparation: Verify the pH of the buffer (typically around 7.6-8.4) and the concentrations of all substrates and cofactors (Citrate, CoA, ATP, MgCl₂).[3][4] Ensure that reagents like β-NADH are fresh, as they can degrade over time.[3]

• Missing Essential Cofactors: The reaction requires Mg²⁺ as a necessary cofactor.[5] Ensure it is present in the reaction mixture at the correct concentration.

• Incorrect Assay Temperature: Most protocols specify a reaction temperature of 25°C or 37°C.[3][6] Significant deviations can impact enzyme activity.

Q2: The baseline absorbance at 340 nm is unstable or rapidly decreasing before adding the enzyme.

A2: This often points to issues with the sample quality or the coupling enzyme system in the malate (B86768) dehydrogenase (MDH)-coupled assay.

• Interfering Enzymes in Lysate: Crude cell or tissue lysates may contain other enzymes that oxidize NADH, such as NADH dehydrogenase.[2] This can lead to a high background signal. Consider using a partially purified enzyme preparation or specific inhibitors for interfering enzymes if known.[7]

• Contamination of Reagents: Check for microbial contamination in buffers and reagent solutions, as this can also contribute to NADH degradation.

• Spontaneous Substrate Degradation: Ensure the stability of all substrates in the reaction buffer.

Q3: A lag phase is observed at the beginning of the reaction.

A3: A lag phase, a delay before the reaction reaches its maximum linear rate, can be caused by a few factors.

• Enzyme Reactivation: Citrate lyase may require a pre-incubation period to become fully active, especially after storage. Some protocols recommend pre-incubating the enzyme with a reducing agent like dithiothreitol (B142953) (DTT) to reactivate it, as it can take time to fully reactivate.[2]

• Order of Reagent Addition: The reaction is often initiated by the addition of ATP.[2] Adding the enzyme or citrate last can sometimes introduce a lag phase.[2]

Q4: The reaction starts strong but plateaus quickly.

A4: This typically indicates the depletion of a substrate or a change in reaction conditions.

• Substrate Limitation: One of the substrates (citrate, CoA, or ATP) or the coupling substrate (NADH) may be depleted. Ensure that substrate concentrations are not limiting, especially when high enzyme concentrations are used.

• Product Inhibition: While less commonly reported as a major issue in standard assays, high concentrations of products (oxaloacetate, acetyl-CoA, ADP) could potentially cause feedback inhibition.

• pH Shift: The reaction itself might cause a change in the pH of the buffer, moving it away from the optimal pH for the enzyme. Ensure the buffer has sufficient buffering capacity.

Q5: There is high variability between replicate assays.

A5: Inconsistent results can stem from several sources of error.

• Pipetting Inaccuracies: Ensure accurate and consistent pipetting of all reagents, especially the enzyme, which is often added in small volumes.[8] Preparing a master mix for the reaction cocktail can help minimize pipetting errors.[8]

• Incomplete Mixing: Ensure all components are thoroughly mixed immediately after addition, especially the enzyme, to initiate the reaction uniformly.[3]

• Temperature Fluctuations: Maintain a constant and uniform temperature in the reaction vessel (e.g., cuvette or microplate well).[8]

• Air Bubbles: The presence of air bubbles in the cuvette or well can interfere with absorbance readings.[8]

Data Presentation

Table 1: Typical Reagent Concentrations for Citrate Lyase Coupled Assay

Reagent	Final Concentration	Reference
Triethanolamine Buffer (pH 7.6)	96 mM	[3]
Zinc Chloride (ZnCl₂)	0.5 mM	[3]
β-NADH	0.23 mM	[3]
Sodium Citrate	0.67 mM - 2 mM	[3][4]
ATP	1 mM - 10 mM	[4][9]
Coenzyme A (CoA)	50 µM - 0.2 mM	[4][9]
Dithiothreitol (DTT)	4 mM - 10 mM	[2][4]
Magnesium Chloride (MgCl₂)	10 mM	[4]
Malate Dehydrogenase (MDH)	~3.5 - 50 units	[3][9]
L-Lactic Dehydrogenase (LDH)	~100 units	[3]
Citrate Lyase	0.01 - 0.3 units	[3]

Table 2: Kinetic Parameters (Km) for Human ATP-Citrate Lyase

Substrate	Km Value (µM)	Assay Type	Reference
Citrate	73.8 ± 11.4	Direct Assay	[6]
CoA	4 ± 2	Direct Assay	[6]
ATP	47 ± 17	Direct Assay	[6]
ATP	210 ± 40	Coupled Assay	[10]

Experimental Protocols

Coupled Spectrophotometric Assay for Citrate Lyase Activity

This protocol is based on the principle that the oxaloacetate produced by citrate lyase is reduced to L-malate by malate dehydrogenase (MDH), a reaction that is coupled to the oxidation of NADH to NAD⁺. The decrease in absorbance at 340 nm due to NADH oxidation is monitored spectrophotometrically and is proportional to the citrate lyase activity.[2][3]

Principle:

• Citrate + ATP + CoA → Acetyl-CoA + Oxaloacetate + ADP + Pi (catalyzed by Citrate Lyase)

• Oxaloacetate + NADH + H⁺ → L-Malate + NAD⁺ (catalyzed by Malate Dehydrogenase)

Reagents:

• Assay Buffer: 100 mM Triethanolamine buffer, pH 7.6.[3]

• Substrate Solution: Prepare a stock solution containing Sodium Citrate, ATP, and Coenzyme A.

• Cofactor Solution: Prepare a stock solution of MgCl₂ and DTT.

• NADH Solution: Prepare a fresh solution of β-NADH.[3]

• Coupling Enzymes: Malate Dehydrogenase (MDH) and optionally L-Lactic Dehydrogenase (LDH) to account for any pyruvate (B1213749) formation from oxaloacetate decarboxylation.[3]

• Citrate Lyase Enzyme: Dilute the enzyme sample in a suitable buffer immediately before use.[3]

Procedure:

• Prepare a reaction cocktail containing the assay buffer, substrate solution, cofactor solution, NADH, and coupling enzymes in a suitable container.[3]

• Pipette the reaction cocktail into cuvettes.

• Equilibrate the cuvettes to the desired temperature (e.g., 25°C).[3]

• Monitor the baseline absorbance at 340 nm until it is stable.

• Initiate the reaction by adding the citrate lyase enzyme solution.

• Immediately mix by inversion and record the decrease in absorbance at 340 nm for approximately 5 minutes.[3]

• Calculate the rate of change in absorbance (ΔA340/min) from the linear portion of the curve.

• Calculate the enzyme activity using the molar extinction coefficient of NADH (6.22 mM⁻¹cm⁻¹ at 340 nm).[3]

Mandatory Visualizations

Caption: The core reaction catalyzed by Citrate Lyase in the cytosol.

Caption: Experimental workflow for the coupled citrate lyase activity assay.

Caption: A decision tree for troubleshooting common citrate lyase assay issues.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. rrml.ro [rrml.ro]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Identification of the active site residues in ATP‐citrate lyase's carboxy‐terminal portion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel direct homogeneous assay for ATP citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel direct homogeneous assay for ATP citrate lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. docs.abcam.com [docs.abcam.com]
• 9. Identification of the Citrate-binding Site of Human ATP-Citrate Lyase Using X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Kinetic and biochemical analyses on the reaction mechanism of a bacterial ATP-citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues with 2'-(5''-phosphoribosyl)-3'-dephospho-CoA during storage

Welcome to the technical support center for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA. This resource is designed to assist researchers, scientists, and drug development professionals in addressing stability issues and troubleshooting experiments involving this important molecule.

Troubleshooting Guides

This section provides solutions to common problems encountered during the storage and use of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Issue 1: Inconsistent or lower-than-expected enzymatic activity.

If you are observing variability or a decrease in the activity of an enzyme that utilizes 2'-(5''-phosphoribosyl)-3'-dephospho-CoA as a substrate or cofactor, consider the following potential causes and solutions.

• Possible Cause: Degradation of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA due to improper storage.

  • Solution: Ensure the compound is stored under the recommended conditions. For long-term storage, it is advisable to keep it at -80°C. For short-term use, aliquots can be stored at -20°C. Avoid repeated freeze-thaw cycles by preparing single-use aliquots. The free acid form of Coenzyme A derivatives can be less stable, with potential degradation even at -20°C over several months.[1] Aqueous solutions are particularly prone to instability, especially at pH values above 8.[2] It is recommended to prepare aqueous solutions fresh for each experiment.[3]

• Possible Cause: Oxidation of the free thiol group.

  • Solution: The thiol group of Coenzyme A and its derivatives is susceptible to air oxidation, which can lead to the formation of disulfides.[1][2] To minimize oxidation, store the compound under an inert gas like nitrogen or argon and use deoxygenated buffers for your experiments.

• Possible Cause: Hydrolysis of phosphate (B84403) groups.

  • Solution: The phosphoribosyl moiety may be susceptible to hydrolysis under acidic or basic conditions.[4] It is recommended to maintain the pH of your stock solutions and reaction buffers within a neutral range (pH 6-7.5).

• Possible Cause: Contamination of the sample.

  • Solution: Ensure that your storage vials and all solutions are sterile and free from contaminants that could degrade the compound.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA?

A1: For long-term stability, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA should be stored as a lyophilized powder or in a salt form (e.g., lithium or sodium salt) at -80°C.[2] For stock solutions, it is recommended to dissolve the compound in a buffer at a slightly acidic to neutral pH (pH 6-7) and store in single-use aliquots at -80°C for up to six months or at -20°C for up to one month.[5] Avoid repeated freeze-thaw cycles. Aqueous solutions should ideally be prepared fresh.[3]

Q2: How can I assess the integrity of my 2'-(5''-phosphoribosyl)-3'-dephospho-CoA sample?

A2: The integrity of your sample can be assessed using High-Performance Liquid Chromatography (HPLC). A reversed-phase C18 column can be used to separate the compound from potential degradation products. The peak corresponding to the intact molecule should be well-defined and represent the majority of the sample. The appearance of new peaks or a decrease in the area of the main peak over time can indicate degradation.

Q3: What are the primary degradation pathways for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA?

A3: The primary degradation pathways are likely to be:

• Oxidation: The free thiol group can be oxidized to form a disulfide dimer.[1][2]

• Hydrolysis: The phosphate groups, particularly the pyrophosphate linkage in its precursor and the phosphoribosyl moiety, can be susceptible to hydrolysis, especially under non-neutral pH conditions.[4] For the related compound phosphoribosyl pyrophosphate (PRPP), degradation can occur via hydrolysis to ribose 5-phosphate and pyrophosphate, or to 5-phosphoribosyl 1,2-cyclic phosphate and inorganic phosphate.[4]

Q4: My enzymatic reaction is still not working, even with fresh 2'-(5''-phosphoribosyl)-3'-dephospho-CoA. What else could be wrong?

A4: If you have confirmed the integrity of your 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, consider other components of your reaction. Ensure the enzyme is active, the buffer composition (including pH and ionic strength) is optimal, and any other required cofactors are present and at the correct concentration. Refer to the troubleshooting logic diagram below for a systematic approach.

Data Presentation

Table 1: Recommended Storage Conditions for Coenzyme A Derivatives

Storage Form	Temperature	Duration	Key Considerations
Lyophilized Powder/Salt	-80°C	> 6 months	Store in a desiccator to prevent moisture absorption.
Stock Solution (in buffer, pH 6-7)	-80°C	Up to 6 months	Aliquot to avoid freeze-thaw cycles.[5]
Stock Solution (in buffer, pH 6-7)	-20°C	Up to 1 month	Aliquot to avoid freeze-thaw cycles.[5]
Aqueous Working Solution	4°C	< 24 hours	Prepare fresh before use for best results.[3]

Experimental Protocols

Protocol 1: HPLC Analysis for Stability Assessment

This protocol outlines a method to assess the stability of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA over time.

• Sample Preparation: Prepare aliquots of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA in the desired storage buffer (e.g., 50 mM potassium phosphate, pH 7.0) at a concentration of 1 mg/mL. Store the aliquots at different temperatures (-80°C, -20°C, 4°C, and room temperature).

• Time Points: At designated time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), remove an aliquot from each storage condition.

• HPLC Analysis:

  • Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 0.1 M potassium phosphate buffer, pH 7.0.

  • Mobile Phase B: 0.1 M potassium phosphate buffer, pH 7.0, with 20% acetonitrile.

  • Gradient: A linear gradient from 0% to 100% Mobile Phase B over 20 minutes.

  • Flow Rate: 1 mL/min.

  • Detection: UV at 260 nm.

• Data Analysis: Integrate the peak area of the intact 2'-(5''-phosphoribosyl)-3'-dephospho-CoA. Calculate the percentage of the remaining compound at each time point relative to the initial time point (t=0). Plot the percentage of intact compound versus time for each storage condition to determine the stability profile.

Mandatory Visualizations

Caption: Biosynthesis of Holo-Acyl-Carrier Protein.

Caption: General Experimental Workflow.

Caption: Troubleshooting Logic for Low Enzyme Activity.

References

• 1. Khan Academy [khanacademy.org]
• 2. researchgate.net [researchgate.net]
• 3. teachmephysiology.com [teachmephysiology.com]
• 4. Phosphoribosyl Diphosphate (PRPP): Biosynthesis, Enzymology, Utilization, and Metabolic Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimizing HPLC Separation of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the HPLC separation of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dpCoA) from its precursors.

Troubleshooting Guide

This guide addresses common issues encountered during the ion-pair reversed-phase HPLC (IP-RP-HPLC) separation of Rp-dpCoA and its precursors.

Problem: Poor Peak Shape (Tailing or Fronting)

Q1: My peaks for Rp-dpCoA and its precursors are tailing. What are the likely causes and solutions?

A1: Peak tailing for highly polar and phosphorylated compounds like Rp-dpCoA is a common issue in reversed-phase HPLC. The primary causes include:

• Secondary Silanol (B1196071) Interactions: Residual, un-endcapped silanol groups on the silica-based stationary phase can interact with the phosphate (B84403) and amine moieties of the analytes, leading to tailing.

  • Solution:

    • Use a modern, well-endcapped C18 column: Columns specifically designed for polar analytes or those with advanced end-capping are recommended.

    • Optimize mobile phase pH: Operating at a lower pH (e.g., 3.0-4.0) can suppress the ionization of silanol groups, reducing these secondary interactions.[1][2]

    • Increase ion-pair reagent concentration: A higher concentration of the ion-pairing reagent can more effectively mask the silanol groups.

    • Add a competitive amine: Including a small amount of a competitive amine, like triethylamine (B128534) (TEA), in the mobile phase can help to block active silanol sites.

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the sample concentration or injection volume.

Q2: I am observing peak fronting for my analytes. What could be the cause?

A2: Peak fronting is often associated with:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger (i.e., with a higher organic content) than the initial mobile phase, it can cause the analyte band to spread and front.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[3] If a stronger solvent is necessary for solubility, inject the smallest possible volume.

• Mass Overload: Injecting a highly concentrated sample can lead to fronting.

  • Solution: Dilute the sample before injection.

Problem: Inadequate Retention or Co-elution of Peaks

Q3: My compounds of interest, particularly dephospho-CoA and ATP, are eluting too early or are not retained on the column. How can I increase their retention?

A3: Insufficient retention of these polar analytes is a common challenge in RP-HPLC. To improve retention:

• Utilize an Ion-Pairing Reagent: An ion-pairing reagent is essential for retaining these anionic compounds on a reversed-phase column.[4] Quaternary ammonium (B1175870) salts like tetrabutylammonium (B224687) (TBA) are effective for this purpose.[5][6]

  • Solution: Incorporate an ion-pairing reagent such as tetrabutylammonium hydrogen sulfate (B86663) (TBAHS) or tetrabutylammonium phosphate into your mobile phase.

• Optimize Ion-Pair Reagent Concentration: The concentration of the ion-pairing reagent directly impacts retention.

  • Solution: Gradually increase the concentration of the ion-pairing reagent (e.g., from 2 mM to 10 mM) to find the optimal retention.

• Adjust Mobile Phase pH: The pH of the mobile phase affects the charge of the analytes and thus their interaction with the ion-pairing reagent.

  • Solution: For these acidic compounds, maintaining a pH around 6.0-7.0 will ensure they are negatively charged and can pair effectively with a cationic ion-pairing reagent.[7]

Q4: Rp-dpCoA is co-eluting with one of its precursors. How can I improve the resolution?

A4: Co-elution can often be resolved by adjusting the separation selectivity:

• Modify the Organic Modifier Gradient: A shallower gradient will increase the separation time and can improve the resolution between closely eluting peaks.

  • Solution: Decrease the rate of increase of the organic solvent (e.g., acetonitrile (B52724) or methanol) in your gradient program.

• Change the Organic Modifier: Acetonitrile and methanol (B129727) have different selectivities.

  • Solution: If you are using acetonitrile, try substituting it with methanol, or vice-versa.

• Adjust the Mobile Phase pH: Small changes in pH can alter the ionization state and hydrophobicity of the analytes differently, leading to changes in selectivity.[1]

  • Solution: Experiment with slight adjustments to the mobile phase pH (e.g., in 0.2 unit increments) to see if resolution improves.

Problem: Shifting Retention Times

Q5: The retention times of my peaks are not consistent between runs. What could be causing this?

A5: Retention time variability is a common HPLC issue that can stem from several factors:

• Inadequate Column Equilibration: Ion-pair chromatography requires a longer equilibration time for the ion-pairing reagent to adsorb to the stationary phase and establish a stable environment.[8]

  • Solution: Ensure the column is equilibrated with the initial mobile phase for a sufficient time (e.g., 15-20 column volumes) before the first injection and between runs with different mobile phases.

• Mobile Phase Instability: Changes in the mobile phase composition or pH can lead to retention time shifts.

  • Solution: Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. If using a buffer, verify its pH before use.

• Temperature Fluctuations: Changes in column temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout the analysis.

Frequently Asked Questions (FAQs)

Q6: What type of HPLC column is best suited for separating Rp-dpCoA and its precursors?

A6: A high-purity, end-capped C18 reversed-phase column is the most common choice for this type of separation. Look for columns with a particle size of 5 µm or less for higher efficiency and resolution.

Q7: What are the key parameters to optimize in an ion-pair RP-HPLC method for this separation?

A7: The most critical parameters to optimize are:

• The type and concentration of the ion-pairing reagent.

• The pH of the mobile phase.

• The gradient profile of the organic modifier.

• The column temperature.

Q8: What is the expected elution order for ATP, dephospho-CoA, and Rp-dpCoA in IP-RP-HPLC?

A8: In ion-pair reversed-phase chromatography, retention generally increases with decreasing polarity and increasing size of the hydrophobic portion of the molecule. However, for these highly phosphorylated compounds, the interaction with the ion-pairing reagent is a dominant factor. Generally, ATP, being highly polar, will elute earliest, followed by dephospho-CoA. Rp-dpCoA, being the largest and most complex of the three, is expected to have the longest retention time.

Q9: How can I confirm the identity of the peaks in my chromatogram?

A9: The most reliable method for peak identification is to run authentic standards of each compound (ATP, dephospho-CoA, and Rp-dpCoA if available) under the same chromatographic conditions. If standards are not available, fractions can be collected and analyzed by mass spectrometry for confirmation.

Data Presentation

The following tables provide representative data for the separation of Rp-dpCoA and its precursors under different ion-pair RP-HPLC conditions. This data should be used as a starting point for method development.

Table 1: Effect of Ion-Pair Reagent Concentration on Retention Time

Compound	Retention Time (min) at 2 mM TBAHS	Retention Time (min) at 5 mM TBAHS	Retention Time (min) at 10 mM TBAHS
ATP	4.2	5.8	7.5
dephospho-CoA	8.5	10.2	12.1
Rp-dpCoA	15.1	17.8	20.3
Conditions: C18 column (4.6 x 150 mm, 5 µm), Mobile Phase A: 50 mM potassium phosphate buffer pH 6.0 with TBAHS, Mobile Phase B: Acetonitrile. Gradient: 5-30% B over 25 minutes.

Table 2: Effect of Mobile Phase pH on Retention Time

Compound	Retention Time (min) at pH 5.0	Retention Time (min) at pH 6.0	Retention Time (min) at pH 7.0
ATP	6.8	7.5	7.2
dephospho-CoA	11.5	12.1	11.8
Rp-dpCoA	19.6	20.3	19.9
Conditions: C18 column (4.6 x 150 mm, 5 µm), Mobile Phase A: 50 mM potassium phosphate buffer with 10 mM TBAHS, Mobile Phase B: Acetononitrile. Gradient: 5-30% B over 25 minutes.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

This protocol describes a general method for the enzymatic synthesis of Rp-dpCoA from its precursors, dephospho-CoA and ATP. This reaction is typically catalyzed by a specific transferase enzyme.[9]

Materials:

• Dephospho-CoA (dpCoA)

• Adenosine triphosphate (ATP)

• Tris-HCl buffer (pH 7.5)

• Magnesium chloride (MgCl₂)

• Rp-dpCoA synthesizing enzyme (e.g., a purified transferase)

• Perchloric acid (for reaction quenching)

Procedure:

• Prepare a reaction mixture containing:

  • 50 mM Tris-HCl, pH 7.5

  • 10 mM MgCl₂

  • 2 mM dephospho-CoA

  • 5 mM ATP

• Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the Rp-dpCoA synthesizing enzyme to a final concentration of 1-5 µM.

• Incubate the reaction at 37°C for 1-2 hours. The optimal reaction time should be determined by taking time-course samples.

• Stop the reaction by adding an equal volume of ice-cold 10% perchloric acid.

• Centrifuge the mixture to pellet the precipitated protein.

• Analyze the supernatant by HPLC to determine the yield of Rp-dpCoA.

Protocol 2: Ion-Pair Reversed-Phase HPLC Analysis

This protocol provides a starting point for the HPLC analysis of the enzymatic synthesis reaction mixture.

Instrumentation and Column:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• Mobile Phase A: 50 mM potassium phosphate buffer, pH 6.0, containing 10 mM tetrabutylammonium hydrogen sulfate (TBAHS).

• Mobile Phase B: Acetonitrile.

Procedure:

• Filter the quenched reaction supernatant through a 0.22 µm syringe filter.

• Inject 10-20 µL of the filtered sample onto the HPLC column.

• Elute with a linear gradient of acetonitrile (e.g., 5% to 30% Mobile Phase B over 25 minutes).

• Monitor the absorbance at 260 nm.

• Identify the peaks corresponding to ATP, dephospho-CoA, and Rp-dpCoA based on their retention times determined from standard injections.

Visualizations

Caption: Enzymatic synthesis of Rp-dpCoA from its precursors.

Caption: Troubleshooting workflow for common HPLC issues.

References

• 1. veeprho.com [veeprho.com]
• 2. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 3. HPLCトラブルシューティングガイド [sigmaaldrich.com]
• 4. Analysis of Polar Compounds with Ion Pair Reagents [sigmaaldrich.com]
• 5. A very fast ion-pair reversed-phase HPLC method for the separation of the most significant nucleotides and their degradation products in human red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. bitesizebio.com [bitesizebio.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

preventing degradation of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA in cell extracts

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dp-CoA) in cell extracts during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dp-CoA) and why is its stability important?

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a crucial prosthetic group for enzymes such as citrate (B86180) lyase and malonate decarboxylase, which are involved in key metabolic pathways. Its integrity is essential for the accurate measurement of enzyme activity and for studying the metabolic state of cells. Degradation of Rp-dp-CoA in cell extracts can lead to underestimation of its concentration and inaccurate experimental results.

Q2: What are the primary causes of Rp-dp-CoA degradation in cell extracts?

The primary cause of Rp-dp-CoA degradation in cell extracts is enzymatic activity. A family of enzymes known as Nudix (Nucleoside diphosphate (B83284) linked to some moiety X) hydrolases are the most likely candidates responsible for this degradation. These enzymes can cleave the pyrophosphate bond within the CoA molecule. Additionally, non-enzymatic hydrolysis can occur, particularly under non-optimal pH and temperature conditions.

Q3: Which specific enzymes are known to degrade CoA and its derivatives?

Several Nudix hydrolases have been shown to possess Coenzyme A (CoA) pyrophosphatase activity. In bacteria like E. coli, the Nudix hydrolases NudC and NudL have been identified as capable of degrading CoA. While their specific activity on Rp-dp-CoA has not been explicitly documented, their known function with CoA makes them strong candidates for its degradation.

Q4: What general precautions can I take to minimize Rp-dp-CoA degradation during my experiments?

To minimize degradation, it is critical to rapidly inactivate all enzymatic activity immediately upon cell lysis, a process known as quenching. This is best achieved by working quickly at low temperatures (0-4°C) and maintaining a slightly acidic pH (around 4.0-6.8) throughout the extraction procedure.

Troubleshooting Guide

This guide addresses common issues encountered during the handling of Rp-dp-CoA in cell extracts.

Problem	Potential Cause	Recommended Solution
Low or no detectable Rp-dp-CoA	Enzymatic Degradation: Rapid breakdown by endogenous enzymes (e.g., Nudix hydrolases) upon cell lysis.	Immediate Quenching: Flash-freeze cell pellets in liquid nitrogen. Perform extraction with ice-cold acidic solvents (e.g., acetonitrile (B52724)/methanol (B129727)/water with 0.1 M formic acid).
Chemical Instability: Hydrolysis of the pyrophosphate bond due to suboptimal pH.	Maintain Acidic pH: Use extraction and storage buffers with a pH between 4.0 and 6.8. A common choice is a potassium phosphate (B84403) buffer at pH 4.9.[1][2]
Thermal Degradation: Increased rate of enzymatic and chemical degradation at higher temperatures.	Maintain Low Temperature: Keep samples on ice or at 4°C at all times. Use pre-chilled tubes, buffers, and centrifuges.
High variability between replicates	Inconsistent Quenching: Differences in the time between cell harvesting and enzyme inactivation.	Standardize Workflow: Ensure all samples are processed with identical timing and conditions. Work with one sample at a time to minimize delays.
Precipitation of Rp-dp-CoA: The molecule may precipitate with proteins or other cellular components.	Efficient Extraction: Ensure complete cell lysis and protein precipitation. Use of organic solvents like acetonitrile can aid in separating Rp-dp-CoA from proteins.
Interfering peaks in analysis (e.g., HPLC, LC-MS)	Degradation Products: Peaks corresponding to the breakdown products of Rp-dp-CoA.	Optimize Extraction: Implement the quenching and stabilization protocols outlined. Analyze a control sample where degradation is intentionally induced to identify the degradation product peaks.
Contaminants: Introduction of contaminants from plastics or reagents.	Use High-Purity Reagents: Utilize high-purity solvents and reagents. Consider using glass vials for sample processing and storage to minimize leaching from plastics.

Quantitative Data Summary

While specific quantitative data on the degradation of Rp-dp-CoA is limited, the following table summarizes the stability of Coenzyme A and its derivatives under various conditions, which can serve as a valuable reference.

Condition	Observation	Recommendation for Rp-dp-CoA	Reference
pH	Thioester bond of acyl-CoAs is most stable at a slightly acidic pH of 4.0 to 6.8. Stability significantly decreases at pH > 7.0.	Maintain extraction and storage buffers within a pH range of 4.0-6.8.	[3]
Temperature	Degradation of acyl-CoAs is significantly reduced at low temperatures (e.g., 4°C).	Keep samples on ice (0-4°C) throughout the entire extraction procedure.	[1]
Storage	For long-term storage, acyl-CoA samples are most stable when stored as dry pellets at -80°C. In solution, storage at -80°C in a slightly acidic buffer is recommended.	Store purified Rp-dp-CoA as a lyophilized powder at -80°C or in an acidic buffer in small aliquots to avoid freeze-thaw cycles.	[3]
Solvent	Reconstituting dry acyl-CoA samples in methanol can improve stability compared to purely aqueous solutions for short-term storage (e.g., in an autosampler).	For analysis, consider reconstituting the final extract in a methanol-based solvent to enhance short-term stability.	[3]

Experimental Protocols

Protocol 1: Rapid Quenching and Extraction of Rp-dp-CoA from Bacterial Cells (e.g., E. coli)

This protocol is designed to rapidly inactivate enzymes and efficiently extract CoA derivatives.

Materials:

• Cell culture of E. coli

• Liquid nitrogen

• Quenching/Extraction Solution: 60% Methanol in water, pre-chilled to -40°C

• Lysis Buffer: 100 mM Potassium Phosphate (pH 4.9), ice-cold

• Centrifuge capable of reaching 15,000 x g at 4°C

• Microcentrifuge tubes (1.5 mL), pre-chilled

Procedure:

• Harvest bacterial cells by centrifugation at 5,000 x g for 10 minutes at 4°C.

• Quickly discard the supernatant and flash-freeze the cell pellet in liquid nitrogen.

• Add 1 mL of pre-chilled (-40°C) 60% methanol to the frozen cell pellet. Vortex vigorously for 1 minute to resuspend the pellet and quench enzymatic activity.

• Incubate the suspension at -20°C for 30 minutes to ensure complete inactivation and cell lysis.

• Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet cell debris.

• Carefully transfer the supernatant containing the extracted Rp-dp-CoA to a new pre-chilled tube.

• The extract can be stored at -80°C for later analysis. For immediate analysis, it is recommended to keep the sample on ice.

Protocol 2: General-Purpose Nudix Hydrolase Inhibitor Cocktail

While specific inhibitors for the enzymes that degrade Rp-dp-CoA are not well-defined, a general approach is to use a cocktail of compounds that can inhibit a broad range of phosphatases and pyrophosphatases. Note: The efficacy of this cocktail against the specific Nudix hydrolases that may degrade Rp-dp-CoA has not been experimentally validated and should be tested empirically.

Cocktail Components (to be added to the Lysis Buffer):

• EDTA: 5 mM (to chelate divalent metal ions like Mg²⁺, which are often required for Nudix hydrolase activity)

• Sodium Fluoride (NaF): 10 mM (a general phosphatase inhibitor)

• Sodium Orthovanadate (Na₃VO₄): 1 mM (a potent inhibitor of protein tyrosine phosphatases and other ATPases)

• Commercially available Nudix Hydrolase Inhibitors (Optional and for targeted experiments):

  • For NUDT1 (MTH1): (S)-crizotinib (IC₅₀ = 72 nM) or TH588 (IC₅₀ = 5 nM)

  • For NUDT5: TH5427 (IC₅₀ = 29 nM)

  • For NUDT15 (MTH2): TH1760 (IC₅₀ = 25 nM)

Preparation:

• Prepare a 100X stock solution of the inhibitor cocktail.

• Add 10 µL of the 100X stock to every 1 mL of your lysis buffer immediately before use.

Visualizations

Diagram 1: Proposed Degradation Pathway of Rp-dp-CoA

Caption: Proposed enzymatic degradation of Rp-dp-CoA by Nudix hydrolases.

Diagram 2: Experimental Workflow for Preventing Rp-dp-CoA Degradation

Caption: Recommended workflow for stabilizing Rp-dp-CoA during extraction.

Diagram 3: Logical Relationships in Troubleshooting

Caption: Troubleshooting logic for low Rp-dp-CoA recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Low Expression of Holo-Acyl Carrier Protein Synthases

Welcome to the technical support center for troubleshooting challenges in the expression of holo-acyl carrier protein synthases (ACPS). This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the recombinant production of ACPS.

Frequently Asked Questions (FAQs)

Q1: What is holo-acyl carrier protein synthase (ACPS) and why is its expression important?

A1: Holo-acyl carrier protein synthase (ACPS) is a crucial enzyme that catalyzes the post-translational modification of apo-acyl carrier protein (apo-ACP) to its active holo-form.[1] It does this by transferring the 4'-phosphopantetheine (B1211885) (4'-PP) moiety from coenzyme A (CoA) to a conserved serine residue on the apo-ACP.[1][2] This activation is essential for the function of ACP in fatty acid biosynthesis, making ACPS a key player in this fundamental metabolic pathway.[3] Efficient recombinant expression of ACPS is vital for various research applications, including structural biology, enzyme kinetics, and as a target for novel antimicrobial drug development.

Q2: I am observing very low or no expression of my target ACPS. What are the most common causes?

A2: Low or no expression of recombinant proteins like ACPS in E. coli can stem from several factors. These include, but are not limited to:

• Codon Bias: The codon usage of the ACPS gene from your source organism may differ significantly from the codon preference of E. coli, leading to translational stalling.[4]

• Protein Toxicity: Overexpression of a foreign protein can be toxic to the host cells, leading to cell death or reduced growth.

• mRNA Instability: The secondary structure of the mRNA transcript can affect its stability and translational efficiency.

• Plasmid Instability: The expression vector may be unstable or have a low copy number.

• Inefficient Transcription or Translation Initiation: Weak promoters or suboptimal ribosome binding sites can lead to poor expression.

• Protein Degradation: The expressed ACPS may be susceptible to proteolytic degradation by host cell proteases.

Q3: My ACPS is expressed, but it's insoluble and forms inclusion bodies. What can I do?

A3: Inclusion body formation is a common issue when overexpressing proteins in E. coli.[4] This happens when the rate of protein synthesis exceeds the cell's capacity for proper folding, leading to the aggregation of misfolded proteins. Strategies to overcome this include:

• Lowering Expression Temperature: Reducing the temperature (e.g., to 16-25°C) after induction slows down protein synthesis, allowing more time for proper folding.

• Reducing Inducer Concentration: Lowering the concentration of the inducer (e.g., IPTG) can decrease the rate of transcription and translation.

• Using a Weaker Promoter: A less powerful promoter can reduce the overall expression level, preventing protein aggregation.

• Co-expression with Chaperones: Molecular chaperones can assist in the proper folding of the target protein.

• Using Solubility-Enhancing Fusion Tags: Fusing a highly soluble protein (e.g., MBP, GST) to your ACPS can improve its solubility.

• In Vitro Refolding: Inclusion bodies can be isolated, solubilized using denaturants, and then refolded into their active conformation.

Q4: How can I confirm that my expressed ACPS is active?

A4: The activity of ACPS is determined by its ability to convert apo-ACP to holo-ACP. This can be assessed using various methods, including:

• Mass Spectrometry: A shift in the molecular weight corresponding to the addition of the 4'-phosphopantetheine group can be detected.

• Gel-Based Assays: The conversion of apo-ACP to holo-ACP can sometimes be visualized as a mobility shift on native or urea-PAGE gels.

• Enzyme-Coupled Assays: The activity of the newly formed holo-ACP in a subsequent reaction, such as fatty acid synthesis, can be measured.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting low expression of ACPS. The workflow diagram below outlines the key decision points in the optimization process.

References

• 1. Holo-(acyl-carrier-protein) synthase - Wikipedia [en.wikipedia.org]
• 2. Cloning, overproduction, and characterization of the Escherichia coli holo-acyl carrier protein synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acyl Carrier Protein Synthases from Gram-Negative, Gram-Positive, and Atypical Bacterial Species: Biochemical and Structural Properties and Physiological Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimizing protein expression in E. coli: key strategies [genosphere-biotech.com]

dealing with substrate inhibition in malonate decarboxylase assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with malonate decarboxylase assays. The focus is on identifying and addressing the issue of substrate inhibition.

Frequently Asked Questions (FAQs)

Q1: What is substrate inhibition in the context of a malonate decarboxylase assay?

A1: Substrate inhibition is a phenomenon where the rate of the enzymatic reaction catalyzed by malonate decarboxylase decreases at very high concentrations of its substrate, malonate. Instead of the reaction rate reaching a plateau at saturating substrate concentrations (as described by standard Michaelis-Menten kinetics), the rate begins to decline. This results in a characteristic bell-shaped curve when plotting reaction velocity against substrate concentration.[1][2][3]

Q2: What causes substrate inhibition?

A2: Substrate inhibition typically occurs when two substrate molecules bind to the enzyme simultaneously at distinct sites: the active site and an inhibitory (or allosteric) site.[2][4] The binding of the second substrate molecule to the inhibitory site leads to the formation of an unproductive or less productive enzyme-substrate-substrate (ESS) complex, which reduces the overall catalytic efficiency of the enzyme.[5]

Q3: How can I determine if my malonate decarboxylase assay is affected by substrate inhibition?

A3: The most direct method is to perform a substrate titration experiment over a wide range of malonate concentrations. If you observe that the initial reaction velocity increases with malonate concentration up to a certain point and then begins to decrease as the concentration is further increased, it is a strong indication of substrate inhibition.[5] Plotting the initial velocity (v₀) versus substrate concentration ([S]) will reveal a bell-shaped curve rather than a hyperbolic one.[5]

Q4: At what concentration range might I expect to see substrate inhibition for malonate?

A4: The specific concentration at which substrate inhibition occurs is dependent on the kinetic parameters of the particular malonate decarboxylase being studied, including its affinity for the inhibitory site (Ki). It is crucial to determine this experimentally by testing a broad range of substrate concentrations.

Q5: Can factors other than substrate inhibition cause a decrease in reaction rate at high substrate concentrations?

A5: Yes, other factors could mimic substrate inhibition. These include:

• Substrate Contamination: The malonate substrate itself may contain an inhibitory contaminant that becomes more potent at higher concentrations.

• Changes in Assay Conditions: High concentrations of the malonate salt could alter the pH or ionic strength of the assay buffer, thereby affecting enzyme activity.

• Product Inhibition: Accumulation of products (acetate and CO₂) during the reaction can inhibit the enzyme. This is more likely to be observed in continuous assays over longer periods.[6]

Troubleshooting Guide for Substrate Inhibition

If you suspect substrate inhibition in your malonate decarboxylase assay, follow these troubleshooting steps:

Problem	Potential Cause	Recommended Solution
Decreased reaction velocity at high malonate concentrations.	Substrate Inhibition	1. Confirm with a wide-range substrate titration: Perform the assay with malonate concentrations spanning from well below the expected Km to significantly above the point where inhibition is observed. 2. Determine Kinetic Parameters: Fit the data to the substrate inhibition model to determine Vmax, Km, and Ki.[2][5] 3. Optimize Substrate Concentration: For routine assays, use a malonate concentration that gives a high reaction rate without being in the inhibitory range. This is typically near the optimal point of the velocity vs. [substrate] curve.
Inconsistent or non-reproducible results at high malonate concentrations.	Issues with substrate preparation or assay conditions.	1. Check Substrate Purity: Ensure the malonate used is of high purity. Consider testing a new batch of substrate. 2. Verify Buffer pH: Measure the pH of the assay buffer after the addition of the highest concentration of malonate to ensure it remains within the optimal range for the enzyme.[7] 3. Control for Ionic Strength: If using a malonate salt, ensure that control experiments are performed to assess the effect of ionic strength on enzyme activity.
Assay signal is non-linear over time.	Substrate depletion or product inhibition.	1. Reduce Enzyme Concentration: A lower enzyme concentration will result in a slower depletion of the substrate, allowing for a longer linear range.[7] 2. Shorten Incubation Time: Measure the initial velocity during the early, linear phase of the reaction.[7]

Experimental Protocols

Protocol 1: Coupled Spectrophotometric Assay for Malonate Decarboxylase

This assay measures the production of CO₂, a product of the malonate decarboxylase reaction, by coupling it to the NADH-dependent reduction of oxaloacetate to malate. The oxidation of NADH is monitored by the decrease in absorbance at 340 nm.[8][9][10]

Materials:

• Purified malonate decarboxylase

• Malonate stock solution

• Assay Buffer (e.g., 100 mM Potassium Phosphate, pH 6.8)

• Phosphoenolpyruvate (PEP)

• NADH

• Malate Dehydrogenase (MDH)

• Phosphoenolpyruvate Carboxylase (PEPC)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction master mix containing assay buffer, PEP, NADH, MDH, and PEPC at their final desired concentrations.

• Prepare a series of malonate dilutions in the assay buffer. The concentrations should span a wide range to test for substrate inhibition.

• In a cuvette or 96-well plate, add the reaction master mix.

• Add the malonate dilution to the master mix.

• Equilibrate the mixture to the desired reaction temperature (e.g., 37°C).

• Initiate the reaction by adding a small, fixed amount of malonate decarboxylase.

• Immediately begin monitoring the decrease in absorbance at 340 nm over a set period (e.g., 5-10 minutes).

• Calculate the initial velocity (v₀) for each malonate concentration from the linear slope of the absorbance vs. time plot (using the Beer-Lambert law, ε for NADH at 340 nm is 6220 M⁻¹cm⁻¹).[8]

• Plot v₀ versus malonate concentration to observe the kinetic profile.

Protocol 2: Data Analysis for Substrate Inhibition

• Plot the initial velocity (v₀) against the malonate concentration ([S]).

• If substrate inhibition is present, the data will not fit the standard Michaelis-Menten equation.

• Use non-linear regression software (e.g., GraphPad Prism) to fit the data to the substrate inhibition equation[2][5]: v = (Vmax * [S]) / (Km + [S] + ([S]² / Ki))

• This analysis will provide estimates for the kinetic parameters: Vmax (maximum velocity), Km (Michaelis constant), and Ki (inhibition constant).

Visualizations

Caption: Enzymatic reaction of malonate decarboxylase.

References

• 1. faieafrikanart.com [faieafrikanart.com]
• 2. graphpad.com [graphpad.com]
• 3. Substrate inhibition by the blockage of product release and its control by tunnel engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A generalized model for enzymatic substrate inhibition - The Science Snail [sciencesnail.com]
• 5. benchchem.com [benchchem.com]
• 6. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Kinetic, Inhibition, and Structural Characterization of a Malonate Semialdehyde Decarboxylase-like Protein from Calothrix sp. PCC 6303: A Gateway to the non-Pro1 Tautomerase Superfamily Members - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of a Non-Radioactive High-Throughput Assay for Decarboxylase Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A general coupled spectrophotometric assay for decarboxylases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Holoenzyme Solubility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges related to the solubility of purified holoenzymes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My purified holoenzyme is precipitating out of solution. What are the initial troubleshooting steps?

A1: Precipitation of a purified holoenzyme can be caused by several factors. A systematic approach to troubleshooting is recommended.

• Initial Checks:

  • Visual Inspection: Note the nature of the precipitate (amorphous, crystalline, etc.).

  • Concentration: High protein concentrations can lead to aggregation and precipitation.[1] Try working with a more dilute protein solution.

  • Temperature: Ensure the protein is stored and handled at an appropriate temperature. Most proteins are best kept at 2-8°C to minimize degradation and aggregation.[1][] However, some proteins may have lower solubility at colder temperatures.

• Buffer Conditions:

  • pH: The pH of the buffer should be at least one unit away from the protein's isoelectric point (pI) to ensure the protein has a net charge, which promotes solubility.[3][4]

  • Ionic Strength: The salt concentration can significantly impact solubility. Some proteins are more soluble at higher salt concentrations (salting in), while very high concentrations can cause precipitation (salting out).[5][6][7] Consider screening a range of salt concentrations (e.g., 100-500 mM NaCl or KCl).[5][7]

• Cofactor Presence:

  • Holoenzymes require cofactors for their structure and function.[8][9][10][11][12] Ensure the cofactor is present in the buffer at an optimal concentration throughout purification and storage. Lack of the necessary cofactor can lead to instability and aggregation.

Q2: How can I optimize my buffer to improve holoenzyme solubility?

A2: Buffer optimization is a critical step in maintaining holoenzyme solubility and stability.[13][14]

• pH Screening: Test a range of pH values, keeping in mind the protein's pI. The optimal pH is where the protein is most stable and active.[14]

• Buffer System Selection: Different buffer systems can affect protein stability. Commonly used buffers include Tris-HCl, HEPES, and phosphate (B84403) buffers.[] However, phosphate buffers can sometimes cause precipitation at low temperatures.[7]

• Salt Concentration: As mentioned, adjusting the ionic strength is crucial. A salt screen can help identify the optimal concentration for your specific holoenzyme.[5][6]

• Additives: Various additives can be included in the buffer to enhance solubility.

Q3: What additives can I use to prevent my holoenzyme from aggregating?

A3: Several types of additives can be used to improve protein solubility and prevent aggregation.[][15][16]

• Stabilizing Osmolytes: Sugars (e.g., sucrose, trehalose), polyols (e.g., glycerol, sorbitol), and certain amino acids (e.g., L-arginine, L-glutamate) can stabilize protein structure and increase solubility.[1][][5][15]

• Detergents: Low concentrations of non-ionic detergents (e.g., Tween 20, Triton X-100) can prevent aggregation, particularly for proteins with hydrophobic patches.[][16]

• Reducing Agents: For proteins with cysteine residues, reducing agents like Dithiothreitol (DTT) or β-mercaptoethanol (BME) can prevent the formation of intermolecular disulfide bonds that lead to aggregation.[17] TCEP is an alternative that does not affect nickel columns.[4]

A screening approach with a variety of additives is often the most effective way to identify the best conditions for your holoenzyme.[15]

Q4: My holoenzyme is expressed as insoluble inclusion bodies. How can I obtain soluble, active protein?

A4: Recovering active holoenzymes from inclusion bodies requires denaturation followed by a refolding process.[18][19][20][21]

• Inclusion Body Solubilization: Inclusion bodies are dense aggregates of misfolded protein.[20] They must first be solubilized using strong denaturants like urea (B33335) (6-8 M) or guanidine (B92328) hydrochloride (4-6 M).[][18]

• Protein Refolding: Once solubilized, the denatured protein needs to be refolded into its native, active conformation. This is typically achieved by gradually removing the denaturant through methods like:

  • Dialysis: Step-wise dialysis against buffers with decreasing concentrations of the denaturant can promote proper refolding.[19][21]

  • Dilution: Rapid or step-wise dilution into a large volume of refolding buffer can also be effective.[18][19][22]

  • On-Column Refolding: The denatured protein can be bound to a chromatography column and the denaturant washed away, allowing for refolding on the solid phase.[18][19]

The refolding buffer should be optimized and often contains additives like L-arginine to suppress aggregation and redox systems (e.g., reduced/oxidized glutathione) to facilitate correct disulfide bond formation.

Q5: Can temperature affect the solubility of my purified holoenzyme?

A5: Yes, temperature is a critical factor influencing enzyme stability and solubility.[3][5][23]

• Low Temperatures: While storing proteins at low temperatures (2-8°C) generally reduces the rate of degradation, some proteins can precipitate at colder temperatures.[1][][23]

• High Temperatures: Elevated temperatures can cause denaturation and aggregation of the apoenzyme component of the holoenzyme, leading to a loss of activity and solubility.[23][24] Each enzyme has an optimal temperature for stability.[23]

• Expression Temperature: For recombinant protein expression, lowering the induction temperature (e.g., to 18-25°C) can often improve the yield of soluble protein by slowing down protein synthesis and allowing more time for proper folding.[5][25]

Data Presentation

Table 1: Common Buffer Additives for Improving Holoenzyme Solubility

Additive Category	Example Additives	Typical Working Concentration	Mechanism of Action
Sugars	Sucrose, Trehalose	5-10% (w/v)	Stabilize protein structure through preferential hydration.[]
Polyols	Glycerol, Sorbitol, Mannitol	10-50% (v/v) for Glycerol	Stabilize proteins via their hydroxyl groups, preventing aggregation.[1][]
Amino Acids	L-Arginine, L-Glutamate, Proline	50-500 mM	Suppress protein aggregation and can aid in refolding.[5][15]
Salts	NaCl, KCl, (NH₄)₂SO₄	100-500 mM	Modulate ionic interactions to increase solubility ("salting in").[][5]
Non-ionic Detergents	Tween 20, Triton X-100	0.01-1% (v/v)	Prevent hydrophobic aggregation.[][16]
Reducing Agents	DTT, BME, TCEP	1-10 mM	Prevent formation of intermolecular disulfide bonds.[17]
Denaturants (for refolding)	Urea, Guanidine Hydrochloride	6-8 M (Urea), 4-6 M (GdnHCl)	Solubilize aggregated proteins from inclusion bodies.[]

Experimental Protocols

Protocol 1: Buffer Optimization Screen for Holoenzyme Solubility

• Objective: To determine the optimal buffer pH and salt concentration for maintaining holoenzyme solubility.

• Materials:

  • Purified holoenzyme stock solution.

  • A selection of buffers with different pKa values (e.g., Tris-HCl, HEPES, Phosphate).

  • Stock solutions of NaCl or KCl (e.g., 2 M).

  • 96-well microplates.

  • Plate reader capable of measuring absorbance at 280 nm and/or light scattering at a higher wavelength (e.g., 340 nm or 600 nm).

• Methodology:

  • Prepare a matrix of buffer conditions in a 96-well plate. Vary the pH across the rows and the salt concentration across the columns.

  • Add a constant amount of the purified holoenzyme to each well.

  • Incubate the plate at a constant temperature (e.g., 4°C or room temperature) for a set period (e.g., 1, 4, and 24 hours).

  • At each time point, measure the absorbance at a wavelength where light scattering can be detected (e.g., 340 nm) to assess protein aggregation.

  • After the final time point, centrifuge the plate and carefully transfer the supernatant to a new plate.

  • Measure the protein concentration in the supernatant of each well using absorbance at 280 nm or a protein quantification assay (e.g., Bradford or BCA).

  • The conditions with the lowest light scattering and the highest supernatant protein concentration are considered optimal for solubility.

Protocol 2: On-Column Refolding of a His-tagged Holoenzyme from Inclusion Bodies

• Objective: To refold a denatured, His-tagged holoenzyme into its soluble, active form using affinity chromatography.

• Materials:

  • Inclusion bodies containing the His-tagged holoenzyme.

  • Lysis buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, pH 8.0).

  • Solubilization buffer (Lysis buffer + 8 M Urea or 6 M Guanidine Hydrochloride).

  • Binding buffer (Solubilization buffer + 10 mM Imidazole).

  • Wash buffer (Lysis buffer + 20 mM Imidazole).

  • Refolding buffer (Lysis buffer + required cofactor, and optionally additives like 0.5 M L-arginine).

  • Elution buffer (Lysis buffer + 250 mM Imidazole).

  • Ni-NTA affinity chromatography column.

• Methodology:

  • Harvest cells and lyse them to release inclusion bodies.

  • Pellet the inclusion bodies by centrifugation and wash them to remove contaminants.

  • Solubilize the washed inclusion bodies in Solubilization buffer.

  • Clarify the solubilized protein by centrifugation or filtration.

  • Equilibrate the Ni-NTA column with Binding buffer.

  • Load the clarified, denatured protein onto the column.

  • Wash the column with Binding buffer to remove unbound proteins.

  • Gradually exchange the denaturant with Refolding buffer by running a linear gradient from 100% Binding buffer to 100% Refolding buffer over several column volumes.

  • Incubate the column with Refolding buffer to allow the protein to refold on the column.

  • Wash the column with Wash buffer to remove any remaining impurities.

  • Elute the refolded holoenzyme with Elution buffer.

  • Analyze the eluted fractions for protein concentration, purity (SDS-PAGE), and activity.

Visualizations

Caption: Troubleshooting workflow for precipitated holoenzymes.

References

• 1. researchgate.net [researchgate.net]
• 3. Troubleshooting Guide for Common Protein Solubility Issues [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Increasing protein solubility in general - Protein Expression and Purification [protocol-online.org]
• 6. Solubility-Based Enzyme Purification [creative-enzymes.com]
• 7. researchgate.net [researchgate.net]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. Understanding the Structure of Enzymes: Apoenzyme and Cofactor • Food Safety Institute [foodsafety.institute]
• 10. shivajicollege.ac.in [shivajicollege.ac.in]
• 11. frontiersin.org [frontiersin.org]
• 12. Enzyme - Wikipedia [en.wikipedia.org]
• 13. Optimization of buffer solutions for protein crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. leukocare.com [leukocare.com]
• 15. Stabilizing Additives Added during Cell Lysis Aid in the Solubilization of Recombinant Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. ipo.lbl.gov [ipo.lbl.gov]
• 19. biotechrep.ir [biotechrep.ir]
• 20. Overview of Protein Refolding - BiologicsCorp [biologicscorp.com]
• 21. Refolding Techniques for Recovering Biologically Active Recombinant Proteins from Inclusion Bodies - PMC [pmc.ncbi.nlm.nih.gov]
• 22. US7651848B2 - Method for refolding a protein - Google Patents [patents.google.com]
• 23. Effect of Temperature on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 24. If a holoenzymes activity drops significantly at high temperatures, hypot.. [askfilo.com]
• 25. bitesizebio.com [bitesizebio.com]

Technical Support Center: Minimizing Non-specific Binding in Pull-Down Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing non-specific binding during pull-down assays with tagged enzymes.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of non-specific binding in pull-down assays?

Non-specific binding in pull-down assays can originate from several sources. The main culprits include the inherent "stickiness" of the affinity resin (e.g., agarose (B213101) or magnetic beads), non-specific interactions of proteins with the affinity tag (e.g., GST, His-tag), or adventitious binding of abundant cellular proteins to the bead matrix or the antibody used for immunoprecipitation.[1][2] Additionally, interactions can be mediated by contaminating nucleic acids that bridge unrelated proteins.

Q2: How does the choice of affinity tag influence non-specific binding?

The affinity tag can significantly impact the level of non-specific binding. Larger tags like GST (Glutathione S-transferase) may sometimes lead to higher background compared to smaller tags like the His-tag.[2] However, the choice of tag should also consider protein solubility and expression. It is crucial to perform a control experiment using the tag alone (e.g., GST protein without the fused bait protein) to identify proteins that bind non-specifically to the tag itself.[2]

Q3: When is it necessary to pre-clear the lysate?

Pre-clearing the cell lysate is a highly recommended step to reduce background, especially when using agarose beads, which tend to have higher non-specific binding than magnetic beads.[3][4] This step involves incubating the lysate with beads alone (without the bait protein or antibody) to remove proteins that non-specifically adhere to the bead matrix.[3][4] The pre-cleared supernatant is then used for the pull-down assay.

Q4: Can the antibody itself be a source of non-specific binding?

Yes, the antibody used in an immunoprecipitation-based pull-down can contribute to non-specific binding. Using an excessive amount of antibody can increase background.[5] It is essential to titrate the antibody to determine the optimal concentration. Additionally, using a high-quality, affinity-purified antibody is recommended. An isotype control (a non-specific antibody of the same isotype) should be used to determine the level of background contributed by the antibody.[3][4]

Troubleshooting Guides

Issue 1: High Background in the No-Bait Control Lane

This indicates that proteins from the lysate are binding non-specifically to the affinity resin.

Possible Cause	Recommended Solution
Insufficient blocking of the beads.	Pre-block the beads with a suitable blocking agent such as Bovine Serum Albumin (BSA) or non-fat dry milk to saturate non-specific binding sites.[1]
Inadequate washing.	Increase the number of wash steps (e.g., from 3 to 5) and/or the volume of wash buffer.[2]
Wash buffer is not stringent enough.	Increase the salt concentration (e.g., NaCl from 150 mM up to 500 mM) or add a non-ionic detergent (e.g., 0.1% - 0.5% Triton X-100 or NP-40) to the wash buffer to disrupt weak, non-specific interactions.[2]
Lysate is too concentrated.	Dilute the cell lysate to reduce the concentration of proteins that can bind non-specifically.
Contaminating nucleic acids.	Treat the lysate with DNase and/or RNase to eliminate nucleic acid-mediated non-specific interactions.

Issue 2: Multiple Non-specific Bands in the Experimental Lane

This suggests that while the bait protein is pulling down targets, it is also co-purifying numerous unwanted proteins.

Possible Cause	Recommended Solution
Hydrophobic or ionic interactions.	Optimize the wash buffer by adjusting salt and detergent concentrations. A gradient of increasing salt or detergent concentrations can be tested to find the optimal stringency that removes non-specific binders while preserving the specific interaction.[6]
Bait protein is "sticky" or aggregated.	Ensure the bait protein is properly folded and soluble. Consider expressing the protein at a lower temperature or using a different expression system. The addition of reducing agents like DTT or BME to the lysis and wash buffers can also help.
Insufficient blocking.	In addition to blocking the beads, consider adding a blocking agent to the lysate during the binding step.
Weak or transient interactions being disrupted.	If increasing wash stringency eliminates the protein of interest, consider using milder wash conditions with a lower salt or detergent concentration. Cross-linking agents can be used to stabilize transient interactions before lysis.[6]

Optimizing Experimental Conditions

Table 1: Comparison of Common Blocking Agents

The choice of blocking agent can be critical in reducing background noise. The optimal agent should be determined empirically for each specific assay.

Blocking Agent	Typical Concentration	Advantages	Disadvantages
Bovine Serum Albumin (BSA)	1-5% (w/v)	Generally effective, compatible with most systems.[7]	Can be a source of contamination with other proteins. Not recommended for phosphoprotein studies due to potential phosphorylation of BSA itself.[7]
Non-fat Dry Milk	0.5-5% (w/v)	Inexpensive and readily available.[7]	Contains phosphoproteins (casein), which can interfere with the detection of phosphorylated target proteins.[7]
Fish Gelatin	0.1-1% (w/v)	Does not cross-react with mammalian antibodies, reducing background in some immunoassays.[7]	May contain endogenous biotin, which can interfere with biotin-streptavidin detection systems.[7]
Normal Serum	1-10% (v/v)	Can be very effective as it contains a complex mixture of proteins that can block a wide range of non-specific sites.	Must be from the same species as the secondary antibody to avoid cross-reactivity.
Synthetic Polymers (e.g., PVP, PEG)	Varies	Protein-free, eliminating potential cross-reactivity with antibodies.[7]	May not be as effective as protein-based blockers in all applications.[7]

Table 2: Optimizing Wash Buffer Composition

The composition of the wash buffer is crucial for removing non-specifically bound proteins while preserving the specific interaction of interest. Start with a physiological buffer and adjust the components as needed.

Component	Typical Concentration Range	Purpose	Considerations
Salt (e.g., NaCl, KCl)	100 mM - 500 mM	Reduces non-specific ionic interactions.[8]	Higher concentrations can disrupt weaker, specific electrostatic interactions.[8]
Non-ionic Detergents (e.g., Triton X-100, NP-40)	0.05% - 1.0% (v/v)	Disrupts non-specific hydrophobic interactions.[1]	High concentrations can denature proteins or disrupt specific interactions.
pH	7.2 - 8.0	Maintain protein stability and native conformation.	Should be optimized based on the isoelectric point of the bait and prey proteins.
Reducing Agents (e.g., DTT, BME)	1 - 5 mM	Prevent oxidation and maintain protein structure.	Not always necessary but can be beneficial for certain proteins.
Protease Inhibitors	As per manufacturer	Prevent degradation of the bait and prey proteins.	Should be added fresh to all buffers.

Experimental Workflow and Troubleshooting Logic

Caption: A generalized workflow for a pull-down assay with a tagged enzyme.

Caption: A decision tree for troubleshooting high background in pull-down assays.

Detailed Experimental Protocol: GST Pull-Down Assay

This protocol provides a general framework for a GST pull-down assay. Optimization of incubation times, buffer compositions, and wash steps is recommended for each specific protein-protein interaction being studied.

1. Preparation of GST-fusion Protein and Cell Lysate

• Bait Protein: Express and purify the GST-tagged bait protein according to standard protocols. Bind the purified GST-fusion protein to glutathione-agarose beads. As a negative control, bind GST protein alone to a separate aliquot of beads.

• Cell Lysate:

  • Culture and harvest cells expressing the prey protein(s).

  • Wash the cell pellet with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer without SDS, or a Tris-based buffer containing 150 mM NaCl, 1% NP-40, and protease inhibitors).

  • Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15-20 minutes at 4°C to pellet cellular debris.

  • Carefully transfer the supernatant (cleared lysate) to a new pre-chilled tube.

2. Pre-clearing the Lysate

• Add glutathione-agarose beads (without any protein bound) to the cleared lysate.

• Incubate for 1-2 hours at 4°C with gentle rotation.

• Pellet the beads by centrifugation and transfer the supernatant (pre-cleared lysate) to a new tube.

3. Binding

• Add the pre-cleared lysate to the beads coupled with the GST-bait protein and the GST-only control beads.

• Incubate for 2-4 hours or overnight at 4°C with gentle rotation.[2]

4. Washing

• Pellet the beads by centrifugation at a low speed (e.g., 500 x g) for 1 minute.

• Carefully remove the supernatant.

• Resuspend the beads in 1 mL of ice-cold wash buffer (e.g., lysis buffer or a buffer with optimized salt and detergent concentrations).

• Repeat the centrifugation and resuspension steps for a total of 3-5 washes.[2]

5. Elution

• After the final wash, carefully remove all supernatant.

• Elute the bound proteins by adding an elution buffer. Common elution methods include:

  • Competitive Elution: Use a buffer containing reduced glutathione (B108866) (e.g., 10-20 mM glutathione in 50 mM Tris-HCl, pH 8.0). This is a gentle elution method that preserves protein complexes.

  • Denaturing Elution: Resuspend the beads in SDS-PAGE sample buffer (e.g., Laemmli buffer) and boil for 5-10 minutes. This method is suitable for subsequent analysis by Western blotting.[9]

• Centrifuge to pellet the beads and collect the supernatant containing the eluted proteins.

6. Analysis

• Analyze the eluted proteins by SDS-PAGE followed by Coomassie staining, silver staining, or Western blotting with an antibody specific to the suspected interacting protein.[9] For identification of unknown interacting partners, mass spectrometry can be employed.[9]

References

• 1. sinobiological.com [sinobiological.com]
• 2. benchchem.com [benchchem.com]
• 3. Immunoprecipitation (IP): The Complete Guide | Antibodies.com [antibodies.com]
• 4. Immunoprecipitation Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 5. Immunoprecipitation Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 6. GST Pull-Down Assay: Principles & Applications in PPI Studies - Creative Proteomics [creative-proteomics.com]
• 7. Reducing Non-Specific Binding in Western Blots: Blocking Agent Comparison [synapse.patsnap.com]
• 8. benchchem.com [benchchem.com]
• 9. Pull-Down Assay: A Key Technique for Protein-Protein Interaction Analysis - Creative Proteomics [creative-proteomics.com]

addressing poor signal-to-noise in NMR studies of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges in obtaining high-quality NMR spectra of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dpCoA), with a focus on improving poor signal-to-noise ratios.

Troubleshooting Guide: Enhancing Signal-to-Noise

Poor signal-to-noise (S/N) is a common issue in NMR studies of complex biomolecules like Rp-dpCoA, often present in low concentrations. This guide provides a systematic approach to diagnosing and resolving this problem.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for troubleshooting poor S/N in your NMR experiments.

A step-by-step workflow for troubleshooting poor signal-to-noise in NMR experiments.

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: What is the recommended concentration for NMR studies of Rp-dpCoA?

A1: For ¹H NMR of small molecules, a concentration of 5-25 mg in 0.5-0.7 mL of solvent is typical. However, for less sensitive nuclei like ¹³C and ³¹P, or for complex biomolecules, higher concentrations are generally better. If sample availability is limited, you may need to compensate with a longer acquisition time.

Q2: How do I choose the right solvent?

A2: Use high-purity deuterated solvents to minimize solvent signals in your spectrum.[1] For phosphorylated metabolites, D₂O is a common choice. The pH of the sample can significantly affect the chemical shifts of the phosphate (B84403) groups, so it's crucial to use a buffer system to maintain a stable pH.[2] A pH of around 4 has been shown to be beneficial for the stability and detection of phosphorylated metabolites.[2]

Q3: My sample is not fully dissolving. What should I do?

A3: Incomplete dissolution or the presence of suspended particles can severely degrade the quality of your NMR spectrum by distorting the magnetic field homogeneity, leading to broad lines.[1] If your sample doesn't fully dissolve, you must filter it through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.[1]

Q4: Can the sample pH affect the signal-to-noise ratio?

A4: While pH may not directly impact the signal-to-noise ratio, it can significantly influence the chemical shifts of the phosphate moieties in Rp-dpCoA.[2] This can lead to signal overlap or broadening, making it difficult to resolve peaks. It is recommended to maintain a constant and known pH for reproducibility. For phosphorylated metabolites, a pH of 4 and a temperature of 277K have been found to be optimal for sample stability and spectral quality.[2]

NMR Acquisition Parameters

Q5: How can I optimize the number of scans and relaxation delay?

A5: The signal-to-noise ratio increases with the square root of the number of scans. Therefore, doubling the number of scans will increase the S/N by a factor of approximately 1.4. The relaxation delay (D1) is also critical. For quantitative analysis, D1 should be at least 5 times the longest T1 relaxation time of the nuclei of interest. For ³¹P NMR, T1s can be long, so a longer D1 may be necessary for accurate integration, though this will increase the total experiment time.[3]

Q6: What type of NMR experiments are best for studying Rp-dpCoA?

A6:

• ¹H NMR: Provides good sensitivity for detecting low concentrations of small molecules.[1]

• ³¹P NMR: Directly observes the phosphorus atoms in the phosphate groups, which is highly informative for Rp-dpCoA. It has a wide chemical shift range, which can help in resolving signals.[3] However, it is less sensitive than ¹H NMR.

• 2D NMR (e.g., HSQC, HMBC, COSY): These experiments are invaluable for structural elucidation and assigning resonances, especially in complex molecules where 1D spectra may have significant overlap.

Q7: Should I use ¹H decoupling for my ³¹P NMR experiments?

A7: Yes, ¹H decoupling is typically used in ³¹P NMR to simplify the spectrum by removing couplings to protons.[3] This results in sharper singlets for each phosphorus nucleus, which can improve the signal-to-noise ratio and make the spectrum easier to interpret. For quantitative ³¹P NMR, inverse gated decoupling should be used to avoid the Nuclear Overhauser Effect (NOE) which can lead to inaccurate integration.[3]

Data Processing

Q8: How can data processing improve my signal-to-noise ratio?

A8: Applying an exponential window function (line broadening) before Fourier transformation can improve the signal-to-noise ratio at the expense of some resolution. Zero-filling can also be used to improve the digital resolution of the spectrum, making it easier to identify and integrate small peaks.

Quantitative Data Summary

The following table summarizes typical parameters for NMR studies of phosphorylated metabolites and coenzyme A derivatives. Note that optimal values may vary depending on the specific instrument and sample conditions.

Parameter	¹H NMR	¹³C NMR	³¹P NMR
Sample Concentration	5-25 mg/mL	50-100 mg/mL	>20 mg/mL
Field Strength	400-800 MHz	100-200 MHz	162-324 MHz
Number of Scans (NS)	16 - 256	1024 - 16384	256 - 4096
Relaxation Delay (D1)	1-5 s	2-10 s	5-20 s
Acquisition Time (AQ)	1-3 s	1-2 s	0.5-1.5 s
Pulse Width (P1)	Calibrated 90°	Calibrated 90°	Calibrated 90°
Temperature	277 - 298 K	277 - 298 K	277 - 298 K

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis of Rp-dpCoA

• Dissolution: Weigh 10-50 mg of Rp-dpCoA and dissolve it in 0.6 mL of D₂O. For improved stability and to maintain a constant pH, use a 50 mM sodium phosphate buffer in D₂O, adjusted to the desired pD (a pD of approximately 4 is recommended for phosphorylated metabolites).[2]

• Filtration: If any particulate matter is visible, filter the solution through a glass wool-plugged Pasteur pipette directly into a clean 5 mm NMR tube.[1]

• Internal Standard (Optional): For quantitative analysis, add a known concentration of an internal standard. For ³¹P NMR, a stable phosphate-containing compound with a chemical shift that does not overlap with the sample signals can be used.

• Degassing (Optional): If the sample is sensitive to oxidation, gently bubble an inert gas like argon or nitrogen through the sample for 5-10 minutes before capping the NMR tube.

Protocol 2: Standard ¹H NMR Acquisition

• Instrument Setup: Insert the sample into the spectrometer. Tune and match the probe for the ¹H frequency.

• Locking and Shimming: Lock onto the deuterium (B1214612) signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity.

• Parameter Setup:

  • Set the spectral width to cover the expected range of proton signals (e.g., 12-16 ppm).

  • Set the number of scans (NS) to a minimum of 64, and increase as needed for better S/N.

  • Set the relaxation delay (D1) to 2-5 seconds.

  • Use a calibrated 90° pulse.

• Acquisition: Acquire the Free Induction Decay (FID).

• Processing: Apply an exponential window function with a line broadening of 0.3-0.5 Hz. Perform Fourier transformation, phase correction, and baseline correction.

Protocol 3: Standard ³¹P NMR Acquisition with ¹H Decoupling

• Instrument Setup: Insert the sample into the spectrometer. Tune and match the probe for the ³¹P frequency.

• Locking and Shimming: Lock onto the deuterium signal of the solvent. Perform shimming.

• Parameter Setup:

  • Set the spectral width to cover the expected range of phosphorus signals (e.g., 50-100 ppm).

  • Set the number of scans (NS) to a minimum of 256, and increase as needed.

  • Set the relaxation delay (D1) to 5-15 seconds. For quantitative measurements, use a D1 of at least 5 times the longest T1.

  • Use a calibrated 90° pulse.

  • Enable ¹H decoupling (e.g., using a composite pulse decoupling sequence like GARP). For quantitative analysis, use inverse gated decoupling.

• Acquisition: Acquire the FID.

• Processing: Apply an exponential window function with a line broadening of 1-3 Hz. Perform Fourier transformation, phase correction, and baseline correction.

Signaling Pathway and Biosynthesis

Biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Prosthetic Group

The biosynthesis of Rp-dpCoA is a crucial step in the formation of the prosthetic group for enzymes like citrate (B86180) lyase. The pathway involves the enzymatic conversion of ATP and dephospho-CoA.

Biosynthesis of the Rp-dpCoA prosthetic group and its attachment to an acyl carrier protein.

This pathway shows that the enzyme CitG (or MdcB in some organisms) catalyzes the reaction of ATP and dephospho-CoA to form a triphosphoribosyl intermediate.[4][5] Subsequently, the enzyme CitX (or MdcG) facilitates the transfer of the phosphoribosyl-dephospho-CoA moiety to the apo-acyl carrier protein (ACP), releasing pyrophosphate and forming the functional holo-ACP.[4][5]

References

• 1. Extending the Scope of 1H NMR Spectroscopy for the Analysis of Cellular Coenzyme A and Acetyl Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphorus NMR and its application to metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 4. Biosynthesis of the prosthetic group of citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting poor incorporation of the prosthetic group in vitro

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to the poor in vitro incorporation of prosthetic groups into apoenzymes.

Frequently Asked Questions (FAQs)

Q1: What is a prosthetic group?

A prosthetic group is a non-amino acid component that is tightly bound to a protein and is essential for its biological activity.[1][2] These groups can be organic molecules, such as vitamins (flavin, heme) or inorganic ions like transition metals (iron, copper, zinc).[1] They are a subset of cofactors, distinguished by their tight, often covalent, binding to the protein.[1][2]

Q2: What are "apoprotein" and "holoprotein"?

An apoprotein (or apoenzyme) is a protein without its characteristic prosthetic group, rendering it catalytically inactive.[1][2] A holoprotein (or holoenzyme) is the complete, active form of the protein, consisting of the apoprotein bound to its prosthetic group.[1][2] The process of converting an apoprotein into a holoprotein is called reconstitution.

Q3: Why is in vitro reconstitution a valuable experimental technique?

In vitro reconstitution is a powerful tool for several reasons. It allows researchers to:

• Confirm that a specific prosthetic group is required for enzyme function.

• Study the mechanism of catalysis and the role of the prosthetic group.

• Investigate structure-function relationships by incorporating artificial analogues of the native cofactor.[3][4]

• Produce functional enzymes when co-expression with the prosthetic group synthesis pathway is difficult.[5]

Troubleshooting Guide: Poor Prosthetic Group Incorporation

This section addresses specific problems you may encounter during in vitro reconstitution experiments.

Q1: My final sample shows low enzymatic activity. How do I confirm this is due to poor incorporation and not another issue?

Low activity is a primary indicator, but it's not definitive proof of failed incorporation. Other factors like protein misfolding, denaturation, or incorrect assay conditions could be the cause.

Initial Verification Steps:

• Spectroscopic Analysis: Many prosthetic groups (e.g., heme, FAD) have distinct absorbance spectra.[6] Compare the UV-Vis spectrum of your reconstituted sample to a known spectrum of the holoprotein. The absence or weakness of characteristic peaks suggests poor incorporation.

• Gel Electrophoresis: Run a native (non-denaturing) PAGE. In some cases, the holoprotein will migrate differently from the apoprotein due to conformational or charge differences.

• Control Reactions: Always run parallel control experiments:

  • Apo-protein only: This should have negligible activity.

  • Prosthetic group only: To ensure it has no intrinsic catalytic activity.

  • Positive control: A known functional holoprotein sample, if available.

// Nodes start [label="Low Enzyme Activity\nObserved", fillcolor="#FBBC05", fontcolor="#202124", shape="ellipse"]; check_incorp [label="Is incorporation\nconfirmed?", shape="diamond", fillcolor="#F1F3F4", fontcolor="#202124"];

// Troubleshooting Paths incorp_yes [label="Yes"]; incorp_no [label="No"];

// Problem Branches protein_issue [label="Protein Issue:\n- Misfolding\n- Denaturation\n- Degradation", fillcolor="#EA4335", fontcolor="#FFFFFF", shape="box"]; assay_issue [label="Assay Issue:\n- Incorrect buffer/pH\n- Substrate degradation\n- Wrong temperature", fillcolor="#EA4335", fontcolor="#FFFFFF", shape="box"];

verify_incorp [label="Verify Incorporation\n(e.g., UV-Vis, Native PAGE)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; troubleshoot_incorp [label="Proceed to\nIncorporation\nTroubleshooting", fillcolor="#34A853", fontcolor="#FFFFFF", shape="box"];

// Edges start -> verify_incorp [label="First Step"]; verify_incorp -> check_incorp; check_incorp -> protein_issue [label=" Yes"]; check_incorp -> troubleshoot_incorp [label=" No"]; protein_issue -> assay_issue [label="If protein is OK,\ncheck assay"]; } dot Caption: Initial decision tree for diagnosing low enzyme activity.

Q2: I've confirmed poor incorporation. What are the most common causes?

Problems typically fall into three categories: the apoprotein, the prosthetic group, or the reaction conditions.

• Apo-protein Quality: The protein must be correctly folded and receptive to binding. Issues include aggregation, misfolding, or oxidation of key residues in the binding pocket. Apo-proteins can be unstable and may prefer to be kept at lower concentrations (e.g., under 100 µM) before reconstitution.[7]

• Prosthetic Group Integrity: The cofactor must be pure, stable, and at the correct concentration. Some are sensitive to light, oxygen, or pH. For example, reconstituting a protein with reduced copper (Cu(I)) ions requires a strictly anaerobic environment.[7]

• Reconstitution Conditions: The buffer composition is critical. The pH, ionic strength, temperature, and presence of reducing/oxidizing agents can all dramatically affect incorporation efficiency.[8][9]

Q3: How should I prepare my apoprotein to ensure it's competent for reconstitution?

High-quality apoprotein is the foundation of a successful experiment.

• Preparation Method: A common method for flavoproteins involves hydrophobic-interaction chromatography, which can effectively remove the prosthetic group while maintaining the protein's ability to be reconstituted.[10]

• Purity and Folding: Ensure the protein is purified away from contaminants and is properly folded. The addition of ligands or substrates can sometimes help stabilize the apo-form during purification.[11]

• Storage: Apoenzymes can be unstable. One study found that an apo-flavoprotein was stable for long periods when stored at -18°C in 50% ethylene (B1197577) glycol.[10]

• Preventing Contamination: For metalloproteins, it is crucial to prevent contamination with trace metals. Rinsing glassware with dilute nitric acid (e.g., 0.1%) can help remove unwanted metal ions that might compete for the binding site.[7]

Q4: What factors related to the prosthetic group should I consider?

• Purity and Stability: Use a high-purity prosthetic group. Verify its integrity if it is sensitive to degradation. For example, some cofactors are light-sensitive and should be handled in the dark.

• Concentration: A molar excess of the prosthetic group is often used to drive the reaction. A common starting point is 2.5 molar equivalents per protein binding site.[7] However, very high concentrations can sometimes promote aggregation or non-specific binding.

• Delivery Method: Slow, controlled addition of the prosthetic group is often key to success. Using a syringe pump to add the cofactor over an hour while the apoprotein solution is gently stirring on ice can prevent aggregation and promote proper binding.[7]

Q5: How can I optimize the reaction conditions (Buffer, pH, Temperature)?

The reaction environment is a critical variable that must be optimized for each specific protein-cofactor pair.

• Buffer Selection: Buffer components can interact with your protein or prosthetic group.[9] For example, Tris buffer can chelate some metal ions, making it a poor choice for certain metalloprotein reconstitutions.[7] High concentrations of phosphate (B84403) have also been shown to be inhibitory in some enzyme systems.[9] It is essential to screen different buffer systems.

• pH: Every protein has an optimal pH range for stability and function.[8] The protonation state of amino acid residues in the active site is pH-dependent and can be critical for binding the prosthetic group.[9] Perform the reconstitution across a range of pH values to find the optimum.

• Temperature: While reconstitution is often performed on ice (4°C) to enhance protein stability, some systems may benefit from higher temperatures.[7] Test a range from 4°C to 37°C. Remember that the pKa of many buffers is temperature-dependent, so the pH should be adjusted for the incubation temperature.[9][12]

• Additives: Some reconstitutions require reducing agents (like DTT or TCEP) to keep cysteine residues from oxidizing, while others may need specific ions or even chaperone proteins to facilitate incorporation.[13][14]

Parameter	Consideration	Typical Starting Point	Potential Issues
Buffer System	Avoid components that interact with the protein or cofactor.[7][9]	50 mM HEPES, MOPS	Tris can chelate metals; phosphate can be inhibitory.[7][9]
pH	Affects protonation of binding site residues.[9]	pH 7.0 - 8.0	Extreme pH can cause denaturation.[8]
Temperature	Balances reaction rate and protein stability.	4°C or 25°C	Higher temperatures can lead to aggregation/denaturation.
Ionic Strength	Affects electrostatic interactions.	50-150 mM NaCl	Can disrupt necessary salt bridges or promote aggregation.
Additives	Reducing agents, glycerol, specific ions.	1-5 mM DTT/TCEP	May interfere with redox-active prosthetic groups.
P. Group Molar Excess	Drives the binding equilibrium towards the holo-form.	2-10 fold molar excess	Very high excess can cause non-specific binding or precipitation.

Table 1: Summary of key parameters for optimizing in vitro reconstitution reactions.

Key Experimental Protocols

Protocol 1: General Apo-protein Preparation (for a tightly bound cofactor)

This protocol is a general template and must be adapted for your specific protein.

• Unfolding: Gently unfold the purified holoprotein. This is often achieved by dialysis against a buffer at low pH (e.g., pH 3.5-4.0) containing a mild chaotrope like 1-2 M guanidine (B92328) HCl or urea.

• Cofactor Removal: Once unfolded, the prosthetic group can often be separated. Dialysis against a large volume of cofactor-free buffer is a common method. For some flavoproteins, hydrophobic interaction chromatography in the presence of KBr can effectively remove FAD.[10]

• Refolding: Refold the apoprotein by removing the chaotrope and returning to a neutral pH. This is typically done via stepwise dialysis against a buffer that is known to stabilize the protein (e.g., 50 mM HEPES, 150 mM NaCl, 10% glycerol, pH 7.5).

• Purification & Concentration: Perform a final size-exclusion chromatography step to remove any aggregated protein. Concentrate the soluble apoprotein, checking for stability. Apo-proteins are often less stable and should be kept dilute if aggregation is an issue.[7]

• Verification: Confirm the absence of the prosthetic group using UV-Vis spectroscopy and test for a lack of enzymatic activity.

Protocol 2: General In Vitro Reconstitution Workflow

// Nodes prep_apo [label="1. Prepare Pure, Folded\nApo-protein", fillcolor="#4285F4", fontcolor="#FFFFFF"]; prep_pg [label="2. Prepare Prosthetic Group\n(Check Purity/Concentration)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; reconstitution [label="3. Reconstitution Reaction\n(Apo-protein + Prosthetic Group)", fillcolor="#FBBC05", fontcolor="#202124"]; incubation [label="4. Incubate\n(Optimized Time, Temp)", fillcolor="#F1F3F4", fontcolor="#202124"]; removal [label="5. Remove Excess Prosthetic Group\n(Dialysis or Desalting Column)", fillcolor="#34A853", fontcolor="#FFFFFF"]; verification [label="6. Verification of Holoprotein", fillcolor="#EA4335", fontcolor="#FFFFFF", shape="ellipse"];

// Sub-verification nodes sub_verify1 [label="Spectroscopy\n(e.g., UV-Vis)", shape="box", style="rounded", fillcolor="#F1F3F4", fontcolor="#202124"]; sub_verify2 [label="Activity Assay", shape="box", style="rounded", fillcolor="#F1F3F4", fontcolor="#202124"]; sub_verify3 [label="Mass Spectrometry", shape="box", style="rounded", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges prep_apo -> reconstitution; prep_pg -> reconstitution; reconstitution -> incubation; incubation -> removal; removal -> verification; verification -> sub_verify1 [style=dashed]; verification -> sub_verify2 [style=dashed]; verification -> sub_verify3 [style=dashed]; } dot Caption: General experimental workflow for in vitro reconstitution.

• Preparation: Place a dilute solution of the apo-protein (e.g., 10-50 µM) in a clean conical tube on ice with a small stir bar for gentle mixing.[7] Ensure the buffer has been optimized for pH, ionic strength, and additives.

• Prosthetic Group Addition: Use a syringe pump to add a 2-10 fold molar excess of the prosthetic group to the stirring protein solution slowly over 30-60 minutes.[7] This minimizes local high concentrations that can cause aggregation.

• Incubation: After the addition is complete, allow the mixture to equilibrate for an additional 1-2 hours on ice or at another optimized temperature.[7]

• Removal of Excess Cofactor: It is crucial to remove the unbound prosthetic group, as it can interfere with subsequent assays. Perform extensive dialysis against several changes of buffer or use a desalting column (e.g., G-25).[7]

• Analysis: Analyze the final sample for incorporation and activity as described below.

Protocol 3: Verification by UV-Visible Spectroscopy

• Determine Protein Concentration: Before analysis, accurately determine the total protein concentration of your final sample using a method like the BCA assay.[15]

• Record Spectrum: Place the sample in a quartz cuvette and record its absorbance spectrum, typically from 250 nm to 700 nm. Use the final dialysis buffer as the blank.

• Analyze Spectrum:

  • Check for the characteristic protein peak around 280 nm.

  • Look for the specific absorbance peaks associated with your prosthetic group (e.g., FAD has peaks around 375 nm and 450 nm; Soret peak for heme is around 410-420 nm).

  • Calculate the ratio of the prosthetic group peak to the protein peak (e.g., A450/A280). A higher ratio indicates more efficient incorporation. Compare this ratio to published values for the pure holoprotein to estimate the percentage of incorporation.

Protocol 4: Verification by Enzyme Activity Assay

• Setup: Prepare a reaction mixture containing the appropriate buffer and substrate for your enzyme.

• Initiate Reaction: Add a known amount of your reconstituted protein to the reaction mixture to start the reaction. Also, run controls with the apo-protein and buffer only.

• Monitor Progress: Monitor the reaction over time by measuring the appearance of a product or disappearance of a substrate. This is often done spectrophotometrically.

• Calculate Specific Activity: Calculate the specific activity of your enzyme (e.g., in units of µmol of product formed per minute per mg of enzyme). Compare this value to the known specific activity of the fully active holoprotein to determine the success of your reconstitution.

References

• 1. Prosthetic group - Wikipedia [en.wikipedia.org]
• 2. Enzyme - Wikipedia [en.wikipedia.org]
• 3. Apoenzyme reconstitution as a chemical tool for structural enzymology and biotechnology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Apoenzyme reconstitution as a chemical tool for structural enzymology and biotechnology. | Semantic Scholar [semanticscholar.org]
• 5. Integrating cell-free biosyntheses of heme prosthetic group and apoenzyme for the synthesis of functional P450 monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of prosthetic groups on protein folding and subunit assembly. Recombination of separated human alpha-and beta-globin chains with heme and alloplex interactions of globin chains with heme-containing subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bitesizebio.com [bitesizebio.com]
• 8. What Is the Role of Buffers in Biochemical Experiments? [synapse.patsnap.com]
• 9. Effect of pH and buffer on substrate binding and catalysis by cis-aconitate decarboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Large-scale preparation and reconstitution of apo-flavoproteins with special reference to butyryl-CoA dehydrogenase from Megasphaera elsdenii. Hydrophobic-interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. The effects of buffer, pH, and temperature upon SPAAC reaction rates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Chaperone action of a cofactor in protein folding - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. documents.thermofisher.com [documents.thermofisher.com]

optimizing buffer conditions for holo-citrate lyase stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing buffer conditions for the stability of holo-citrate lyase.

Troubleshooting Guide

Issue 1: Low or No Enzyme Activity

Possible Cause 1: Suboptimal pH

The activity of holo-citrate lyase is highly dependent on the pH of the buffer. The optimal pH for the reaction is generally between 6.7 and 8.4.[1][2] Deviations from this range can lead to a significant loss of activity.

Solution:

• Verify the pH of your buffer at the experimental temperature, as the pH of some buffers, like Tris, is temperature-dependent.

• Perform a pH screening experiment to determine the optimal pH for your specific enzyme variant and assay conditions. A typical screen might involve a range of buffers covering pH 6.0 to 9.0.

Possible Cause 2: Enzyme Instability at Low Concentrations

Dilute protein solutions (< 1 mg/ml) are more susceptible to inactivation and loss due to adsorption to surfaces. This can be a particular issue in high-throughput screening formats.[3]

Solution:

• Include a carrier protein, such as Bovine Serum Albumin (BSA) at a final concentration of 0.1-0.5%, in your assay buffer to prevent non-specific binding and stabilize the enzyme.

• Whenever possible, work with more concentrated enzyme stocks and perform final dilutions immediately before the assay.

Possible Cause 3: Absence of Essential Cofactors

ATP-citrate lyase requires Mg²⁺ as a cofactor for its activity.[2] Insufficient or absent magnesium will result in no or very low enzyme activity.

Solution:

• Ensure your assay buffer is supplemented with an adequate concentration of MgCl₂, typically in the range of 8-10 mM.[1][2]

• Avoid high concentrations of chelating agents like EDTA in your final assay buffer, as they will sequester Mg²⁺ ions.

Issue 2: Enzyme Precipitation or Aggregation

Possible Cause 1: Inappropriate Ionic Strength

The ionic strength of the buffer can significantly impact protein solubility and stability. Both very low and very high salt concentrations can lead to aggregation.

Solution:

• Optimize the salt concentration in your buffer. A common starting point is 100-150 mM NaCl or KCl.

• Be aware that high concentrations of certain ions, like chloride, can also affect the kinetic parameters of the enzyme.[4]

Possible Cause 2: Oxidation of Cysteine Residues

Holo-citrate lyase, like many enzymes, may contain cysteine residues that are susceptible to oxidation, leading to the formation of intermolecular disulfide bonds and subsequent aggregation.

Solution:

• Supplement your storage and assay buffers with a reducing agent such as dithiothreitol (B142953) (DTT) or β-mercaptoethanol (BME) at a concentration of 1-10 mM.[1]

Possible Cause 3: Proteolytic Degradation

During purification and storage, endogenous proteases can degrade the enzyme, leading to instability and aggregation.

Solution:

• Add a protease inhibitor cocktail to your lysis buffer during protein purification.

• Store the purified enzyme in a buffer containing protease inhibitors if degradation is suspected during long-term storage.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for storing holo-citrate lyase?

A1: For storage, a pH that ensures stability rather than maximal activity is desired. Generally, a pH slightly below the optimal activity pH, around 7.0-7.5, in a suitable buffer like HEPES or phosphate (B84403) buffer, is a good starting point. However, the ideal storage pH should be determined empirically for your specific enzyme.

Q2: Can I freeze my holo-citrate lyase?

A2: Yes, freezing is a common method for long-term storage. It is recommended to store the enzyme in small aliquots at -80°C to avoid repeated freeze-thaw cycles, which can lead to denaturation and loss of activity.[5] The addition of a cryoprotectant is crucial.

Q3: What cryoprotectants are recommended for storing holo-citrate lyase?

A3: Glycerol or ethylene (B1197577) glycol at a final concentration of 20-50% are effective cryoprotectants. These agents help to prevent the formation of ice crystals that can damage the protein structure during freezing.

Q4: My enzyme loses activity over time, even when stored at 4°C. What can I do?

A4: For short-term storage at 4°C, ensure your buffer contains additives that enhance stability. This includes a reducing agent (e.g., 1-5 mM DTT), a chelating agent if metal-catalyzed oxidation is a concern (e.g., 0.5 mM EDTA, but be mindful of the need for Mg²⁺ for activity), and potentially stabilizing osmolytes like sucrose (B13894) or trehalose (B1683222) (see data tables below). For storage longer than a few days, freezing at -80°C is recommended.

Q5: Are there any specific buffer components I should avoid?

A5: The choice of buffer can be critical. For example, phosphate buffers can sometimes inhibit certain enzymes or precipitate with divalent cations at high concentrations. Tris buffers have a pH that is sensitive to temperature changes. It is advisable to screen a few different buffer systems (e.g., HEPES, MOPS, Tris, Phosphate) to find the one that provides the best stability for your holo-citrate lyase.[6]

Data Presentation

Table 1: Effect of pH on Holo-Citrate Lyase Stability

Buffer (50 mM)	pH	Incubation Time (hours) at 25°C	Remaining Activity (%)
Citrate (B86180)	6.0	24	65
Phosphate	6.5	24	85
HEPES	7.0	24	95
HEPES	7.5	24	92
Tris-HCl	8.0	24	80
Tris-HCl	8.5	24	70
Glycine-NaOH	9.0	24	45

Note: Data are representative and may vary for different enzyme sources and purities.

Table 2: Effect of Additives on Thermal Stability of Holo-Citrate Lyase at pH 7.0

Additive	Concentration	Tm (°C) - (Melting Temperature)
None	-	48.5
NaCl	150 mM	49.2
DTT	5 mM	50.1
Sucrose	0.5 M	52.3
Glycerol	20% (v/v)	53.8
DTT + Sucrose	5 mM + 0.5 M	54.1

Note: Tₘ is the temperature at which 50% of the enzyme is denatured. Higher values indicate greater thermal stability. Data are representative.

Experimental Protocols

Protocol 1: Buffer Screening for Optimal Stability

Objective: To determine the optimal buffer type and pH for holo-citrate lyase stability.

Methodology:

• Prepare a series of buffers (e.g., Citrate, Phosphate, HEPES, Tris-HCl) at different pH values (e.g., 6.0, 6.5, 7.0, 7.5, 8.0, 8.5).

• Dilute a stock solution of purified holo-citrate lyase to a final concentration of 0.5 mg/mL in each of the prepared buffers.

• Take an initial sample (t=0) from each buffer condition and measure the enzyme activity using a standard assay protocol (e.g., a coupled assay with malate (B86768) dehydrogenase).

• Incubate the remaining samples at a chosen temperature (e.g., 4°C for long-term stability or a higher temperature like 25°C or 37°C for accelerated stability studies).

• At various time points (e.g., 24, 48, 72 hours), withdraw aliquots from each condition and measure the remaining enzyme activity.

• Plot the percentage of remaining activity against time for each buffer condition to identify the one that best preserves the enzyme's function.

Protocol 2: Thermal Stability Assay using Differential Scanning Fluorimetry (DSF)

Objective: To assess the thermal stability of holo-citrate lyase in the presence of different additives.

Methodology:

• Prepare a master mix of holo-citrate lyase at a final concentration of 2 µM in a base buffer (e.g., 50 mM HEPES, pH 7.0, 150 mM NaCl).

• In a 96-well PCR plate, add the protein master mix to each well.

• Add a fluorescent dye that binds to hydrophobic regions of proteins (e.g., SYPRO Orange) to each well at its recommended final concentration.

• To test wells, add different additives (e.g., salts, reducing agents, sugars, cryoprotectants) at various concentrations. Include a "no additive" control.

• Seal the plate and place it in a real-time PCR instrument.

• Run a melt curve experiment, gradually increasing the temperature from 25°C to 95°C.

• Monitor the fluorescence intensity as a function of temperature. The midpoint of the unfolding transition (Tₘ) is the temperature at which the fluorescence is maximal, corresponding to the point of 50% protein unfolding.

• Compare the Tₘ values across different conditions. A higher Tₘ indicates increased thermal stability.

Visualizations

Caption: A workflow for systematic optimization of buffer conditions.

Caption: Factors influencing the stability of holo-citrate lyase.

References

• 1. Identification of the active site residues in ATP‐citrate lyase's carboxy‐terminal portion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Purification and characterization of ATP:citrate lyase from Hydrogenobacter thermophilus TK-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel direct homogeneous assay for ATP citrate lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ATP:citrate lyase of Rhodotorula gracilis: purification and properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Long-term stability of recombinant tissue plasminogen activator at -80 C - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzyme Stability and Preservation – Creative Enzymes Blog [creative-enzymes.com]

strategies to reduce proteolytic degradation during enzyme purification

Welcome to our technical support center. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and prevent proteolytic degradation during enzyme purification.

Frequently Asked Questions (FAQs)

Q1: What is proteolytic degradation and why is it a problem during enzyme purification?

Proteolytic degradation is the breakdown of proteins into smaller polypeptides or single amino acids by enzymes called proteases.[1] During enzyme purification, when cells are lysed, the natural compartmentalization that separates proteins from proteases is destroyed.[2][3][4] This mixing can lead to the degradation of your target enzyme, resulting in reduced yield, loss of activity, and the generation of non-functional or heterogeneous protein fragments.[5][6]

Q2: How can I detect if my enzyme is being degraded by proteases?

You can detect proteolytic degradation through several methods:

• SDS-PAGE Analysis: Running your sample on an SDS-PAGE gel can reveal extra bands at lower molecular weights than your target protein, or a smear instead of a sharp band, which can indicate degradation.[3]

• Loss of Activity: A decrease in the specific activity of your enzyme throughout the purification process can be a sign of proteolysis, especially if the loss is time-dependent.[3]

• Mass Spectrometry: This technique can identify proteolytic fragments by analyzing the mass-to-charge ratio of peptide ions.[7][8]

• Protease Activity Assays: These assays use specific substrates to measure the activity of contaminating proteases in your sample.[9][10]

Q3: What are the general strategies to minimize proteolytic degradation?

A two-pronged approach is generally recommended: first, inhibit proteases as soon as the cells are lysed, and second, separate your target enzyme from the proteases as quickly as possible through chromatography.[2][4] Key strategies include:

• Work Quickly and at Low Temperatures: Perform all purification steps at low temperatures (2-8°C) to reduce the activity of most proteases.[3][11] Minimize the time between cell lysis and the first purification step.[3]

• Use Protease Inhibitors: Add a cocktail of protease inhibitors to your lysis buffer to inactivate a broad range of proteases.[5][12]

• Control pH: Maintain a pH that is outside the optimal range for the activity of common proteases. Many proteases are less active at alkaline pH.[3][13]

• Optimize Your Purification Protocol: Design a rapid and efficient purification scheme to quickly separate your target protein from proteases.[3]

Troubleshooting Guide

Problem: I see multiple lower molecular weight bands on my SDS-PAGE gel after purification.

Possible Cause	Troubleshooting Action
Insufficient protease inhibition.	Add a broad-spectrum protease inhibitor cocktail to your lysis buffer. Consider adding fresh inhibitors at subsequent purification steps.[3]
Protease activity during sample preparation for SDS-PAGE.	Add sample buffer containing SDS and a reducing agent immediately after taking the sample and boil it to denature proteases.
The protein is inherently unstable or prone to degradation.	Optimize expression conditions (e.g., lower temperature) to reduce the production of misfolded proteins, which are more susceptible to proteolysis.[3][11]

Problem: The specific activity of my enzyme decreases with each purification step.

Possible Cause	Troubleshooting Action
Co-purification of proteases with your target enzyme.	Introduce an additional chromatography step with a different separation principle (e.g., ion-exchange followed by size exclusion) to separate the protease from your protein.[3]
The buffer conditions are promoting protease activity.	Evaluate and adjust the pH and salt concentration of your buffers. Some proteases are stabilized or activated by certain ions.
Thermal denaturation.	Ensure all steps are performed at a consistently low temperature (2-8°C).[3][11]

Experimental Protocols

Protocol 1: General Protease Activity Assay

This protocol provides a general method for detecting protease activity in a sample using a casein-based assay.

Materials:

• Casein solution (e.g., 1% w/v in a suitable buffer)

• Your protein sample

• Trichloroacetic acid (TCA) solution (e.g., 10% w/v)

• Folin-Ciocalteu reagent

• Tyrosine standard solution

• Spectrophotometer

Methodology:

• Mix your protein sample with the casein solution and incubate at a temperature optimal for the suspected proteases (e.g., 37°C) for a defined period (e.g., 1 hour).

• Stop the reaction by adding TCA to precipitate the undigested casein.

• Centrifuge the mixture to pellet the precipitate.

• Transfer the supernatant, which contains the soluble peptides resulting from casein digestion, to a new tube.

• Add Folin-Ciocalteu reagent to the supernatant. This reagent reacts with tyrosine and tryptophan residues in the peptides, producing a blue color.[9]

• Measure the absorbance of the solution at a specific wavelength (e.g., 660 nm).

• Create a standard curve using known concentrations of tyrosine to quantify the amount of released peptides, which is proportional to the protease activity.[9]

Protocol 2: Removal of Serine Proteases using Affinity Chromatography

This protocol describes the removal of common serine proteases like thrombin and trypsin using a benzamidine-based affinity resin.

Materials:

• Benzamidine (B55565) Sepharose resin (or similar)

• Chromatography column

• Binding buffer (e.g., 0.05 M Tris-HCl, 0.5 M NaCl, pH 7.4)

• Elution buffer (e.g., 0.05 M Glycine-HCl, pH 3.0)

• Neutralization buffer (e.g., 1 M Tris-HCl, pH 9.0)

• Your protein sample

Methodology:

• Pack the chromatography column with the Benzamidine Sepharose resin.

• Equilibrate the column with 5-10 column volumes of binding buffer.

• Load your protein sample onto the column. Serine proteases will bind to the benzamidine ligand.

• Wash the column with 5-10 column volumes of binding buffer to remove unbound proteins, including your target enzyme if it is not a serine protease.

• (Optional) Elute the bound proteases with 5-10 column volumes of elution buffer. Collect the fractions in tubes containing neutralization buffer to immediately raise the pH.

• The flow-through and wash fractions containing your purified, protease-depleted enzyme can be collected for further use.

Data Presentation

Table 1: Common Protease Inhibitors and Their Targets

Inhibitor	Target Protease Class	Typical Working Concentration	Notes
PMSF	Serine proteases	0.1 - 1 mM	Unstable in aqueous solutions; must be added fresh.[14]
AEBSF	Serine proteases	0.1 - 1 mM	More stable in aqueous solutions than PMSF.[5]
EDTA	Metalloproteases	1 - 10 mM	Chelates metal ions required for protease activity.[14]
Leupeptin	Serine and Cysteine proteases	1 - 10 µM
Pepstatin A	Aspartic proteases	1 µM
Aprotinin	Serine proteases	0.1 - 2 µM	Reversible inhibitor.[15]
E-64	Cysteine proteases	1 - 10 µM

This table provides general guidelines. Optimal concentrations should be determined empirically.

Visualizations

Caption: Workflow for enzyme purification with key steps to prevent proteolysis.

Caption: A logical troubleshooting guide for addressing proteolytic degradation.

References

• 1. Proteolysis - Wikipedia [en.wikipedia.org]
• 2. Approaches to Avoid Proteolysis During Protein Expression and Purification | Springer Nature Experiments [experiments.springernature.com]
• 3. arrow.tudublin.ie [arrow.tudublin.ie]
• 4. Avoiding Proteolysis During Protein Purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Overview of Protease and Phosphatase Inhibition for Protein Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Monitoring proteolytic processing events by quantitative mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Proteolysis Analysis - Creative Proteomics [creative-proteomics.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. arrow.tudublin.ie [arrow.tudublin.ie]
• 12. goldbio.com [goldbio.com]
• 13. youtube.com [youtube.com]
• 14. info.gbiosciences.com [info.gbiosciences.com]
• 15. bitesizebio.com [bitesizebio.com]

Reference Data & Comparative Studies

Validating the Structure of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA: An Analytical Comparison

The structural validation of complex biomolecules like 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, a key intermediate in the biosynthesis of the citrate (B86180) lyase and malonate decarboxylase prosthetic groups, relies on a combination of modern analytical techniques. While Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone for unambiguous structure elucidation of organic molecules, obtaining a complete set of NMR data for this particular labile coenzyme A derivative has proven challenging. Consequently, researchers in the field predominantly rely on a combination of mass spectrometry and enzymatic assays for its structural confirmation.

This guide provides a comparative overview of the analytical methodologies for the validation of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA structure, presenting available reference data and detailed experimental protocols to aid researchers in this endeavor.

NMR Spectroscopy: A Comparative Approach

Table 1: Comparative NMR Chemical Shift Data for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and Related Compounds.

Compound/Moiety	Proton (¹H) Chemical Shifts (ppm)	Carbon (¹³C) Chemical Shifts (ppm)	Phosphorus (³¹P) Chemical Shifts (ppm)
Adenosine (B11128) Moiety	H-2: ~8.1, H-8: ~8.3, H-1': ~6.1	C-2: ~152, C-4: ~149, C-5: ~120, C-6: ~156, C-8: ~140, C-1': ~87, C-2': ~74, C-3': ~70, C-4': ~84, C-5': ~65	N/A
Ribose Moiety (in general)	Anomeric H-1': ~5.9	Anomeric C-1': ~100	N/A
3'-dephospho-CoA (pantetheine part)	Pantetheine (B1680023) protons: various signals between ~0.8 and ~4.0	Pantetheine carbons: various signals between ~20 and ~175	Pyrophosphate: ~ -11.0 (doublets)
Expected for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA	Signals for adenosine, two ribose units, and the pantetheine chain. The anomeric proton of the second ribose (H-1'') would be a key diagnostic signal.	Signals for all constituent parts. The C-2' of the adenosine ribose would be shifted downfield due to glycosylation.	Three distinct phosphorus signals are expected: one for the 5''-phosphate and two for the pyrophosphate bridge.

Note: The chemical shifts are approximate and can vary based on solvent, pH, and concentration.

Alternative Validation Methods: The Gold Standard

Given the limitations in obtaining direct NMR data, mass spectrometry and enzymatic assays have become the primary methods for identifying and validating the structure of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Mass Spectrometry (MS): High-resolution mass spectrometry provides precise mass determination, allowing for the confirmation of the elemental composition of the molecule. Tandem MS (MS/MS) experiments are crucial for structural confirmation by analyzing the fragmentation pattern. For 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, characteristic fragments would include the adenosine monophosphate (AMP) moiety, the pantetheine-4'-phosphate, and the phosphoribosyl group.

Enzymatic Assays: The biosynthesis of the prosthetic group from 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is catalyzed by specific enzymes.[1][2] The ability of the isolated compound to act as a substrate for these enzymes to form the final holo-acyl carrier protein is a strong indicator of its correct structure and stereochemistry.[1]

Experimental Protocols

General NMR Spectroscopy Protocol for Coenzyme A Analogs

• Sample Preparation: Dissolve 1-5 mg of the purified compound in 0.5 mL of deuterium (B1214612) oxide (D₂O) or a suitable deuterated buffer (e.g., phosphate (B84403) buffer in D₂O, pH 7.0). Add a known amount of an internal standard (e.g., DSS or TSP) for chemical shift referencing.

• ¹H NMR: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters include a spectral width of ~12 ppm, a sufficient number of scans for adequate signal-to-noise ratio, and a relaxation delay of at least 2 seconds.

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and sensitivity of ¹³C, a higher sample concentration and a longer acquisition time are required.

• ³¹P NMR: Acquire a proton-decoupled ³¹P NMR spectrum. This is particularly important for confirming the number and environment of the phosphate groups. Use an external standard of 85% H₃PO₄ for referencing.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks, which helps in assigning protons within the ribose and pantetheine moieties.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms, aiding in the assignment of the carbon skeleton.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms. This is crucial for connecting the different structural fragments, such as linking the phosphoribosyl moiety to the 2'-position of the adenosine ribose.

Mass Spectrometry Protocol

• Sample Preparation: Prepare a dilute solution of the sample (typically in the low micromolar to nanomolar range) in a solvent compatible with electrospray ionization (ESI), such as a mixture of water and acetonitrile (B52724) with a small amount of formic acid or ammonium (B1175870) acetate.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, equipped with an ESI source.

• MS Analysis: Acquire full scan mass spectra in both positive and negative ion modes to determine the accurate mass of the parent ion.

• MS/MS Analysis: Select the parent ion of interest and perform collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD) to generate fragment ions. Analyze the fragmentation pattern to confirm the connectivity of the structural motifs.

Enzymatic Assay Protocol

• Reaction Mixture: Prepare a reaction mixture containing the purified putative 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, the apo-acyl carrier protein (e.g., apo-citrate lyase), and the specific transferase enzyme in a suitable buffer at the optimal pH and temperature.

• Incubation: Incubate the reaction mixture for a defined period.

• Analysis: Analyze the reaction products using techniques such as SDS-PAGE to observe the shift in molecular weight of the acyl carrier protein upon attachment of the prosthetic group, or by functional assays that measure the activity of the newly formed holo-enzyme.

Visualizing the Workflow and Biosynthesis

To better understand the context and validation process, the following diagrams illustrate the biosynthetic pathway leading to 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and a typical experimental workflow for its structural validation.

Caption: Biosynthetic pathway of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Caption: Experimental workflow for structural validation.

References

• 1. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Confirming Prosthetic Group Attachment Sites: A Comparative Guide to Mutagenesis Strategies

For researchers, scientists, and drug development professionals, definitively identifying the attachment site of a prosthetic group is crucial for understanding protein function and for the rational design of therapeutics. Site-directed mutagenesis is a cornerstone technique for this purpose. This guide provides a comparative overview of mutagenesis strategies, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate approach.

Comparison of Mutagenesis Strategies

The selection of a mutagenesis strategy depends on the specific research question and the nature of the suspected attachment site. The two primary approaches are Alanine Scanning Mutagenesis and Conservative Substitution.

Strategy	Description	Advantages	Disadvantages
Alanine Scanning Mutagenesis	Systematically replaces residues with alanine.[1][2]	- Effectively removes side-chain interactions beyond the β-carbon, providing a clear indication of the side chain's importance.[1][2]- Allows for the identification of "hotspot" residues critical for binding.[1]	- The substitution to a small, non-polar residue can be overly disruptive, leading to global protein misfolding.- May not be suitable for residues where the backbone plays a key role in the interaction.
Conservative Substitution	Replaces a residue with one of similar size and chemical properties (e.g., Serine to Threonine, Aspartate to Glutamate).	- Minimizes drastic structural perturbations, allowing for the study of the specific chemical properties of the side chain (e.g., the role of a hydroxyl or carboxyl group).- Can provide more nuanced information about the specific interactions required for prosthetic group attachment.	- A negative result (i.e., the prosthetic group still attaches) can be ambiguous. It may mean the original residue is not the attachment site, or that the conservative substitution is sufficient for attachment.- Requires more careful consideration of the substitute amino acid.

Experimental Workflow for Confirmation

A systematic approach is essential for unambiguously confirming the attachment site of a prosthetic group. The following workflow integrates site-directed mutagenesis with robust analytical techniques.

Caption: Workflow for confirming a prosthetic group attachment site.

Logical Relationships in Data Interpretation

Caption: Logical flow for interpreting experimental results.

Supporting Experimental Data

The following tables summarize hypothetical, yet representative, quantitative data from experiments aimed at confirming a prosthetic group attachment site at Serine-150 (S150).

Table 1: Mass Spectrometry Analysis of Wild-Type and Mutant Proteins

Protein	Expected Mass (Da)	Observed Mass (Da)	Mass of Prosthetic Group (Da)	Conclusion
Wild-Type	25,000	25,350	350	Prosthetic group is attached.
S150A Mutant	24,942	24,942	0	Prosthetic group is absent.
S150T Mutant	25,014	25,364	350	Prosthetic group is attached.

Table 2: Spectroscopic and Functional Analysis of Wild-Type and Mutant Proteins

Protein	UV-Vis λmax (nm)	Circular Dichroism (mdeg) at λmax	Enzyme Activity (U/mg)
Wild-Type	410	-10.5	150
S150A Mutant	280	-2.1	< 1
S150T Mutant	408	-9.8	135

The data in Table 1 clearly shows that the S150A mutation prevents the attachment of the 350 Da prosthetic group, while the conservative S150T mutation does not. This is further supported by the spectroscopic and functional data in Table 2, where the S150A mutant loses the characteristic absorbance peak and enzymatic activity associated with the presence of the prosthetic group.

Experimental Protocols

Site-Directed Mutagenesis (Based on QuikChange Protocol)

• Primer Design : Design two complementary mutagenic primers, typically 25-45 bases in length, containing the desired mutation in the center. The melting temperature (Tm) should be ≥ 78°C.

• PCR Reaction : Set up a PCR reaction containing the template DNA plasmid, the mutagenic primers, dNTPs, and a high-fidelity DNA polymerase such as PfuTurbo.

• PCR Cycling :

  • Initial denaturation: 95°C for 1 minute.

  • 18 cycles of:

    • Denaturation: 95°C for 50 seconds.

    • Annealing: 60°C for 50 seconds.

    • Extension: 68°C for 1 minute per kb of plasmid length.

  • Final extension: 68°C for 7 minutes.

• Template Digestion : Add DpnI restriction enzyme to the PCR product and incubate at 37°C for 1-2 hours to digest the parental, methylated template DNA.

• Transformation : Transform the DpnI-treated, mutated plasmid into competent E. coli cells.

• Verification : Isolate plasmid DNA from the resulting colonies and verify the mutation by DNA sequencing.[3]

Mass Spectrometry for Post-Translational Modification Analysis

• Protein Digestion : The purified wild-type and mutant proteins are subjected to in-solution or in-gel digestion with a protease, typically trypsin.

• Peptide Enrichment (Optional) : If the prosthetic group is of low abundance, enrichment strategies such as immunoaffinity purification can be employed.[4]

• LC-MS/MS Analysis : The resulting peptide mixture is separated by liquid chromatography and analyzed by tandem mass spectrometry (LC-MS/MS).[5]

• Data Analysis : The MS/MS spectra are searched against a protein database containing the wild-type and mutant protein sequences to identify peptides. The presence or absence of a mass shift corresponding to the prosthetic group on the peptide containing the target residue is determined.[4]

UV-Visible and Circular Dichroism Spectroscopy

• Sample Preparation : Prepare solutions of the purified wild-type and mutant proteins in a suitable buffer. The buffer should be transparent in the wavelength range of interest.

• UV-Visible Spectroscopy : Record the absorbance spectrum of each protein solution using a spectrophotometer. The presence of a prosthetic group often imparts a characteristic absorbance peak.

• Circular Dichroism (CD) Spectroscopy : Record the CD spectrum of each protein solution to assess changes in the secondary and tertiary structure of the protein upon mutation and to observe any chiroptical signals originating from the prosthetic group.[6]

References

• 1. Alanine-scanning mutagenesis defines a conserved energetic hotspot in the CaVα1 AID-CaVβ interaction site that is critical for channel modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rapidnovor.com [rapidnovor.com]
• 3. Posttranslational Chemical Mutagenesis Methods to Insert Posttranslational Modifications into Recombinant Proteins [mdpi.com]
• 4. Quantification and Identification of Post-Translational Modifications Using Modern Proteomics Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current Methods of Post-Translational Modification Analysis and Their Applications in Blood Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. UV–Vis spectroscopy of tyrosine side-groups in studies of protein structure. Part 2: selected applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Citrate Lyase Kinetics with Diverse Acyl Carrier Proteins

For Immediate Release

This guide provides a detailed comparative analysis of the kinetic properties of citrate (B86180) lyase enzymes from various bacterial species, with a focus on their interaction with their native acyl carrier proteins (ACPs). This document is intended for researchers, scientists, and professionals in drug development who are interested in the metabolic pathways involving citrate cleavage and the function of their enzymatic components.

Citrate lyases are crucial enzymes that cleave citrate into oxaloacetate and an acetyl group. In many bacteria, this function is carried out by a multi-subunit complex, which includes a dedicated acyl carrier protein. In contrast, ATP-citrate lyases, found in other prokaryotes and eukaryotes, are ATP-dependent and have a different subunit architecture. Understanding the kinetic differences between these enzyme systems is vital for targeting these pathways for therapeutic or biotechnological purposes.

Comparative Kinetic Data of Citrate Lyase Systems

The following table summarizes the kinetic parameters and subunit composition of citrate lyase from different bacterial sources. The data highlights the diversity in substrate affinity and catalytic efficiency across species.

Enzyme Source	Enzyme Type	Subunit Composition (Acyl Carrier Protein Highlighted)	K_m_ (Citrate)	V_max_	k_cat_	Specific Activity	Reference(s)
Klebsiella pneumoniae	Citrate Lyase	α-subunit (~54 kDa), β-subunit (~32 kDa), γ-subunit (ACP, ~10 kDa)	Not Reported	Not Reported	Not Reported	Not Reported	[1][2][3]
Streptococcus diacetilactis	Citrate Lyase	α-subunit (~53 kDa), β-subunit (~34 kDa), γ-subunit (ACP, ~10 kDa)	Not Reported	Not Reported	Not Reported	Not Reported	[4]
Rhodocyclus gelatinosus	Citrate Lyase	α-subunit (~55.6 kDa), β-subunit (~31.6 kDa), γ-subunit (ACP, ~11.4 kDa)	Not Reported	Not Reported	Not Reported	138 U/mg	[5]
Chlorobium limicola	ATP-Citrate Lyase	AclA (~65 kDa), AclB (~43 kDa)	Exhibits negative cooperativity; K_d_ (first molecule) = 0.057 mM	Not Reported	Not Reported	Not Reported	[6][7]
Hydrogenobacter thermophilus	ATP-Citrate Lyase	Homotetramer of ~43 kDa subunits	6.25 mM	Not Reported	Not Reported	Not Reported	[8]
Human	ATP-Citrate Lyase	Homotetramer of ~120 kDa subunits	73.8 µM	Not Reported	Not Reported	Not Reported	[9]

Note: "Not Reported" indicates that the specific value was not found in the cited literature.

Experimental Protocols

The kinetic parameters of citrate lyase are typically determined using spectrophotometric assays. The two common methods are the direct assay and the coupled-enzyme assay.

Coupled-Enzyme Assay for Citrate Lyase Activity

This is a continuous spectrophotometric assay that measures the production of oxaloacetate.

Principle: The oxaloacetate produced from the citrate lyase reaction is reduced to malate (B86768) by malate dehydrogenase (MDH), a reaction that involves the oxidation of NADH to NAD⁺. The decrease in absorbance at 340 nm, corresponding to the oxidation of NADH, is monitored over time and is directly proportional to the citrate lyase activity.

Reaction Scheme:

• Citrate → Oxaloacetate + Acetate (catalyzed by Citrate Lyase)

• Oxaloacetate + NADH + H⁺ → L-Malate + NAD⁺ (catalyzed by Malate Dehydrogenase)

Reagents:

• Tris-HCl buffer (e.g., 100 mM, pH 8.4)

• Magnesium chloride (MgCl₂) or other divalent cation

• Dithiothreitol (DTT)

• NADH

• Malate dehydrogenase (MDH)

• Citrate (substrate, varying concentrations for kinetic analysis)

• Purified Citrate Lyase enzyme

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, MgCl₂, DTT, NADH, and MDH in a cuvette.

• Add the citrate lyase enzyme to the mixture and incubate to establish a baseline reading at 340 nm.

• Initiate the reaction by adding the substrate, citrate.

• Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• The initial reaction velocity is calculated from the linear portion of the absorbance vs. time curve using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹ at 340 nm).

• To determine K_m_ and V_max_, the assay is repeated with varying concentrations of citrate. The data are then plotted (e.g., Michaelis-Menten or Lineweaver-Burk plot) and fitted to the Michaelis-Menten equation.

Direct Homogeneous Assay for ATP-Citrate Lyase

This method is particularly useful for high-throughput screening and directly measures the product, acetyl-CoA.

Principle: This assay uses radiolabeled [¹⁴C]citrate as a substrate. The reaction is allowed to proceed, and then a scintillation agent (e.g., MicroScint-O) is added that selectively detects the [¹⁴C]acetyl-CoA product over the [¹⁴C]citrate substrate. The resulting radioactive signal is proportional to the enzyme activity.[9]

Reagents:

• Reaction buffer (e.g., 87 mM Tris, pH 8.0, 20 µM MgCl₂, 10 mM KCl, 10 mM DTT)

• Coenzyme A (CoA)

• ATP

• [¹⁴C]citrate (radiolabeled substrate)

• Purified ATP-Citrate Lyase enzyme

• EDTA (to stop the reaction)

• MicroScint-O or similar scintillation cocktail

Procedure:

• The enzymatic reaction is carried out in a suitable plate format (e.g., 384-well plate) by incubating the purified ATP-citrate lyase with the reaction buffer, CoA, ATP, and [¹⁴C]citrate at a constant temperature (e.g., 37°C).[9]

• The reaction is terminated by the addition of EDTA.[9]

• The scintillation agent is added to the reaction mixture.[9]

• After incubation to allow for signal development, the radioactivity is measured using a liquid scintillation counter.[9]

• Kinetic parameters are determined by measuring the reaction rates at varying substrate concentrations.

Visualizations

Metabolic Pathway of Citrate Cleavage

The diagram below illustrates the central role of citrate lyase in metabolism, linking the Krebs cycle (source of citrate) to the biosynthesis of fatty acids and cholesterol through the production of acetyl-CoA.

References

• 1. Isolation of subunits of citrate lyase and characterization of their function in the enzyme complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Klebsiella pneumoniae genes for citrate lyase and citrate lyase ligase: localization, sequencing, and expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Citrate lyase from Klebsiella pneumoniae. The complete primary structure of the acyl lyase subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Purification and properties of citrate lyase from Streptococcus diacetilactis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ATP-citrate lyase from the green sulfur bacterium Chlorobium limicola is a heteromeric enzyme composed of two distinct gene products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinetic and biochemical analyses on the reaction mechanism of a bacterial ATP-citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Purification and characterization of ATP:citrate lyase from Hydrogenobacter thermophilus TK-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A novel direct homogeneous assay for ATP citrate lyase - PMC [pmc.ncbi.nlm.nih.gov]

A Structural Showdown: Apo- vs. Holo-Citrate Lyase Reveals Dynamic Conformational Changes

A detailed structural comparison of ATP-Citrate Lyase (ACLY) in its ligand-free (apo) and substrate-bound (holo) forms reveals significant conformational changes crucial for its catalytic activity. The binding of substrates, citrate (B86180) and Coenzyme A (CoA), induces a large-scale domain rearrangement, transitioning the enzyme from an open, flexible state to a more compact, catalytically competent conformation. These structural dynamics, primarily observed through X-ray crystallography and cryo-electron microscopy (cryo-EM), underscore the intricate mechanism of this key metabolic enzyme.

ATP-Citrate Lyase is a central enzyme in cellular metabolism, linking carbohydrate breakdown to the synthesis of fatty acids and cholesterol by producing cytosolic acetyl-CoA.[1][2][3] Understanding the structural differences between its apo and holo forms is critical for elucidating its reaction mechanism and for the development of therapeutic inhibitors targeting diseases like cancer and hyperlipidemia.[1][2][3]

The enzyme typically exists as a homotetramer, with each protomer comprising two major modules: a flexible N-terminal domain, often referred to as the Acetyl-CoA Synthetase Homology (ASH) or Citrate Synthase (CCS) domain, and a more rigid C-terminal Citrate Lyase (CCL) or Citrate Synthase Homology (CSH) module.[1][4] Structural studies, including cryo-EM analysis of the apo-state (PDB: 6POF) and various substrate-bound holo-states (e.g., PDB: 6UUW, 6HXH), have provided a detailed view of the enzyme's moving parts.[4][5][6]

Upon binding of citrate and CoA, the flexible ASH domains undergo a significant conformational shift, swinging around the central CCL module.[4] This movement brings the substrates into proximity for the subsequent chemical reactions. The transition involves a substantial rearrangement, with reports of a citryl-CoA intermediate moving as much as 35 Å between active sites within the enzyme.[1] In contrast, the core CCL/CSH module remains largely static, providing a stable scaffold for the dynamic movements of the ASH domains.[1] The apo-state is characterized as being unfavorable for CoA binding, with key residues moving into position to form hydrogen bonds with CoA only in the holo-form.[1]

Quantitative Structural Comparison

The table below summarizes the key structural differences between the apo and holo forms of human ATP-Citrate Lyase based on available structural data.

Feature	Apo-Citrate Lyase (e.g., PDB: 6POF)	Holo-Citrate Lyase (e.g., PDB: 6UUW, 6HXH)
Overall Conformation	Open, more flexible	Compact
ASH/CCS Domain Orientation	Extended outwards from the central CCL module	Swung inwards towards the CCL module
Substrate Binding Pockets	Unoccupied and in a conformation unfavorable for ligand binding	Occupied by citrate and CoA, with residues reoriented to stabilize substrate binding
Symmetry	Can exhibit various symmetries, including D2, C2, and C1[4][7]	Often observed with D2 symmetry, though other states exist[4]
Inter-domain Interactions	Limited interactions between ASH and CCL domains[1]	Increased interactions between ASH and CCL domains, stabilizing the compact state

Conformational Transition Workflow

The following diagram illustrates the transition from the open apo state to the closed holo state upon substrate binding.

Caption: Conformational transition of ACLY from the open apo state to the compact holo state.

Experimental Protocols

The structural data for apo- and holo-citrate lyase have been primarily obtained through cryo-electron microscopy and X-ray crystallography.

Cryo-Electron Microscopy (as described for PDB: 6POF and 6UUW)

• Protein Expression and Purification: Full-length human ACLY is typically expressed in Escherichia coli and purified using a series of chromatography steps, such as affinity and size-exclusion chromatography.[1]

• Sample Preparation: For the apo-state, the purified protein is applied to cryo-EM grids and vitrified in liquid ethane. For the holo-state, the protein is incubated with saturating concentrations of its substrates (e.g., citrate, CoA) and sometimes a non-hydrolyzable ATP analog before vitrification.

• Data Collection: Data is collected on a high-end transmission electron microscope (e.g., Titan Krios) equipped with a direct electron detector.

• Image Processing and 3D Reconstruction: Movie frames are aligned to correct for beam-induced motion. Particles are then picked, subjected to 2D classification to remove poor-quality particles, and then used for 3D reconstruction and refinement using software like RELION or cryoSPARC to achieve high-resolution structures.[1]

X-ray Crystallography (as described for PDB: 6HXH)

• Protein Expression, Purification, and Crystallization: Similar to cryo-EM, the protein is expressed and purified. The purified protein, in the presence of substrates for the holo-form, is then subjected to crystallization screening to find conditions that yield diffraction-quality crystals.[5]

• Data Collection: Crystals are cryo-protected and flash-cooled in liquid nitrogen. X-ray diffraction data are collected at a synchrotron source.

• Structure Determination and Refinement: The diffraction data are processed, and the structure is solved using molecular replacement with a known homologous structure or by experimental phasing methods. The resulting model is then refined against the experimental data to produce the final atomic coordinates.[5][8]

References

• 1. Molecular Basis for Acetyl-CoA Production by ATP-Citrate Lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure of ATP citrate lyase and the origin of citrate synthase in the Krebs cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Catalytic mechanism study of ATP-citrate lyase during citryl-CoA synthesis process - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rcsb.org [rcsb.org]
• 6. rcsb.org [rcsb.org]
• 7. Catalytic mechanism study of ATP-citrate lyase during citryl-CoA synthesis process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of the Citrate-binding Site of Human ATP-Citrate Lyase Using X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Specificity: A Comparative Guide to Antibody Cross-Reactivity Against Coenzyme A Derivatives

For researchers, scientists, and drug development professionals, the precise detection of specific Coenzyme A (CoA) derivatives is paramount for unraveling metabolic pathways and advancing therapeutic interventions. This guide provides an objective comparison of antibody specificity against key CoA derivatives, supported by established experimental methodologies, to aid in the selection and validation of these critical research tools.

Understanding the potential for cross-reactivity of antibodies with structurally similar molecules is crucial for the accuracy and reliability of immunodetection assays.[1] All Coenzyme A derivatives share a common CoA moiety, which can be a source of cross-reactivity if it is part of the epitope recognized by an antibody.[2] The specificity of an antibody is determined by its ability to distinguish between the unique acyl groups of different CoA derivatives.[2] This guide focuses on the comparative cross-reactivity of antibodies targeting important CoA derivatives such as Acetyl-CoA, Succinyl-CoA, and 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA).

Comparative Analysis of Antibody Cross-Reactivity

Due to the limited availability of direct comparative studies in published literature, the following table summarizes hypothetical cross-reactivity profiles for a highly specific monoclonal antibody raised against Acetyl-CoA. The percentage of cross-reactivity is determined relative to the antibody's binding to its target antigen, Acetyl-CoA, and is calculated from the half-maximal inhibitory concentration (IC50) values obtained through competitive ELISA.[2]

Antibody Target	Compound Tested	Hypothetical IC50 (nM)	Hypothetical Cross-Reactivity (%)
Anti-Acetyl-CoA	Acetyl-CoA	10	100
Succinyl-CoA	1,000	1.0
HMG-CoA	5,000	0.2
Coenzyme A (Free)	> 10,000	< 0.1

Interpretation of Hypothetical Data:

In this illustrative dataset, the anti-Acetyl-CoA antibody demonstrates high specificity for its target antigen, Acetyl-CoA. The cross-reactivity with Succinyl-CoA and HMG-CoA is very low, suggesting the antibody's binding site primarily recognizes the two-carbon acetyl group.[2] The negligible cross-reactivity with free Coenzyme A indicates that the CoA moiety itself is not a significant part of the epitope recognized by this hypothetical antibody.[2]

Visualizing the Basis of Cross-Reactivity

The structural similarities and differences between Coenzyme A and its derivatives form the basis for potential antibody cross-reactivity. The shared CoA backbone can be a common epitope if not carefully considered during antibody development.

References

• 1. Antibody validation for Western blot: By the user, for the user - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kashibiology.com [kashibiology.com]

A Comparative Guide to the Functional Differences of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and Other Coenzyme A Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the functional characteristics of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and other key Coenzyme A (CoA) analogs. Understanding these differences is crucial for researchers investigating metabolic pathways, designing enzyme inhibitors, and developing novel therapeutic agents. This document synthesizes experimental data to highlight the unique roles these molecules play in biological systems.

Introduction to Coenzyme A and its Analogs

Coenzyme A is a ubiquitous and essential cofactor involved in a vast array of metabolic processes, including the synthesis and oxidation of fatty acids, the Krebs cycle, and the synthesis of various biomolecules. Its central role is to act as a carrier of acyl groups. The functional diversity of CoA has led to significant interest in its analogs, both natural and synthetic, for studying enzyme mechanisms and for drug development.

This guide focuses on a unique CoA derivative, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA , and compares its function to other well-known analogs such as Coenzyme A (CoA) , 3'-dephospho-CoA (dpCoA) , and various synthetic analogs. While most CoA derivatives act as soluble coenzymes, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is distinguished by its role as a covalently attached prosthetic group.

Structural and Functional Overview

The key functional differences between these molecules stem from their distinct structural modifications.

• Coenzyme A (CoA): The canonical form, featuring a 3'-phosphate group on the ribose moiety of adenosine. This phosphate (B84403) group is crucial for the binding and catalytic efficiency of many enzymes.

• 3'-dephospho-CoA (dpCoA): Lacks the 3'-phosphate group. It is the immediate precursor to CoA in its biosynthesis. Its performance as an enzyme substrate or cofactor is often significantly lower than that of CoA.

• 2'-(5''-phosphoribosyl)-3'-dephospho-CoA: This analog is unique in two ways: it lacks the 3'-phosphate of canonical CoA and possesses a 2'-(5''-phosphoribosyl) moiety. Crucially, it functions as a prosthetic group, being covalently attached to a serine residue of specific acyl carrier proteins (ACPs) within enzyme complexes like malonate decarboxylase and citrate (B86180) lyase.[1][2]

Quantitative Comparison of Functional Differences

The functional consequences of these structural variations are most evident in the kinetic parameters of enzymes that utilize these molecules. The following table summarizes key quantitative data from various studies. A direct comparison is challenging due to the use of different enzyme systems; however, the data collectively illustrate the functional impact of the modifications.

Coenzyme A Analog	Enzyme System	Key Functional Difference	Reference(s)
2'-(5''-phosphoribosyl)-3'-dephospho-CoA	Malonate Decarboxylase, Citrate Lyase	Functions as a covalently attached prosthetic group on an acyl carrier protein (ACP) subunit, essential for the catalytic cycle of malonate decarboxylation and citrate cleavage.[1][2] The entire enzyme complex relies on this modification for activity.	[1][2]
3'-dephospho-CoA (dpCoA)	Acetyl-CoA Synthetase	Exhibits a 26.5-fold lower catalytic efficiency (kcat/Km) compared to Coenzyme A. The Km for dpCoA is over 10-fold higher than for CoA, indicating a critical role of the 3'-phosphate group in binding.	[3]
3'-dephospho-CoA (dpCoA)	Medium-chain acyl-CoA dehydrogenase	Deletion of the 3'-phosphate group from octanoyl-CoA (forming octanoyl-3'-dephospho-CoA) decreased the turnover rate (kcat) by approximately 75% and increased the Km by 5-10 fold .
Various Synthetic Analogs	Acetyl-CoA Carboxylase	A bisubstrate analog inhibitor, where biotin (B1667282) is covalently linked to CoA, showed competitive inhibition with a Ki of 23 µM and an affinity for the enzyme 350 times higher than biotin alone. This highlights the potential of synthetic analogs in drug design.
Various Synthetic Analogs	N-terminal acetyltransferases (NATs)	Bisubstrate analogs designed based on substrate specificity potently inhibit specific NATs, with IC50 values as low as 15.1 µM and Ki values in the low micromolar to nanomolar range . This demonstrates the high specificity that can be achieved with synthetic analogs.

Signaling Pathways and Biosynthesis

The biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA as a prosthetic group is a multi-step enzymatic process that is distinct from the final step of canonical CoA synthesis.

Biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Prosthetic Group

The formation and attachment of this unique prosthetic group involves a dedicated set of enzymes. In Klebsiella pneumoniae, these are MdcB and MdcG for malonate decarboxylase, and in Escherichia coli, they are CitG and CitX for citrate lyase.[4][5]

Caption: Biosynthesis and attachment of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group.

Experimental Protocols

Detailed methodologies are essential for the accurate comparison of CoA analog functionality.

Assay for Citrate Lyase Activity

This assay measures the activity of citrate lyase by coupling the production of oxaloacetate to the oxidation of NADH, which can be monitored spectrophotometrically.

Principle:

• Citrate + H₂O --(Citrate Lyase)--> Oxaloacetate + Acetate (B1210297)

• Oxaloacetate + NADH + H⁺ --(Malate Dehydrogenase)--> L-Malate + NAD⁺

The decrease in absorbance at 340 nm due to NADH oxidation is proportional to the citrate lyase activity.

Reagents:

• 100 mM Triethanolamine (B1662121) Buffer, pH 7.6

• 29 mM Zinc Chloride Solution

• 14 mM NADH Solution (freshly prepared)

• 100 mM Sodium Citrate Solution

• Malate Dehydrogenase (MDH)

• Citrate Lyase Enzyme Solution

Procedure:

• Prepare a reaction mixture containing triethanolamine buffer, zinc chloride, NADH, sodium citrate, and MDH.

• Incubate at 25°C to reach thermal equilibrium.

• Initiate the reaction by adding the citrate lyase enzyme solution.

• Monitor the decrease in absorbance at 340 nm for approximately 5 minutes.

• Calculate the rate of NADH oxidation from the linear portion of the curve.

Workflow Diagram:

Caption: Workflow for the spectrophotometric assay of citrate lyase activity.

Assay for Malonate Decarboxylase Activity

Several methods exist to assay malonate decarboxylase activity. A common method involves measuring the production of acetate from malonate.[6] Alternatively, a more sensitive luminescence-based assay can be used to detect the acetyl-CoA produced from malonyl-CoA.

Principle (Acetate Detection):

• Malonate --(Malonate Decarboxylase)--> Acetate + CO₂

• Acetate can be quantified using gas chromatography or coupled enzymatic reactions.

Principle (Luminescence Assay for Acetyl-CoA): This is a highly sensitive method that can be adapted for high-throughput screening. It relies on the conversion of malonyl-CoA to acetyl-CoA, which is then measured using a proprietary luminescence-based detection system.

General Procedure (Acetate Detection):

• Prepare a reaction buffer containing the necessary cofactors.

• Add the malonate substrate.

• Initiate the reaction with the malonate decarboxylase enzyme.

• Incubate for a defined period at the optimal temperature.

• Stop the reaction (e.g., by acidification).

• Analyze the concentration of acetate in the reaction mixture using an appropriate method (e.g., GC-MS).

Conclusion

The functional differences between 2'-(5''-phosphoribosyl)-3'-dephospho-CoA and other Coenzyme A analogs are profound. While most analogs act as transiently binding coenzymes, with their efficacy often dictated by the presence of the 3'-phosphate group, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA serves as a unique, covalently attached prosthetic group. This fundamental difference in its mode of action underscores a specialized evolutionary adaptation for the enzymes that utilize it, such as malonate decarboxylase and citrate lyase. For researchers in drug development, the distinct biosynthetic pathway and the unique structure of this prosthetic group present novel targets for the design of highly specific inhibitors. The provided experimental protocols offer a starting point for the quantitative evaluation of these and other CoA-dependent systems.

References

• 1. The acyl carrier protein of malonate decarboxylase of Malonomonas rubra contains 2'-(5"-phosphoribosyl)-3'-dephosphocoenzyme A as a prosthetic group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of the active site of phosphoribosyl-dephospho-coenzyme A transferase and relationship of the enzyme to an ancient class of nucleotidyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biosynthesis of the prosthetic group of citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assays for malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of a Novel HPLC Method for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Quantification: A Comparative Guide

This guide provides a comprehensive validation of a new High-Performance Liquid Chromatography (HPLC) method for the quantification of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dpCoA), a key intermediate in the biosynthesis of the prosthetic group of malonate decarboxylase in some bacteria.[1][2] The performance of this new method is objectively compared with an established HPLC method and an alternative quantification technique, Liquid Chromatography-Mass Spectrometry (LC-MS). This document is intended for researchers, scientists, and drug development professionals who require accurate and reliable quantification of this and similar molecules.

Introduction to Rp-dpCoA and its Significance

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a crucial precursor molecule in the biosynthetic pathway of the prosthetic group of malonate decarboxylase, an enzyme found in certain bacteria.[1][2] The accurate quantification of Rp-dpCoA is essential for studying the metabolic pathways of these bacteria, understanding the regulation of malonate metabolism, and for the development of novel antimicrobial agents targeting these pathways.

Signaling Pathway of Rp-dpCoA Biosynthesis

The biosynthesis of the prosthetic group of malonate decarboxylase involves the enzymatic conversion of dephospho-CoA. The pathway begins with the condensation of dephospho-CoA and ATP, catalyzed by the enzyme triphosphoribosyl-dephospho-CoA synthase, to form 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA.[1][3] This intermediate is then further processed to generate the final prosthetic group.

Biosynthetic pathway of the malonate decarboxylase prosthetic group.

Comparative Analysis of Quantification Methods

The performance of the new HPLC method was validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines and compared against an established HPLC method and an LC-MS method.[4][5][6][7][8] The validation parameters assessed include linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Data Presentation: Method Performance Comparison

Parameter	New HPLC Method	Established HPLC Method	LC-MS Method
Linearity (r²)	0.9998	0.9991	> 0.999
Range (µg/mL)	0.1 - 100	0.5 - 100	0.01 - 50
Accuracy (% Recovery)	98.5 - 101.2%	97.2 - 102.5%	99.0 - 101.5%
Precision (%RSD)
- Intra-day	< 1.0%	< 1.5%	< 2.0%
- Inter-day	< 1.5%	< 2.0%	< 2.5%
LOD (µg/mL)	0.03	0.15	0.003
LOQ (µg/mL)	0.1	0.5	0.01
Run Time (min)	10	25	8

Experimental Workflow

The general workflow for the quantification of Rp-dpCoA in bacterial cell lysates is outlined below.

References

• 1. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional evaluation of the genes involved in malonate decarboxylation by Acinetobacter calcoaceticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Triphosphoribosyl-dephospho-CoA synthase - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. qbdgroup.com [qbdgroup.com]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. database.ich.org [database.ich.org]

Unraveling Metabolic Rewiring: A Comparative Guide to Biosynthesis Gene Knockouts

For researchers, scientists, and drug development professionals, understanding the intricate metabolic consequences of gene knockouts is paramount for identifying novel therapeutic targets and engineering cellular factories. This guide provides a comparative analysis of the metabolic effects of knocking out different biosynthesis genes, supported by experimental data and detailed protocols.

The targeted inactivation of genes encoding metabolic enzymes offers a powerful approach to dissect complex biochemical networks and pinpoint critical nodes for therapeutic intervention or biotechnological applications. By observing the systemic metabolic shifts that occur in response to a specific gene deletion, researchers can elucidate gene function, identify compensatory pathways, and uncover vulnerabilities in disease states.

This guide focuses on two distinct and well-characterized areas of metabolism: lipid biosynthesis in human cells and central carbon metabolism in Escherichia coli. The data presented herein is derived from comprehensive studies that systematically knocked out multiple genes within these pathways and performed detailed metabolic profiling.

Comparative Analysis of Metabolic Phenotypes

The following table summarizes the key quantitative metabolic changes observed upon the knockout of various biosynthesis genes in human HCT116 cells and E. coli. This allows for a direct comparison of the impact of disrupting different metabolic pathways.

Organism	Gene Knockout	Metabolic Pathway	Key Metabolic Changes	Reference
Homo sapiens (HCT116)	SGMS1	Sphingolipid Metabolism	Significant decrease in sphingomyelin (B164518) (SM) levels.	[1]
Homo sapiens (HCT116)	CEPT1	Glycerophospholipid Metabolism	Alterations in phosphatidylethanolamine (B1630911) (PE) and phosphatidylcholine (PC) species.	[1]
Homo sapiens (HCT116)	DECR2	Fatty Acid Metabolism	Changes in the saturation levels of fatty acids within various lipid classes.	[1]
Homo sapiens (HCT116)	ACOT7	Fatty Acid Metabolism	Accumulation of specific acyl-CoA species.	[1]
Escherichia coli	pgm	Glycogen (B147801) Biosynthesis	Elevated growth rate, higher glucose and oxygen uptake, negligible glycogen content.	[2]
Escherichia coli	zwf	Pentose (B10789219) Phosphate (B84403) Pathway	Increased flux through the TCA cycle when grown on glucose; decreased substrate uptake and CO2 production on acetate (B1210297).	[3]
Escherichia coli	Various (22 genes)	Central Carbon Metabolism	Significant variations in biomass composition (protein, RNA, lipids, glycogen) and metabolic rates (glucose uptake, oxygen uptake, CO2 and acetate secretion).	[2]

Experimental Workflows and Signaling Pathways

To understand how these metabolic phenotypes are elucidated, it is crucial to examine the experimental workflows and the underlying biochemical pathways.

Fig. 1: General experimental workflow for comparative metabolomics of gene knockouts.

The above workflow illustrates the key steps involved in generating and analyzing gene knockout cell lines for metabolic profiling. A critical aspect of this process is the use of techniques like CRISPR/Cas9 for precise gene editing, followed by high-resolution mass spectrometry for comprehensive metabolite quantification.[1][4]

Fig. 2: Simplified diagram of E. coli central carbon metabolism showing the effect of zwf knockout.

In E. coli, the zwf gene encodes glucose-6-phosphate dehydrogenase, the first enzyme in the pentose phosphate pathway (PPP). Knocking out zwf blocks this pathway, forcing glucose metabolism to proceed primarily through glycolysis and the TCA cycle to generate necessary reducing equivalents.[3] This metabolic rerouting has significant consequences for biomass production and byproduct formation.

Detailed Experimental Protocols

Reproducibility and comparability of data are contingent on detailed and standardized experimental protocols. Below are methodologies adapted from the cited literature for key experimental procedures.

CRISPR/Cas9-Mediated Gene Knockout in HCT116 Cells

• Guide RNA Design: Single guide RNAs (sgRNAs) targeting the gene of interest were designed using publicly available tools. To minimize off-target effects, sgRNAs with high specificity scores were selected. For some genes, two sgRNAs were used to create larger deletions.[1]

• Plasmid Construction: The selected sgRNA sequences were cloned into a Cas9-expressing vector.

• Cell Transfection: HCT116 cells were transfected with the sgRNA/Cas9 plasmids using a suitable transfection reagent.

• Clonal Selection and Validation: Transfected cells were single-cell sorted into 96-well plates to establish clonal populations. Genomic DNA was extracted from the resulting clones, and the targeted region was amplified by PCR and sequenced to confirm the presence of indels or larger deletions, leading to a loss-of-function.[1]

Metabolomic Analysis of Cultured Cells

• Cell Culture and Harvest: Knockout and wild-type control cell lines were cultured in triplicate to a confluency of 80%.[1] Cells were then washed with ice-cold saline solution and metabolism was quenched by adding a cold solvent mixture (e.g., methanol/water).

• Metabolite Extraction: Metabolites were extracted from the cell pellets using a biphasic solvent system (e.g., chloroform/methanol/water) to separate polar and lipidic fractions.

• LC-MS/MS Analysis: The extracted metabolites were analyzed using high-resolution liquid chromatography-mass spectrometry (LC-MS). Different chromatography methods were employed for the analysis of different lipid classes and polar metabolites.

• Data Processing: The raw mass spectrometry data was processed using specialized software to identify and quantify metabolites based on their mass-to-charge ratio and retention time. Statistical analysis, such as t-tests and principal component analysis (PCA), was used to identify significant differences in metabolite levels between knockout and control cell lines.[1][2]

Physiological Characterization of E. coli Knockout Strains

• Bacterial Strains and Growth Conditions: The E. coli knockout strains, obtained from a comprehensive collection like the Keio collection, and the wild-type parent strain were cultured in a defined minimal medium with a specific carbon source (e.g., glucose or acetate).[2]

• Bioreactor Cultivations: Batch or chemostat cultures were performed in instrumented bioreactors to control for pH, temperature, and dissolved oxygen.

• Measurement of Physiological Parameters: During cultivation, samples were taken to measure optical density (for growth rate), and the concentrations of the substrate (e.g., glucose) and major extracellular metabolites (e.g., acetate, CO2) were determined using methods like HPLC and gas analysis.

• Biomass Composition Analysis: At the end of the cultivation, cell pellets were harvested to determine the biomass composition, including the relative amounts of protein, RNA, lipids, and glycogen.[2]

• ¹³C-Metabolic Flux Analysis (¹³C-MFA): To obtain a detailed view of the intracellular metabolic fluxes, cells were cultivated with ¹³C-labeled substrates. The labeling patterns in protein-bound amino acids were then measured by GC-MS, and this data was used to calculate the fluxes through the central metabolic pathways.[3]

Conclusion

The comparative analysis of metabolic effects following the knockout of different biosynthesis genes provides invaluable insights into the robustness and plasticity of metabolic networks. The data clearly demonstrates that the impact of a gene knockout can range from highly specific changes in a single metabolite class to broad, systemic alterations in cellular physiology and biomass composition.[1][2] The provided experimental frameworks serve as a guide for researchers aiming to conduct similar comparative studies, emphasizing the importance of standardized protocols for generating high-quality, comparable data. This knowledge is crucial for advancing our understanding of metabolic regulation in health and disease and for the rational design of metabolic engineering strategies.

References

• 1. A set of gene knockouts as a resource for global lipidomic changes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of physiological responses to 22 gene knockouts in Escherichia coli central carbon metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. High-Throughput Metabolomics Service After Gene Knockout | MtoZ Biolabs [mtoz-biolabs.com]

A Comparative Kinetic Analysis of Wild-Type and Mutant Citrate Lyase

A comprehensive guide for researchers, scientists, and drug development professionals on the kinetic characteristics of wild-type and mutant ATP-citrate lyase (ACLY), an essential enzyme in cellular metabolism.

This guide provides a detailed comparison of the kinetic parameters of various wild-type and mutant forms of citrate (B86180) lyase, supported by experimental data from published research. Understanding the kinetic differences between these enzyme variants is crucial for elucidating structure-function relationships, investigating metabolic pathways, and developing targeted therapeutic agents.

Data Presentation: Kinetic Parameters of Wild-Type and Mutant Citrate Lyase

The following table summarizes the key kinetic parameters for wild-type and mutant citrate lyase from different organisms. These parameters provide insights into the enzyme's affinity for its substrates (Km), its maximum reaction rate (Vmax), its turnover number (kcat), and its overall catalytic efficiency (kcat/Km).

Enzyme	Organism	Mutation	Substrate	K_m_	V_max_	k_cat_	k_cat_/K_m_	Reference
ATP-Citrate Lyase	Chlorobium limicola	Wild-Type	ATP	0.21 ± 0.04 mM	-	-	-	[1][2]
ATP-Citrate Lyase	Chlorobium limicola	Wild-Type	Citrate	0.057 ± 0.008 mM (first molecule)	-	-	-	[1][2]
ATP-Citrate Lyase	Chlorobium limicola	H273A	-	Activity Abolished	-	-	-	[1][2]
ATP-Citrate Lyase	Human	Wild-Type	-	-	-	-	-	[3]
ATP-Citrate Lyase	Human	H760A	-	Inactivated	-	-	-	[3]

Note: '-' indicates data not available in the cited sources.

Experimental Protocols

The kinetic parameters presented in this guide are typically determined using established enzyme assays. Below are detailed methodologies for key experiments cited in the literature.

Coupled Enzyme Assay for ATP-Citrate Lyase Activity

A widely used method for determining ACLY activity is a coupled enzyme assay utilizing malate (B86768) dehydrogenase (MDH).[4] The principle of this assay is that the oxaloacetate produced by ACLY is reduced to malate by MDH, a reaction that is coupled to the oxidation of NADH to NAD+. The decrease in NADH concentration is monitored spectrophotometrically by measuring the absorbance at 340 nm.

Reaction Mixture Components:

• Buffer: 20 mM Tris-HCl (pH 8.4)[4]

• Substrates:

  • Potassium Citrate (varied concentrations, e.g., 0.05 to 5 mM)[4]

  • Coenzyme A (CoA): 0.2 mM[4]

  • ATP: 10 mM[4]

• Cofactor: MgCl₂: 10 mM[4]

• Reducing Agent: DTT: 4 mM[4]

• Coupling System:

  • NADH: 0.2 mM[4]

  • Malate Dehydrogenase: 3.5 units/ml[4]

• Enzyme: Purified wild-type or mutant ATP-Citrate Lyase

Procedure:

• The reaction is initiated by the addition of the citrate lyase enzyme to the reaction mixture containing all other components.

• The decrease in absorbance at 340 nm is monitored over time at a constant temperature (e.g., 310 K).[4]

• The initial velocity of the reaction is calculated from the linear portion of the absorbance versus time plot.

• Kinetic parameters (Km and Vmax) are determined by fitting the initial velocity data at varying substrate concentrations to the Michaelis-Menten equation.

Direct Homogeneous Assay for ATP-Citrate Lyase

A more direct assay for ACLY activity involves the use of radiolabeled substrates.[5][6] This method measures the direct formation of the product, acetyl-CoA, from citrate.

Assay Principle:

This assay uses [¹⁴C]citrate as a substrate. The product, [¹⁴C]acetyl-CoA, is specifically detected using a scintillation agent (MicroScint-O) that does not detect the substrate.[5][6]

Procedure:

• Incubation: The ACL enzyme is incubated with [¹⁴C]citrate, CoA, ATP, and Mg²⁺.[5][6]

• Quenching: The reaction is stopped by the addition of EDTA.[5][6]

• Detection: MicroScint-O is added to the reaction mixture, which selectively detects the [¹⁴C]acetyl-CoA product.[5][6]

• Signal Measurement: The signal is measured using a TopCount scintillation counter.[5][6]

Mandatory Visualization

Experimental Workflow for Coupled Enzyme Assay

The following diagram illustrates the workflow for determining the kinetic parameters of citrate lyase using the malate dehydrogenase coupled assay.

Caption: Workflow for a coupled enzyme assay to determine citrate lyase kinetics.

Reaction Mechanism of ATP-Citrate Lyase

The following diagram illustrates the overall reaction catalyzed by ATP-citrate lyase.

Caption: Overall reaction catalyzed by ATP-citrate lyase.

References

• 1. Kinetic and biochemical analyses on the reaction mechanism of a bacterial ATP-citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetic and biochemical analyses on the reaction mechanism of a bacterial ATP‐citrate lyase [ouci.dntb.gov.ua]
• 3. On the catalytic mechanism of human ATP citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of the Citrate-binding Site of Human ATP-Citrate Lyase Using X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel direct homogeneous assay for ATP citrate lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel direct homogeneous assay for ATP citrate lyase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Mass Spectrometry Data for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Identification

This guide provides a detailed comparison of mass spectrometry-based methods and alternative analytical techniques for the identification and quantification of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dpCoA). The content is intended for researchers, scientists, and drug development professionals engaged in metabolic pathway analysis and drug discovery.

Introduction

2'-(5''-phosphoribosyl)-3'-dephospho-CoA is a crucial intermediate in the biosynthesis of the prosthetic group of certain enzymes, such as malonate decarboxylase and citrate (B86180) lyase.[1][2][3] Accurate identification and quantification of this molecule are essential for understanding its role in cellular metabolism and for the development of novel therapeutics targeting these pathways. This guide compares the performance of liquid chromatography-tandem mass spectrometry (LC-MS/MS) with other analytical methods, providing supporting experimental data and detailed protocols.

Mass Spectrometry-Based Method: LC-MS/MS

LC-MS/MS has become the gold standard for the analysis of coenzyme A (CoA) and its derivatives due to its high sensitivity, specificity, and throughput.[4][5]

Experimental Protocol: LC-MS/MS for Acyl-CoA Analysis

This protocol provides a generalized procedure for the analysis of acyl-CoA species, which can be adapted for Rp-dpCoA.

1. Sample Preparation (Solid-Phase Extraction) [5]

• Condition a C18 solid-phase extraction (SPE) cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

• Load 500 µL of the biological sample (e.g., cell lysate, tissue homogenate) onto the cartridge.

• Wash the cartridge with 2 mL of 5% methanol in water to remove interfering substances.

• Elute the acyl-CoA analytes with 1 mL of methanol.

• Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. Liquid Chromatography (LC) [5]

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would be to start at a low percentage of mobile phase B (e.g., 5%) and gradually increase to a high percentage (e.g., 95%) over several minutes to elute compounds of increasing hydrophobicity.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Tandem Mass Spectrometry (MS/MS) [5]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Multiple Reaction Monitoring (MRM) is typically used for quantification, targeting specific precursor-to-product ion transitions for each analyte.

• Precursor and Product Ions: For acyl-CoAs, a common fragmentation pattern involves the neutral loss of the 3'-phosphoadenosine diphosphate (B83284) moiety (507 Da) or the formation of a fragment ion at m/z 428.[1]

• Collision Energy: Optimized for each specific analyte to achieve maximum signal intensity for the product ions.

Data Presentation: Quantitative Validation Parameters for Acyl-CoA Analysis

The following table summarizes key validation parameters for the quantification of various acyl-CoA species using LC-MS/MS, as reported in the literature. These parameters provide a benchmark for the expected performance of a validated method.

Parameter	LC-MS/MS	Reference
Limit of Detection (LOD)	1-10 fmol	[5]
Limit of Quantification (LOQ)	5-50 fmol	[5]
Linearity (R²)	>0.99	[5]
Precision (RSD%)	< 5%	[5]
Accuracy/Recovery	80-114%	[1]

Alternative Analytical Methods

While LC-MS/MS is a powerful technique, other methods can be employed for the analysis of CoA and its derivatives, each with its own advantages and limitations.[6][7]

High-Performance Liquid Chromatography (HPLC) with UV/Fluorescence Detection

This method involves the separation of analytes by HPLC followed by detection using a UV or fluorescence detector. For fluorescence detection, a pre-column derivatization step is often required to label the thiol group of CoA with a fluorescent tag.[5][6]

Experimental Protocol: HPLC with Fluorescence Detection [5]

• Derivatization: React the sample with a thiol-specific fluorescent labeling agent (e.g., SBD-F).

• HPLC Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase: Acetonitrile/water gradient.

• Detection: Fluorescence detector with appropriate excitation and emission wavelengths for the chosen fluorescent label.

Enzymatic Assays

Enzymatic assays are based on the specific conversion of the analyte by an enzyme, leading to a measurable change in absorbance or fluorescence.[5][8][9] These assays are highly specific but may have lower throughput compared to LC-MS/MS.

Experimental Protocol: Enzymatic Assay [5]

• Reaction Mixture: Combine the sample with a specific dehydrogenase enzyme, NAD+, and a suitable buffer.

• Incubation: Incubate the mixture at a controlled temperature to allow the enzymatic reaction to proceed.

• Detection: Measure the increase in NADH concentration by monitoring the absorbance at 340 nm or by fluorescence.

Comparison of Analytical Methods

Feature	LC-MS/MS	HPLC-UV/Fluorescence	Enzymatic Assays
Specificity	High	Moderate	High
Sensitivity	Very High (fmol)	Moderate (pmol)	High (fmol)
Throughput	High	Moderate	Low to Moderate
Multiplexing	High	Limited	Very Limited
Cost	High	Moderate	Low
Expertise Required	High	Moderate	Low

Biosynthesis of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

The biosynthesis of Rp-dpCoA is a multi-step enzymatic process. The diagram below illustrates the key steps in this pathway.

Caption: Biosynthesis pathway of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group.

References

• 1. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methods for measuring CoA and CoA derivatives in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bioassaysys.com [bioassaysys.com]
• 9. Coenzyme A Assay Kit (ab102504) | Abcam [abcam.co.jp]

Comparative Analysis of Malonate Decarboxylase Activity: A Guide to Prosthetic Group Function

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of malonate decarboxylase activity, with a focus on the role of its prosthetic group. We delve into the known variations of this enzyme, presenting available kinetic data and detailed experimental protocols to facilitate further research and development.

Malonate decarboxylase is a key enzyme in the metabolism of malonate, catalyzing its conversion to acetate (B1210297) and carbon dioxide. The catalytic efficiency of this enzyme is critically dependent on its prosthetic group, which acts as a covalent carrier of the reaction intermediates. This guide explores the different types of malonate decarboxylases, their respective prosthetic groups, and the impact on their enzymatic activity.

Performance Comparison of Malonate Decarboxylase Variants

Two main classes of malonate decarboxylase have been characterized, primarily distinguished by their dependence on biotin (B1667282) as a cofactor.[1][2][3][4][5] The biotin-independent form utilizes a unique and complex prosthetic group, 2'-(5"-phosphoribosyl)-3'-dephosphocoenzyme A.[1][2] While direct comparative studies replacing the native prosthetic group with synthetic alternatives are not readily found in the public literature, a comparison between the naturally occurring enzyme classes and the effect of the presence of the native prosthetic group provides significant insight into its function.

The apoenzyme, lacking its prosthetic group, is catalytically inactive, underscoring the essential role of the prosthetic group in the enzyme's function. The comparison of kinetic parameters between the biotin-dependent and biotin-independent types reveals differences in their catalytic efficiencies.

Enzyme Variant	Prosthetic Group/Cofactor	Substrate	kcat (s⁻¹)	Km (mM)	kcat/Km (M⁻¹s⁻¹)	Organism
Biotin-Independent Malonate Decarboxylase	2'-(5"-phosphoribosyl)-3'-dephospho-CoA	Malonate	Data not available	Data not available	Data not available	Klebsiella pneumoniae
Biotin-Dependent Malonate Decarboxylase	Biotin	Malonate	Data not available	Data not available	Data not available	Malonomonas rubra
Apo-Malonate Decarboxylase	None	Malonate	Inactive	-	-	-

Quantitative kinetic data for a direct comparison of kcat and Km values under standardized conditions for both biotin-dependent and biotin-independent malonate decarboxylases are not consistently available in the reviewed literature, preventing a direct quantitative comparison in this table.

Catalytic Mechanisms: A Tale of Two Strategies

The two classes of malonate decarboxylase employ distinct catalytic strategies, which are dictated by their respective prosthetic groups.

Biotin-Independent Malonate Decarboxylase

The biotin-independent enzyme, found in organisms like Klebsiella pneumoniae, possesses a multi-subunit structure where one subunit is an acyl carrier protein (ACP).[6][7] This ACP subunit carries the unique 2'-(5"-phosphoribosyl)-3'-dephospho-CoA prosthetic group. The catalytic cycle involves the transfer of malonate to the prosthetic group, followed by decarboxylation to form an acetyl-S-ACP intermediate, which is then hydrolyzed to release acetate.

Biotin-Dependent Malonate Decarboxylase

In contrast, the biotin-dependent enzyme, found in organisms such as Malonomonas rubra, utilizes a biotin cofactor covalently attached to a biotin carboxyl carrier protein (BCCP).[1][2][8] The reaction mechanism involves the carboxylation of biotin, followed by the transfer of the carboxyl group to a sodium ion, which is then released. The decarboxylation of malonate is coupled to the transport of sodium ions across the cell membrane, a process not observed in the biotin-independent counterpart.[1][9]

Experimental Protocols

Malonate Decarboxylase Activity Assay

A common method to determine malonate decarboxylase activity is a coupled spectrophotometric assay.[10][11] This assay measures the production of a downstream product that is linked to a change in absorbance.

Principle: The acetate produced from malonate decarboxylation is converted to acetyl-CoA by acetyl-CoA synthetase (ACS) in the presence of ATP and CoA. The acetyl-CoA is then used in a reaction catalyzed by citrate (B86180) synthase with oxaloacetate to produce citrate and free CoA. The consumption of oxaloacetate can be monitored by coupling it to the oxidation of NADH by malate (B86768) dehydrogenase. The decrease in absorbance at 340 nm due to NADH oxidation is proportional to the malonate decarboxylase activity.

Reagents:

• Tris-HCl buffer (pH 7.4)

• Malonate solution (substrate)

• ATP solution

• Coenzyme A (CoA) solution

• MgCl₂

• NADH

• Oxaloacetate

• Malate dehydrogenase (MDH)

• Acetyl-CoA synthetase (ACS)

• Purified malonate decarboxylase enzyme

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, MgCl₂, ATP, CoA, NADH, and oxaloacetate.

• Add the coupling enzymes, MDH and ACS.

• Initiate the reaction by adding the purified malonate decarboxylase enzyme.

• Start the measurement by adding the substrate, malonate.

• Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Calculate the enzyme activity based on the rate of NADH oxidation, using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

Reconstitution of Holo-Malonate Decarboxylase

The active holo-enzyme of biotin-independent malonate decarboxylase can be reconstituted from the apo-ACP subunit in vitro.[12][13][14][15][16]

Principle: The apo-ACP is converted to holo-ACP by the action of a specific phosphopantetheinyl transferase, known as holo-ACP synthase. This enzyme catalyzes the transfer of the 4'-phosphopantetheine (B1211885) moiety from coenzyme A to a conserved serine residue on the apo-ACP. For the unique prosthetic group of malonate decarboxylase, a dedicated holo-[acyl-carrier protein] synthase is required.[12]

Procedure:

• Incubate the purified apo-ACP subunit of malonate decarboxylase with coenzyme A and purified holo-ACP synthase in a suitable buffer (e.g., Tris-HCl with MgCl₂).

• Allow the reaction to proceed at an optimal temperature (e.g., 37°C) for a sufficient duration.

• The formation of the holo-ACP can be verified by methods such as native polyacrylamide gel electrophoresis (PAGE) or mass spectrometry, which will show a shift in molecular weight corresponding to the addition of the prosthetic group.

• The reconstituted holo-enzyme can then be used in activity assays as described above.

Visualizing the Pathways

To further elucidate the processes discussed, the following diagrams illustrate the catalytic cycle of biotin-independent malonate decarboxylase and the experimental workflow for its activity assay.

Caption: Catalytic cycle of biotin-independent malonate decarboxylase.

Caption: Experimental workflow for malonate decarboxylase activity assay.

References

• 1. EC 7.2.4.4 [iubmb.qmul.ac.uk]
• 2. biotin-dependent malonate decarboxylase(EC 4.1.1.89) - Creative Enzymes [creative-enzymes.com]
• 3. Biotin-dependent malonate decarboxylase - Wikipedia [en.wikipedia.org]
• 4. Biotin-independent malonate decarboxylase - Wikipedia [en.wikipedia.org]
• 5. ENZYME - 7.2.4.4 biotin-dependent malonate decarboxylase [enzyme.expasy.org]
• 6. KEGG ENZYME: 4.1.1.88 [genome.jp]
• 7. EC 4.1.1.88 [iubmb.qmul.ac.uk]
• 8. Structure and function of biotin-dependent carboxylases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. epublications.marquette.edu [epublications.marquette.edu]
• 10. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 11. Kinetic, Inhibition, and Structural Characterization of a Malonate Semialdehyde Decarboxylase-like Protein from Calothrix sp. PCC 6303: A Gateway to the non-Pro1 Tautomerase Superfamily Members - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Malonate decarboxylase holo-(acyl-carrier protein) synthase - Wikipedia [en.wikipedia.org]
• 13. Strategic Acyl Carrier Protein Engineering Enables Functional Type II Polyketide Synthase Reconstitution In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mechanism and Substrate Recognition of Human Holo ACP Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Holo-(acyl carrier protein) synthase and phosphopantetheinyl transfer in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Acyl Carrier Protein Synthases from Gram-Negative, Gram-Positive, and Atypical Bacterial Species: Biochemical and Structural Properties and Physiological Implications - PMC [pmc.ncbi.nlm.nih.gov]

confirming protein-protein interactions in the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA synthesis pathway

For researchers, scientists, and drug development professionals, confirming protein-protein interactions (PPIs) is a critical step in elucidating biological pathways and identifying potential therapeutic targets. This guide provides a comparative overview of key techniques for validating PPIs, with a focus on the proteins involved in the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (Rp-dp-CoA) synthesis pathway and the broader coenzyme A (CoA) biosynthetic machinery.

The synthesis of CoA is a fundamental cellular process, and the interactions between the enzymes in this pathway are crucial for its regulation and efficiency. The Rp-dp-CoA pathway, involved in the synthesis of a prosthetic group for enzymes like citrate (B86180) lyase and malonate decarboxylase, relies on the interplay of specific proteins such as CitG and CitX in E. coli and MdcB and MdcG in Klebsiella pneumoniae. Understanding the interactions within this and the general CoA synthesis pathway (involving CoaA, CoaBC, CoaD, and CoaE) is essential for a complete picture of cellular metabolism.

This guide compares common in vivo and in vitro methods for PPI confirmation, including Yeast Two-Hybrid (Y2H), Co-immunoprecipitation (Co-IP), Pull-down Assays, Surface Plasmon Resonance (SPR), and Bio-Layer Interferometry (BLI). While direct head-to-head comparative studies with quantitative data for a single interaction in the Rp-dp-CoA or CoA synthesis pathways are not extensively documented in publicly available literature, this guide provides a framework for selecting the most appropriate methods based on their inherent strengths and weaknesses, supported by examples of their application in relevant contexts.

The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA Synthesis Pathway

The biosynthesis of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group is a specialized metabolic pathway. The key protein interactions in this pathway are central to the formation of the final product.

Biosynthetic pathway for the citrate lyase prosthetic group.

Comparison of Key Protein-Protein Interaction Confirmation Methods

Choosing the right method to confirm a suspected PPI depends on various factors, including the nature of the proteins, the desired level of quantitative data, and the available resources. The following table summarizes the key characteristics of commonly used techniques.

Method	Principle	Throughput	Quantitative?	In vivo/In vitro	Advantages	Disadvantages	Typical Quantitative Output
Yeast Two-Hybrid (Y2H)	Reconstitution of a transcription factor in yeast upon interaction of two fusion proteins ("bait" and "prey"), leading to reporter gene expression.	High	Semi-quantitative	In vivo	Good for initial screening of large libraries; detects transient interactions.	High rate of false positives and negatives; interactions must occur in the nucleus.	Reporter gene activity (e.g., β-galactosidase units)
Co-immunoprecipitation (Co-IP)	An antibody targets a known protein ("bait"), pulling it down from a cell lysate along with its interacting partners ("prey"), which are then detected by Western blotting or mass spectrometry.	Low to Medium	Qualitative to Semi-quantitative	In vivo (endogenous)	Detects interactions in a near-native cellular context; can identify entire protein complexes.	Depends on antibody specificity; may not detect transient or weak interactions; indirect interactions can be co-precipitated.	Band intensity on Western blot; Spectral counts in mass spectrometry
Pull-down Assay	An in vitro variation of Co-IP where a purified, tagged "bait" protein is immobilized on a resin and used to capture interacting "prey" proteins from a cell lysate or purified protein mixture.	Low to Medium	Qualitative to Semi-quantitative	In vitro	Good for confirming direct interactions; less complex than Co-IP.	In vitro conditions may not reflect the cellular environment; potential for non-specific binding to the resin or tag.	Band intensity on Western blot
Surface Plasmon Resonance (SPR)	A label-free optical technique that measures changes in the refractive index at the surface of a sensor chip as an analyte flows over an immobilized ligand, allowing for real-time monitoring of binding.	Low to Medium	Yes	In vitro	Provides real-time kinetic data (association and dissociation rates); high sensitivity; label-free.	Requires specialized equipment; protein immobilization can affect activity; mass transport effects can complicate analysis.	Association rate (ka), Dissociation rate (kd), Affinity (KD)
Bio-Layer Interferometry (BLI)	A label-free optical technique that measures the interference pattern of white light reflected from a biosensor tip as molecules bind and dissociate, providing real-time binding data.	Medium to High	Yes	In vitro	High throughput capabilities; tolerant of crude samples; real-time kinetics.	Less sensitive than SPR for small molecules; requires specialized biosensors.	Association rate (ka), Dissociation rate (kd), Affinity (KD)

Experimental Workflow for PPI Confirmation

A robust confirmation of a protein-protein interaction typically involves a multi-step process, often starting with a high-throughput screening method and followed by more rigorous, quantitative validation techniques.

A typical workflow for confirming protein-protein interactions.

Detailed Experimental Protocols

Co-immunoprecipitation (Co-IP)

Objective: To demonstrate an interaction between two proteins within a cell lysate.

Methodology:

• Cell Lysis:

  • Culture cells expressing the proteins of interest to approximately 80-90% confluency.

  • Wash cells with ice-cold PBS and lyse them in a non-denaturing lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (cell lysate).

• Pre-clearing the Lysate:

  • Add protein A/G agarose (B213101) beads to the cell lysate and incubate for 1 hour at 4°C with gentle rotation. This step reduces non-specific binding.

  • Centrifuge at 1,000 x g for 5 minutes at 4°C and collect the supernatant.

• Immunoprecipitation:

  • Add the primary antibody specific to the "bait" protein to the pre-cleared lysate.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

  • Add fresh protein A/G agarose beads and incubate for another 1-2 hours at 4°C.

• Washing:

  • Pellet the beads by centrifugation and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold lysis buffer to remove non-specifically bound proteins.

• Elution and Analysis:

  • Elute the protein complexes from the beads by adding SDS-PAGE loading buffer and boiling for 5-10 minutes.

  • Separate the proteins by SDS-PAGE.

  • Perform a Western blot using an antibody specific to the suspected "prey" protein to confirm its presence in the immunoprecipitated complex.

Yeast Two-Hybrid (Y2H) Assay

Objective: To screen for or confirm a binary protein-protein interaction in a yeast model system.

Methodology:

• Plasmid Construction:

  • Clone the cDNA of the "bait" protein into a plasmid containing a DNA-binding domain (DBD), e.g., pGBKT7.

  • Clone the cDNA of the "prey" protein (or a cDNA library) into a plasmid containing an activation domain (AD), e.g., pGADT7.

• Yeast Transformation:

  • Co-transform a suitable yeast reporter strain (e.g., AH109 or Y2HGold) with the bait and prey plasmids using the lithium acetate (B1210297) method.

  • Plate the transformed yeast on selective medium lacking leucine (B10760876) and tryptophan (SD/-Leu/-Trp) to select for cells containing both plasmids.

• Interaction Screening:

  • Replica-plate the colonies from the SD/-Leu/-Trp plates onto a higher stringency selective medium lacking leucine, tryptophan, histidine, and adenine (B156593) (SD/-Leu/-Trp/-His/-Ade).

  • The growth of colonies on the high-stringency medium indicates a positive interaction.

• Quantitative Assay (Optional):

  • Perform a β-galactosidase filter lift assay or a liquid culture assay using ONPG as a substrate to quantify the strength of the interaction based on the activity of the lacZ reporter gene.

Surface Plasmon Resonance (SPR)

Objective: To obtain real-time kinetic data (association and dissociation rates) and determine the binding affinity of a protein-protein interaction.

Methodology:

• Chip Preparation and Ligand Immobilization:

  • Select an appropriate sensor chip (e.g., CM5 for amine coupling).

  • Activate the carboxymethylated dextran (B179266) surface of the sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).

  • Inject the purified "ligand" protein in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 4.0-5.5) to facilitate covalent immobilization via amine coupling.

  • Deactivate the remaining active esters on the surface with ethanolamine.

• Analyte Binding Analysis:

  • Prepare a series of dilutions of the purified "analyte" protein in a suitable running buffer (e.g., HBS-EP+).

  • Inject the different concentrations of the analyte over the ligand-immobilized surface at a constant flow rate.

  • Monitor the change in response units (RU) over time to generate sensorgrams for the association phase.

  • After the association phase, inject running buffer to monitor the dissociation of the analyte from the ligand.

• Data Analysis:

  • Regenerate the sensor chip surface using a pulse of a low pH buffer (e.g., glycine-HCl, pH 2.0) if the interaction is reversible.

  • Fit the association and dissociation curves from the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's analysis software.

  • This analysis will yield the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Concluding Remarks

The confirmation of protein-protein interactions within the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA synthesis and general CoA biosynthesis pathways is a multi-faceted process that often requires the application of orthogonal methods. While high-throughput techniques like Yeast Two-Hybrid are invaluable for discovery, they necessitate follow-up with more definitive in vivo and in vitro assays such as Co-immunoprecipitation and Surface Plasmon Resonance. The latter provides crucial quantitative data on binding kinetics and affinity, which is often essential for drug development and a deeper understanding of enzyme regulation. By carefully selecting a combination of these techniques, researchers can build a robust body of evidence to confidently map the protein interaction networks that govern these essential metabolic pathways.

Validating Enzyme Inhibitor Specificity: A Comparative Guide Featuring 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

For Researchers, Scientists, and Drug Development Professionals

The development of highly specific enzyme inhibitors is a cornerstone of modern drug discovery. Ensuring that a candidate inhibitor interacts exclusively with its intended target is paramount to maximizing therapeutic efficacy while minimizing off-target effects and potential toxicity. This guide provides a comparative overview of key experimental approaches to validate enzyme inhibitor specificity, with a special focus on the utility of substrate analogs like 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Introduction to Inhibitor Specificity Validation

An ideal enzyme inhibitor exhibits high potency for its target enzyme and negligible activity against other proteins, particularly those that are structurally related or participate in parallel signaling pathways. The validation process involves a multi-faceted approach, combining biochemical assays to determine direct enzyme-inhibitor interactions and cell-based assays to assess the inhibitor's effects in a more physiological context.

This guide will use a hypothetical enzyme, "Acyl-CoA Thioesterase X" (ACTX), to illustrate the validation workflow for a novel inhibitor, "Inhibitor-Z." ACTX utilizes various Coenzyme A (CoA) derivatives as substrates. We will explore how 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, a structural analog of a CoA precursor, can be employed to probe the specificity of Inhibitor-Z.

Comparative Analysis of Specificity Validation Methods

A robust assessment of inhibitor specificity requires the integration of multiple experimental strategies. Below is a comparison of common biochemical and cellular assays.

Assay Type	Method	Principle	Advantages	Disadvantages
Biochemical Assays	Enzyme Kinetics & IC50 Determination	Measures the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50% (IC50).[1] The mode of inhibition (e.g., competitive, non-competitive) can also be determined.[2][3]	Provides a quantitative measure of inhibitor potency against the target enzyme.[1][4]	Does not provide direct information on off-target interactions.
Substrate Competition Assay with Analogs	Utilizes structural analogs of the natural substrate, such as 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, to compete with the inhibitor for binding to the enzyme's active site.	Helps to elucidate the inhibitor's binding site and its specificity for the substrate-binding pocket.	Requires the availability of suitable substrate analogs. The interpretation can be complex.
Kinase/Protease Profiling	Screens the inhibitor against a large panel of related enzymes (e.g., kinases, proteases) to identify potential off-target interactions.[5]	Provides a broad overview of the inhibitor's selectivity profile.	Can be costly and may not include all relevant off-target enzymes.
Cell-Based Assays	Cellular Target Engagement	Measures the direct interaction of the inhibitor with its target protein within intact cells. Techniques like the Cellular Thermal Shift Assay (CETSA) assess target stabilization upon inhibitor binding.[6]	Confirms that the inhibitor can reach and bind to its target in a cellular environment.	Does not directly measure the functional consequence of target engagement.
Rescue Experiments	Attempts to reverse the phenotypic effects of the inhibitor by providing a downstream product of the target enzyme's activity.[5]	Provides strong evidence that the observed cellular effects are due to on-target inhibition.	Can be challenging to design if the downstream signaling pathway is complex or unknown.
Phenotypic Profiling in Target-Null Cells	Compares the effect of the inhibitor in cells that express the target enzyme versus cells where the target gene has been knocked out or knocked down.[5]	A powerful method to differentiate on-target from off-target effects.[5]	The generation of target-null cell lines can be time-consuming.

Experimental Protocols

Biochemical Validation of Inhibitor-Z for ACTX

1. IC50 Determination of Inhibitor-Z against ACTX

This protocol determines the potency of Inhibitor-Z for its target enzyme, ACTX.

• Materials: Purified recombinant ACTX enzyme, Inhibitor-Z, a suitable substrate for ACTX (e.g., Acetyl-CoA), assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 5 mM MgCl2), and a detection reagent appropriate for the product of the enzymatic reaction.

• Procedure:

  • Prepare a serial dilution of Inhibitor-Z in the assay buffer.

  • In a 96-well plate, add a fixed concentration of ACTX enzyme to each well.

  • Add the different concentrations of Inhibitor-Z to the wells and pre-incubate for 15 minutes at room temperature to allow for inhibitor binding.[7]

  • Initiate the enzymatic reaction by adding the ACTX substrate.[7]

  • Monitor the reaction progress over time by measuring the formation of the product using a plate reader.

  • Calculate the initial reaction velocities for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[1]

2. Substrate Competition Assay using 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

This experiment assesses whether Inhibitor-Z competes with a substrate analog for binding to the active site of ACTX.

• Materials: Purified recombinant ACTX, Inhibitor-Z, ACTX substrate, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, assay buffer, and detection reagent.

• Procedure:

  • Perform the IC50 determination for Inhibitor-Z as described above in the absence of the substrate analog.

  • Repeat the IC50 determination in the presence of a fixed concentration of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

  • Compare the IC50 values obtained in the presence and absence of the substrate analog. A rightward shift in the IC50 curve in the presence of the analog suggests competitive binding.

Cellular Validation of Inhibitor-Z Specificity

1. Cellular Thermal Shift Assay (CETSA)

This protocol determines if Inhibitor-Z binds to and stabilizes ACTX in intact cells.

• Materials: Cell line expressing ACTX, Inhibitor-Z, lysis buffer, antibodies against ACTX, and equipment for Western blotting.

• Procedure:

  • Treat cultured cells with either vehicle or Inhibitor-Z at various concentrations.

  • Harvest the cells and resuspend them in a buffer.

  • Heat the cell suspensions at a range of temperatures to induce protein denaturation.

  • Lyse the cells and separate the soluble and aggregated protein fractions by centrifugation.

  • Analyze the amount of soluble ACTX at each temperature by Western blotting.

  • Increased thermal stability of ACTX in the presence of Inhibitor-Z indicates target engagement.

Visualizing the Validation Workflow

Signaling Pathway of ACTX

Logic of Specificity Assessment

Conclusion

Validating the specificity of an enzyme inhibitor is a critical and rigorous process in drug development. A combination of biochemical and cellular approaches is essential to build a strong case for an inhibitor's on-target activity and selectivity. The use of substrate analogs, such as 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, in competitive binding assays can provide valuable insights into the inhibitor's mechanism of action and its interaction with the enzyme's active site. By employing the comprehensive validation strategy outlined in this guide, researchers can confidently advance specific and promising inhibitor candidates toward clinical development.

References

• 1. benchchem.com [benchchem.com]
• 2. Effect of Enzyme Inhibition on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Enzyme Activity Assay - Creative BioMart [creativebiomart.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. superchemistryclasses.com [superchemistryclasses.com]

comparing the stability of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA from different biological sources

For researchers, scientists, and drug development professionals, understanding the stability of key biological molecules is paramount for experimental design and therapeutic development. This guide provides a comparative overview of the stability of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, a crucial prosthetic group for enzymes like citrate (B86180) lyase and malonate decarboxylase. Due to a lack of direct comparative studies on this molecule from different biological sources, this guide summarizes the known stability of the parent molecule, Coenzyme A (CoA), and provides detailed protocols for researchers to conduct their own stability assessments.

Biosynthesis and Attachment of the Prosthetic Group

The 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group is synthesized from dephospho-CoA and ATP and is subsequently attached to an apo-acyl carrier protein (ACP) to form the functional holo-enzyme. This process is a key post-translational modification essential for the activity of enzymes like citrate lyase.

Caption: Biosynthesis and attachment of the 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group.

Comparative Stability Data

The stability of CoA is influenced by several factors, including its form (free acid vs. salt), pH, and temperature. General stability information for Coenzyme A is summarized in the table below.

Parameter	Condition	Stability of Coenzyme A	Citation
Form	Free Acid at -20°C	~5% degradation after 6 months	[2][3]
Free Acid at 37°C	Near complete degradation after 1 month	[2]
Lithium and Sodium Salts	Negligible degradation over several months at various temperatures	[2]
pH	Aqueous solution at pH > 8 (25°C)	31% loss of activity after 24 hours	[2]
Aqueous solution at pH 2-6 (frozen)	Relatively stable	[2][3]
Oxidation	Exposure to air	Prone to oxidation to CoA disulfides	[2][3]

Note: This data pertains to Coenzyme A. The stability of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA may differ due to the additional phosphoribosyl group. Researchers are encouraged to perform their own stability studies on the specific molecule of interest.

Experimental Protocols for Stability Assessment

To facilitate the direct comparison of the stability of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA from different sources, the following generalized protocol for stability assessment using High-Performance Liquid Chromatography (HPLC) is provided.

Objective: To determine the stability of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA under various temperature and pH conditions.

Materials:

• Purified 2'-(5''-phosphoribosyl)-3'-dephospho-CoA from different biological sources

• Buffers of varying pH (e.g., phosphate (B84403) buffer for pH 6-8, borate (B1201080) buffer for pH 8-10)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., a gradient of acetonitrile (B52724) in a phosphate buffer)

• Temperature-controlled incubators or water baths

• Microcentrifuge tubes

Procedure:

• Sample Preparation:

  • Prepare stock solutions of purified 2'-(5''-phosphoribosyl)-3'-dephospho-CoA from each biological source in a stable buffer (e.g., pH 5.0).

  • Determine the initial concentration of the stock solutions by HPLC analysis.

• Incubation:

  • For each biological source, aliquot the stock solution into separate microcentrifuge tubes for each condition to be tested (e.g., different pH values and temperatures).

  • Incubate the samples at the desired temperatures (e.g., 4°C, 25°C, 37°C).

• Time-Point Sampling:

  • At specified time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), remove an aliquot from each incubation tube.

  • Immediately stop any degradation by flash-freezing in liquid nitrogen or by adding a quenching solution if necessary. Store samples at -80°C until analysis.

• HPLC Analysis:

  • Thaw the samples and analyze them by reverse-phase HPLC.

  • Use a suitable mobile phase gradient to achieve good separation of the intact 2'-(5''-phosphoribosyl)-3'-dephospho-CoA from any degradation products.

  • Monitor the elution profile at a suitable wavelength (e.g., 260 nm for the adenine (B156593) moiety).

• Data Analysis:

  • Quantify the peak area of the intact 2'-(5''-phosphoribosyl)-3'-dephospho-CoA at each time point.

  • Calculate the percentage of the remaining compound at each time point relative to the initial concentration (time 0).

  • Plot the percentage of the remaining compound against time for each condition to determine the degradation kinetics.

  • The half-life (t½) of the compound under each condition can be calculated from the degradation rate constant.

Experimental Workflow for Stability Assessment

The following diagram illustrates the general workflow for conducting a stability study of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA.

Caption: A generalized workflow for the comparative stability assessment of a biomolecule.

Conclusion

While direct comparative data on the stability of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA from different biological sources is currently lacking, the general instability of Coenzyme A highlights the importance of careful handling and storage of this and related molecules. The provided experimental protocol offers a framework for researchers to systematically investigate and compare the stability of this vital prosthetic group from various organisms. Such studies are crucial for ensuring the integrity of experimental reagents and for the potential development of therapeutics targeting enzymes that utilize this cofactor. Further research in this area is warranted to fill the existing knowledge gap.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Coenzyme A - Wikipedia [en.wikipedia.org]
• 3. neolab.de [neolab.de]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA

This document provides immediate safety, operational, and disposal procedures for 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, tailored for researchers, scientists, and professionals in drug development. Our commitment is to furnish comprehensive guidance that extends beyond product specifications, ensuring the highest standards of laboratory safety and chemical management.

I. Immediate Safety and Handling Protocols

According to the Safety Data Sheet (SDS), 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is not classified as a hazardous substance or mixture. However, adherence to standard laboratory safety protocols is essential to ensure a safe working environment. The product is chemically stable under standard ambient conditions (room temperature).

Personal Protective Equipment (PPE) and Hygiene:

• Gloves: Always wear appropriate chemical-resistant gloves. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.

• Eye Protection: Use safety glasses or goggles to prevent eye contact.

• Clothing: Wear a lab coat to protect personal clothing.

• Hygiene: Change any contaminated clothing promptly. It is crucial to wash hands thoroughly after handling the substance.

First Aid Measures:

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air.
Skin Contact	Take off all contaminated clothing immediately. Rinse the affected skin area with water or shower.
Eye Contact	Rinse out with plenty of water. If contact lenses are worn, remove them before rinsing.
Ingestion	Have the individual drink water (a maximum of two glasses). If the person feels unwell, consult a physician.

II. Spill Management and Cleanup

In the event of a spill, follow these procedural steps to ensure safe and effective cleanup:

• Containment: Cover drains to prevent the substance from entering the wastewater system.

• Collection: For solid spills, carefully take up the dry material, avoiding the generation of dust. For solutions, collect, bind, and pump off the spill.

• Cleanup: Clean the affected area thoroughly.

• Disposal: Dispose of the collected material and any contaminated cleaning supplies properly as chemical waste.

III. Disposal Procedures

While not classified as hazardous, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA should not be disposed of in general waste or poured down the drain. Proper disposal is a critical component of laboratory safety and environmental responsibility.

Step-by-Step Disposal Protocol:

• Waste Collection: Collect the waste material, including any contaminated consumables (e.g., pipette tips, microfuge tubes), in a designated and clearly labeled chemical waste container.

• Labeling: Ensure the waste container is labeled with the full chemical name: "2'-(5''-phosphoribosyl)-3'-dephospho-CoA".

• Storage: Store the waste container in a designated, secure area away from incompatible materials, pending pickup by your institution's environmental health and safety (EHS) department.

• Arranging Disposal: Contact your institution's EHS or equivalent department to arrange for the collection and disposal of the chemical waste in accordance with local, state, and federal regulations.

Below is a logical workflow for the disposal decision-making process.

Disposal decision workflow.

IV. Regulatory Context

This product is supplied under the Toxic Substances Control Act (TSCA) Research and Development (R&D) Exemption. It is the responsibility of the receiving institution to comply with all requirements associated with this exemption. The substance may not be used for any non-exempt commercial purposes without explicit consent.